N-benzylhydroxylamine

• CAS: 622-30-0

Core Science & Biosynthesis

N-benzylhydroxylamine chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzylhydroxylamine, and its more common hydrochloride salt, is a versatile synthetic intermediate with significant applications in organic chemistry and medicinal drug discovery. Its unique structural features, combining a benzyl (B1604629) group with a hydroxylamine (B1172632) moiety, allow it to participate in a diverse range of chemical transformations. This technical guide provides an in-depth overview of the chemical properties, structure, synthesis, and reactivity of N-benzylhydroxylamine. Detailed experimental protocols for its synthesis and purification are provided, alongside a summary of its key chemical data. Furthermore, this guide explores its crucial role as a building block in the development of therapeutic agents, with a particular focus on its application in the synthesis of histone deacetylase (HDAC) inhibitors.

Chemical Properties and Structure

N-benzylhydroxylamine is an organic compound with the chemical formula C₇H₉NO. It is most frequently handled and stored as its hydrochloride salt, N-benzylhydroxylamine hydrochloride (C₇H₁₀ClNO), which is a white to off-white crystalline solid.[1][2] The presence of both a nucleophilic nitrogen and an oxygen atom imparts a rich and varied reactivity to the molecule.

Structure

The structure of N-benzylhydroxylamine consists of a benzyl group (a benzene (B151609) ring attached to a methylene (B1212753) group, -CH₂-) bonded to the nitrogen atom of a hydroxylamine (-NHOH) functional group.

IUPAC Name: N-(phenylmethyl)hydroxylamine CAS Number: 622-30-0 (free base), 29601-98-7 (hydrochloride salt)[3][4]

Physicochemical Properties

A summary of the key physicochemical properties of N-benzylhydroxylamine hydrochloride is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₇H₉NO·HCl	[1]
Molecular Weight	159.61 g/mol	[1][3]
Appearance	White to light yellow crystalline powder	[2]
Melting Point	108-110 °C	[2][5][6]
Boiling Point	253.9 °C at 760 mmHg (free base)	[7]
Solubility	Slightly soluble in DMSO, Methanol (B129727), and heated Ethyl Acetate. Highly soluble in water.	[2]
Stability	Stable under normal storage conditions in an inert atmosphere. Sensitive to light and heat. Hygroscopic.	[2][8]

Experimental Protocols

Synthesis of N-Benzylhydroxylamine Hydrochloride

Several synthetic routes to N-benzylhydroxylamine hydrochloride have been reported. Two common and practical methods are detailed below.

This high-yielding and cost-effective method involves the oxidation of dibenzylamine (B1670424) to form an intermediate nitrone, followed by hydrolysis to yield the desired product.[9][10]

Experimental Protocol:

• Oxidation of Dibenzylamine: In a round-bottom flask, dissolve dibenzylamine and a catalytic amount of sodium tungstate (B81510) dihydrate in methanol. Cool the mixture to -15 °C.[11]

• Slowly add hydrogen peroxide (30% aqueous solution) dropwise while maintaining the low temperature.

• Allow the reaction to stir at room temperature for 16 hours.

• Add crushed ice to the reaction mixture to precipitate the crude nitrone.

• Collect the precipitate by filtration and wash thoroughly with cold water.

• Hydrolysis of the Nitrone: Dissolve the crude, wet nitrone in a 20% aqueous hydrochloric acid solution.[11]

• Concentrate the solution under reduced pressure at a bath temperature of 70 °C.

• Wash the resulting mixture with toluene (B28343) to remove any remaining water and concentrate to dryness under vacuum.

• Purification: Recrystallize the crude solid from a minimal amount of hot methanol followed by the addition of diethyl ether to yield pure N-benzylhydroxylamine hydrochloride as white crystals.[5][11]

A modern and safer approach utilizes a continuous-flow reactor, which mitigates the risks associated with the decomposition of hydroxylamine at elevated temperatures.[12]

Experimental Protocol:

• Preparation of Reagent Solutions:

  • Solution A (Benzyl Chloride): Dissolve benzyl chloride in methanol to a concentration of 0.5 mol/L.[2]

  • Solution B (Hydroxylamine): In a separate beaker, mix methanol and water (4:1 v/v). While cooling in an ice-water bath, add hydroxylamine hydrochloride followed by the slow addition of sodium hydroxide. Stir for 30 minutes and filter to remove the precipitated sodium chloride.[1][2]

• Reaction Setup: Utilize a continuous-flow reactor system equipped with two inlet pumps and a heated reaction coil. Set the reaction temperature to 60°C and the system pressure to 8.0 bar.[2]

• Reaction Execution: Pump Solution A and Solution B into the reactor at a flow rate that achieves the desired residence time for the reaction to go to completion.[2]

• Work-up and Extraction:

  • Cool the reaction mixture exiting the reactor to room temperature.

  • Adjust the pH to 4-5 using 10% hydrochloric acid.[2]

  • Remove the methanol by distillation under reduced pressure.

  • To the resulting solid, add water and extract three times with ethyl acetate.[2]

  • Combine the organic phases and dry over anhydrous sodium sulfate.

• Purification: Concentrate the dried organic phase to obtain the crude product. Recrystallize the crude solid from hot ethyl acetate. Cool the solution to 0 to -5 °C to induce crystallization. Isolate the crystals by filtration and dry in an oven at 45 °C.[2]

Figure 1. Experimental workflow for the continuous synthesis of N-benzylhydroxylamine hydrochloride.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of N-benzylhydroxylamine hydrochloride.

NMR Spectroscopy

The ¹H and ¹³C NMR spectra of N-benzylhydroxylamine hydrochloride are consistent with its proposed structure.

• ¹H NMR (in D₂O): The spectrum shows characteristic signals for the aromatic protons of the benzyl group (multiplet, ~7.37 ppm) and a singlet for the methylene protons (-CH₂-) at approximately 4.31 ppm.[5]

• ¹³C NMR (in D₂O): The carbon spectrum displays signals for the aromatic carbons at approximately 131.6, 130.3, 129.1, and 128.0 ppm, and a signal for the methylene carbon at around 62.2 ppm.[5]

Infrared (IR) Spectroscopy

The ATR-IR spectrum of N-benzylhydroxylamine hydrochloride exhibits characteristic absorption bands corresponding to its functional groups. These typically include N-H, O-H, C-H (aromatic and aliphatic), and C=C (aromatic) stretching and bending vibrations.

Reactivity and Applications in Synthesis

N-benzylhydroxylamine is a valuable reagent in organic synthesis, primarily due to the nucleophilic nature of the hydroxylamine moiety.

Formation of Oximes and Nitrones

It readily condenses with aldehydes and ketones to form N-benzylnitrones.[10] This reaction is fundamental to the 1,3-dipolar cycloaddition reactions used to construct five-membered heterocyclic rings, such as isoxazolidines and isoxazolines, which are important scaffolds in many biologically active compounds.[10]

Nucleophilic Reactions

The hydroxylamine group can act as a nucleophile, reacting with various electrophiles. This reactivity is exploited in the synthesis of hydroxamic acids and their derivatives.[12]

"C1N1 Synthon"

Recent research has demonstrated the use of N-benzylhydroxylamine as a "C1N1 synthon" in cyclization reactions to construct substituted imidazoles, highlighting its expanding role in the synthesis of complex heterocycles.[13]

Role in Drug Development: Histone Deacetylase (HDAC) Inhibition

A significant application of N-benzylhydroxylamine in medicinal chemistry is as a key intermediate in the synthesis of hydroxamic acid-based histone deacetylase (HDAC) inhibitors.[14][15]

Mechanism of HDAC Inhibition

HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups from lysine (B10760008) residues on histones and other proteins.[16] Aberrant HDAC activity is implicated in the pathogenesis of various cancers.[17]

Many potent HDAC inhibitors feature a common pharmacophore consisting of a zinc-binding group, a linker, and a capping group. The hydroxamic acid moiety (-CONHOH), synthesized from hydroxylamines like N-benzylhydroxylamine, serves as an effective zinc-binding group. It chelates the zinc ion in the active site of the HDAC enzyme, thereby inhibiting its catalytic activity.[17][18] This inhibition leads to the accumulation of acetylated histones, which in turn alters gene expression, leading to cell cycle arrest, differentiation, and apoptosis in cancer cells.[16][19]

Figure 2. Signaling pathway illustrating the role of N-benzylhydroxylamine-derived inhibitors in HDAC inhibition.

Conclusion

N-benzylhydroxylamine is a cornerstone intermediate for both synthetic and medicinal chemists. Its well-defined chemical properties and versatile reactivity profile enable the construction of complex molecular architectures, including important heterocyclic systems and potent therapeutic agents. The detailed synthetic protocols and an understanding of its role in drug development, particularly in the context of HDAC inhibition, underscore its continued importance in academic research and the pharmaceutical industry. The information provided in this technical guide serves as a comprehensive resource for professionals engaged in these fields.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Design, synthesis, and activity of HDAC inhibitors with a N-formyl hydroxylamine head group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 8. nbinno.com [nbinno.com]
• 9. Method for synthesizing N-benzylhydroxylamine hydrochloride (2014) | 叶方国 [scispace.com]
• 10. N-Benzylhydroxylamine puriss., = 99.0 AT 29601-98-7 [sigmaaldrich.com]
• 11. dev.spectrabase.com [dev.spectrabase.com]
• 12. O-Benzylhydroxylamine | 622-33-3 | Benchchem [benchchem.com]
• 13. N-Benzylhydroxylamine as a novel synthetic block in “C1N1” embedding reaction via α-C(sp3)–H activation strategy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. N-benzylhydroxylamine hydrochloride | C7H10ClNO | CID 11332622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. dev.spectrabase.com [dev.spectrabase.com]
• 16. Histone deacetylase inhibitors: molecular mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Structure, Mechanism, and Inhibition of Histone Deacetylases and Related Metalloenzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]

N-Benzylhydroxylamine Hydrochloride: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzylhydroxylamine hydrochloride (CAS No: 29601-98-7) is a versatile organic compound that serves as a crucial intermediate in a wide array of synthetic applications, particularly in the fields of pharmaceuticals and agrochemicals.[1] Its utility stems from its unique chemical structure, which incorporates a hydroxylamine (B1172632) moiety attached to a benzyl (B1604629) group. This configuration allows it to act as a potent nucleophile and a reducing agent, facilitating the synthesis of complex nitrogen-containing molecules such as oximes and nitrones.[1][2] These, in turn, are pivotal precursors for constructing isoxazoline (B3343090) frameworks through 1,3-dipolar cycloaddition reactions.[3] This technical guide provides an in-depth overview of the physicochemical properties of N-benzylhydroxylamine hydrochloride, complete with experimental protocols and graphical representations of key workflows, to support its effective use in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-benzylhydroxylamine hydrochloride is essential for its handling, storage, and application in chemical syntheses. These properties are summarized in the tables below.

General and Physical Properties

Property	Value	Source(s)
Chemical Name	N-Benzylhydroxylamine hydrochloride	[4]
CAS Number	29601-98-7	[4]
Molecular Formula	C₇H₁₀ClNO	[4]
Molecular Weight	159.61 g/mol	[4]
Appearance	White to light yellow crystalline powder	[5]
Melting Point	108-110 °C	[5]
100-115 °C
Boiling Point	253.9 °C at 760 mmHg (of free base)

Solubility Profile

Solvent	Solubility	Source(s)
Water	Highly soluble	[6]
Methanol	Slightly soluble	[5]
Ethanol	Soluble	[6]
Dimethyl Sulfoxide (DMSO)	Slightly soluble	[5]
Ethyl Acetate	Slightly soluble (heated)	[5]

Stability and Reactivity

Property	Description	Source(s)
Stability	Relatively stable under normal storage conditions. It is, however, hygroscopic and sensitive to light and heat, which can cause decomposition. Should be stored in a cool, dry, and dark place under an inert atmosphere.	[6]
Reactivity	The hydroxylamine group imparts reducing properties to the molecule, allowing it to participate in redox reactions. In aqueous solutions, the hydrochloride salt is acidic.	[6]
Hygroscopicity	Hygroscopic.	[4]

Experimental Protocols

The following sections detail standardized experimental methodologies for determining key physicochemical properties of N-benzylhydroxylamine hydrochloride.

Melting Point Determination

The melting point of N-benzylhydroxylamine hydrochloride can be determined using the capillary method with a melting point apparatus.[1][7][8]

Apparatus:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Thermometer

• Spatula

• Mortar and pestle

Procedure:

• A small amount of the crystalline N-benzylhydroxylamine hydrochloride is finely powdered using a mortar and pestle.

• The open end of a capillary tube is pressed into the powder to pack a small amount (2-3 mm in height) of the sample into the sealed end.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the temperature approaches the expected melting point.

• The temperature at which the first drop of liquid appears is recorded as the onset of melting.

• The temperature at which the entire solid has transformed into a clear liquid is recorded as the completion of melting. The range between these two temperatures is the melting point range.[9][10]

Figure 1: Workflow for Melting Point Determination.

Solubility Determination

A qualitative assessment of solubility in various solvents can be performed through direct observation.[11][12]

Apparatus:

• Test tubes

• Spatula or weighing balance

• Vortex mixer or stirring rod

• Graduated cylinders or pipettes

Procedure:

• A small, pre-weighed amount of N-benzylhydroxylamine hydrochloride (e.g., 10 mg) is placed into a test tube.

• A specific volume of the solvent to be tested (e.g., 1 mL) is added to the test tube.

• The mixture is agitated vigorously using a vortex mixer or by stirring for a set period (e.g., 1-2 minutes) at a controlled temperature.

• The mixture is visually inspected to determine if the solid has completely dissolved.

• Solubility is categorized based on the amount of solute that dissolves in a given volume of solvent (e.g., soluble, slightly soluble, insoluble).

Figure 2: Workflow for Qualitative Solubility Assessment.

Synthesis and Purification Workflow

N-benzylhydroxylamine hydrochloride is typically synthesized through a multi-step process, followed by purification to achieve the desired level of purity for its applications. A common synthetic route involves the reaction of benzyl chloride with hydroxylamine hydrochloride.[3]

The general workflow for synthesis and purification is outlined below:

Figure 3: General Workflow for Synthesis and Purification.

Conclusion

N-benzylhydroxylamine hydrochloride is a valuable reagent with well-defined physicochemical properties that make it suitable for a range of applications in organic synthesis. Its handling and use require an understanding of its stability, particularly its hygroscopic nature and sensitivity to heat and light. The provided experimental protocols offer a foundation for the consistent and accurate determination of its key properties. This guide serves as a comprehensive resource for researchers and professionals in drug development, enabling the effective and safe utilization of N-benzylhydroxylamine hydrochloride in their scientific endeavors.

References

• 1. byjus.com [byjus.com]
• 2. chemimpex.com [chemimpex.com]
• 3. mdpi.com [mdpi.com]
• 4. N-benzylhydroxylamine hydrochloride | C7H10ClNO | CID 11332622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-Benzylhydroxylamine hydrochloride | 29601-98-7 [chemicalbook.com]
• 6. organicintermediate.com [organicintermediate.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. pennwest.edu [pennwest.edu]
• 10. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. chem.ws [chem.ws]

An In-depth Technical Guide to N-benzylhydroxylamine Hydrochloride (CAS 29601-98-7)

For Researchers, Scientists, and Drug Development Professionals

N-benzylhydroxylamine hydrochloride, with the CAS number 29601-98-7, is a versatile organic compound that serves as a crucial building block in a multitude of synthetic applications, particularly in the realm of pharmaceutical development and medicinal chemistry. Its unique structural features, comprising a hydroxylamine (B1172632) moiety attached to a benzyl (B1604629) group, impart a range of chemical reactivities that make it an invaluable tool for the synthesis of complex molecules and biologically active agents. This technical guide provides a comprehensive overview of its properties, synthesis, and key applications, complete with detailed experimental protocols and visual workflows to support researchers in their endeavors.

Physicochemical and Spectroscopic Data

N-benzylhydroxylamine hydrochloride is typically a white to light yellow crystalline powder.[1][2] Its fundamental physicochemical and spectroscopic properties are summarized in the tables below for easy reference.

Table 1: Physical and Chemical Properties of N-benzylhydroxylamine Hydrochloride

Property	Value	References
CAS Number	29601-98-7	[1][3][4][5][6][7][8][9]
Molecular Formula	C₇H₉NO·HCl	[9]
Molecular Weight	159.61 g/mol	[5]
Appearance	White to light yellow crystalline powder	[1][2]
Melting Point	108-110 °C	[1][10]
Solubility	Slightly soluble in DMSO, Methanol (B129727), and Ethyl Acetate (with heating).[1][2] Highly soluble in water.[2]	[1][2]
Storage Conditions	Room temperature, under an inert atmosphere.[1]	[1]

Table 2: Spectroscopic and Other Identifiers

Identifier	Value	References
InChI	InChI=1S/C7H9NO.ClH/c9-8-6-7-4-2-1-3-5-7;/h1-5,8-9H,6H2;1H	[1][8]
InChIKey	YSNXOQGDHGUKCZ-UHFFFAOYSA-N	[1][8]
SMILES	C1=CC=C(C=C1)CNO.Cl
BRN	507948	[1][8]
PubChem CID	11332622	[5][9]
MDL Number	MFCD00043377	[11]

Synthesis of N-benzylhydroxylamine Hydrochloride

Several methods for the synthesis of N-benzylhydroxylamine hydrochloride have been reported. A common and efficient laboratory-scale preparation involves a two-step process starting from dibenzylamine (B1670424).[1]

Experimental Protocol: Two-Step Synthesis from Dibenzylamine

This protocol is adapted from a reported high-yielding procedure.[1]

Step 1: Oxidation of Dibenzylamine to C-Phenyl-N-(phenylmethyl)nitrone

• In a two-necked round-bottomed flask equipped with a magnetic stirrer, dissolve dibenzylamine (32.8 g, 0.17 mol) and sodium tungstate (B81510) dihydrate (Na₂WO₄·2H₂O) (0.98 g, 3.33 mmol) in methanol (170 mL).[1]

• Cool the mixture to -15 °C using an appropriate cooling bath.[1]

• Slowly add a 30% aqueous solution of hydrogen peroxide (H₂O₂) (57 mL, 0.5 mol) dropwise over approximately 1 hour, ensuring the temperature is maintained.[1]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir continuously for 16 hours.[1]

• Transfer the mixture to a 3 L beaker and add crushed ice (1 kg) under vigorous stirring to precipitate the product.[1]

• Collect the white precipitate by filtration and wash it thoroughly with ice water (1 L) to remove any residual peroxide.[1]

Step 2: Hydrolysis of the Nitrone to N-benzylhydroxylamine Hydrochloride

• Dissolve the wet, crude nitrone from Step 1 in a 20% aqueous hydrochloric acid solution (330 mL).[1]

• Concentrate the solution under reduced pressure at a water bath temperature of 70 °C.[1]

• To remove trace amounts of water, add toluene (B28343) (3 x 33 mL) and concentrate the mixture to dryness under vacuum overnight.[1]

• Recrystallize the crude product from a minimal amount of hot methanol (30 mL) and diethyl ether (115 mL) to yield pure, white crystalline N-benzylhydroxylamine hydrochloride.[1]

Caption: Workflow for the two-step synthesis of N-benzylhydroxylamine hydrochloride.

Applications in Pharmaceutical and Organic Synthesis

N-benzylhydroxylamine hydrochloride is a versatile reagent with broad applications in the synthesis of pharmaceuticals and other complex organic molecules. Its primary utility stems from the reactivity of the hydroxylamine functional group.

Synthesis of Hydroxamic Acids and Histone Deacetylase (HDAC) Inhibitors

N-benzylhydroxylamine is a key precursor in the synthesis of hydroxamic acids (-CONHOH), a functional group present in many biologically active compounds.[12] A significant application is in the preparation of hydroxamic acid-based Histone Deacetylase (HDAC) inhibitors, such as the FDA-approved drug Vorinostat (SAHA).[12] The hydroxamic acid moiety is crucial for chelating the zinc ion in the active site of HDAC enzymes, thereby inhibiting their activity.

Caption: Role of N-benzylhydroxylamine in the synthesis and mechanism of action of HDAC inhibitors.

Experimental Protocol: General Synthesis of O-Benzyl Hydroxamates

• In a flame-dried, round-bottom flask under an inert atmosphere, dissolve O-benzylhydroxylamine hydrochloride (1 equivalent) in dry tetrahydrofuran (B95107) (THF).

• Cool the solution to -78 °C.

• Add a strong base, such as lithium hexamethyldisilazide (LiHMDS), dropwise to generate the anion of O-benzylhydroxylamine in situ.

• Add the desired unactivated ester (1 equivalent) to the reaction mixture.

• Allow the reaction to proceed at -78 °C until completion (monitoring by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude O-benzyl hydroxamate.

• The benzyl protecting group can be subsequently removed by hydrogenolysis (e.g., H₂, Pd/C) to yield the final hydroxamic acid.

Synthesis of Nitrones and 1,3-Dipolar Cycloaddition Reactions

N-benzylhydroxylamine readily condenses with aldehydes and ketones to form N-benzyl nitrones. These nitrones are valuable 1,3-dipoles that can participate in [3+2] cycloaddition reactions with various dipolarophiles (e.g., alkenes, alkynes) to construct five-membered heterocyclic rings like isoxazolidines and isoxazolines.[1] These heterocyclic scaffolds are prevalent in many biologically active molecules.

Caption: Synthetic utility of N-benzylhydroxylamine in 1,3-dipolar cycloaddition reactions.

Potential Biological Activities and Applications

Beyond its role as a synthetic intermediate, N-benzylhydroxylamine and its derivatives have been investigated for a range of potential biological activities.

Metal Chelation

The hydroxylamine moiety in N-benzylhydroxylamine has the ability to chelate metal ions, such as iron (Fe³⁺) and copper (Cu²⁺). This property suggests its potential application in conditions associated with metal overload. The formation constants for the complexes of a related compound, N-benzyl-N-nitrosohydroxylamine, with various divalent metal ions have been determined, indicating a strong affinity for these metals.

Table 3: Formation Constants of N-benzyl-N-nitrosohydroxylamine Metal Complexes

Metal Ion	Log β
Mn²⁺	9.86
Co²⁺	10.98
Ni²⁺	10.98
Cu²⁺	11.58
Zn²⁺	10.51
Cd²⁺	10.15
Data for a related compound, N-benzyl-N-nitrosohydroxylamine.

Antioxidant Activity

Experimental Protocol: DPPH Radical Scavenging Assay (General)

• Prepare a stock solution of the test compound (N-benzylhydroxylamine) in a suitable solvent (e.g., methanol).

• Prepare a series of dilutions of the stock solution to obtain a range of concentrations.

• Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in the same solvent.

• In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with varying concentrations of the test compound.

• Include a control containing the DPPH solution and the solvent without the test compound.

• Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measure the absorbance of the solutions at the characteristic wavelength of DPPH (around 517 nm) using a spectrophotometer.

• Calculate the percentage of radical scavenging activity for each concentration and determine the IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Monoamine Oxidase (MAO) Inhibition

The structural similarity of N-benzylhydroxylamine to known monoamine oxidase (MAO) inhibitors suggests its potential as a scaffold for the development of new MAO inhibitors for the treatment of depression and neurodegenerative diseases. While direct inhibitory data for N-benzylhydroxylamine is limited, derivatives containing the benzylamine (B48309) moiety are actively being explored as MAO inhibitors.

References

• 1. 29601-98-7 | CAS DataBase [m.chemicalbook.com]
• 2. organicintermediate.com [organicintermediate.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. scbt.com [scbt.com]
• 5. N-benzylhydroxylamine hydrochloride | C7H10ClNO | CID 11332622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-Benzylhydroxylamine hydrochloride | 29601-98-7 [chemicalbook.com]
• 7. N-Benzylhydroxylamine Hydrochloride | 29601-98-7 | TCI AMERICA [tcichemicals.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. N-Benzylhydroxylamine hydrochloride, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. 29601-98-7|N-Benzylhydroxylamine hydrochloride|BLD Pharm [bldpharm.com]
• 12. Design, synthesis, and activity of HDAC inhibitors with a N-formyl hydroxylamine head group - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Data of N-benzylhydroxylamine

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for N-benzylhydroxylamine. It is intended for researchers, scientists, and professionals in drug development who require detailed spectroscopic information and experimental protocols for this compound.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for N-benzylhydroxylamine, primarily based on its hydrochloride salt form, which is the common commercial and experimental form.

Table 1: ¹H NMR Data for N-benzylhydroxylamine Hydrochloride

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Solvent
~7.3-7.5	m	5H	Aromatic protons (C₆H₅)	DMSO-d₆
~4.1	s	2H	Methylene protons (-CH₂-)	DMSO-d₆
~9.5-11.5	br s	2H	Hydroxyl (-OH) and Ammonium (-NH⁺-) protons	DMSO-d₆

Note: The chemical shifts of the -OH and -NH⁺- protons are broad and can vary significantly with concentration and temperature. Data is primarily sourced from publicly available spectra.[1][2]

Table 2: ¹³C NMR Data for N-benzylhydroxylamine Hydrochloride

Chemical Shift (ppm)	Assignment	Solvent
~135	Aromatic C (quaternary)	DMSO-d₆
~128-129	Aromatic CH	DMSO-d₆
~55	Methylene C (-CH₂-)	DMSO-d₆

Note: Carbon NMR data for the hydrochloride salt is available in spectral databases.[1][3]

Table 3: IR Absorption Data for N-benzylhydroxylamine Hydrochloride

Wavenumber (cm⁻¹)	Intensity	Assignment
~3200-2600	Broad	O-H and N-H stretching
~3030	Medium	Aromatic C-H stretching
~2900	Medium	Aliphatic C-H stretching
~1600, 1495, 1450	Medium-Strong	Aromatic C=C stretching
~1400	Medium	C-N stretching
~1050	Medium	C-O stretching
~740, 690	Strong	Aromatic C-H bending (out-of-plane)

Note: The IR data is based on Attenuated Total Reflectance (ATR) measurements of the solid hydrochloride salt.[1][4]

Table 4: Mass Spectrometry Data for N-benzylhydroxylamine

m/z	Relative Intensity (%)	Assignment
123	High	[M]⁺ (Molecular ion of the free base)
106	Moderate	[M-OH]⁺
91	High	[C₇H₇]⁺ (Tropylium ion)
77	Moderate	[C₆H₅]⁺ (Phenyl ion)

Note: The mass spectrum of N-benzylhydroxylamine (as the free base) would be expected to show a molecular ion at m/z 123. The fragmentation pattern is predicted based on common fragmentation pathways for benzyl (B1604629) compounds. The exact mass of N-benzylhydroxylamine is approximately 123.0684 g/mol .[5]

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented above.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation :

  • Weigh approximately 5-20 mg of N-benzylhydroxylamine hydrochloride for ¹H NMR, or 20-50 mg for ¹³C NMR.[6][7]

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆, in a clean, dry vial.[7][8]

  • Filter the solution through a pipette with a cotton or glass wool plug into a standard 5 mm NMR tube to remove any particulate matter.[9]

  • Cap the NMR tube securely.

• Data Acquisition :

  • The NMR spectra are typically acquired on a 300, 400, or 500 MHz spectrometer.

  • For ¹H NMR, a standard single-pulse experiment is used. Key parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Typically, 8 to 16 scans are co-added to improve the signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled experiment is performed. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (typically several hundred to thousands) and a longer acquisition time are required.[7]

  • The spectrometer's magnetic field is locked to the deuterium (B1214612) signal of the solvent. Shimming is performed to optimize the homogeneity of the magnetic field.

2.2 Infrared (IR) Spectroscopy

• Sample Preparation (ATR) :

  • Place a small amount of solid N-benzylhydroxylamine hydrochloride directly onto the crystal of the Attenuated Total Reflectance (ATR) accessory.

  • Apply pressure using the anvil to ensure good contact between the sample and the ATR crystal.

• Data Acquisition :

  • The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

  • A background spectrum of the clean, empty ATR crystal is collected first.

  • The sample spectrum is then acquired, typically over a range of 4000 to 400 cm⁻¹.

  • The final spectrum is presented in terms of transmittance or absorbance as a function of wavenumber (cm⁻¹). Typically, 16 to 32 scans are co-added and averaged.

2.3 Mass Spectrometry (MS)

• Sample Preparation :

  • Prepare a dilute solution of N-benzylhydroxylamine in a suitable volatile solvent, such as methanol (B129727) or acetonitrile, at a concentration of approximately 1-10 µg/mL.[10]

  • If starting with the hydrochloride salt, the analysis is typically performed under conditions that favor the detection of the protonated free base.

• Data Acquisition :

  • The mass spectrum is obtained using a mass spectrometer, often coupled with a chromatographic separation technique like Gas Chromatography (GC) or Liquid Chromatography (LC).

  • For direct infusion, the sample solution is introduced into the ion source at a constant flow rate.

  • Electrospray ionization (ESI) is a common ionization technique for this type of molecule, which would generate the protonated molecule [M+H]⁺.[11] Electron ionization (EI) can also be used, which typically produces the molecular ion [M]⁺ and various fragment ions.[12]

  • The ions are then separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

  • The detector records the abundance of each ion, resulting in a mass spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of a small molecule like N-benzylhydroxylamine.

Caption: Workflow for the spectroscopic analysis of N-benzylhydroxylamine.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. N-Benzylhydroxylamine hydrochloride(29601-98-7) 1H NMR [m.chemicalbook.com]
• 3. N-benzylhydroxylamine hydrochloride | C7H10ClNO | CID 11332622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. O-Benzylhydroxylamine | C7H9NO | CID 102313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. research.reading.ac.uk [research.reading.ac.uk]
• 8. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 11. Identification of small molecules using accurate mass MS/MS search - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of N-benzylhydroxylamine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-benzylhydroxylamine and its hydrochloride salt in various organic solvents. Due to the limited availability of precise quantitative data in publicly accessible literature, this document summarizes the existing qualitative and semi-quantitative information and offers a detailed experimental protocol for researchers to determine solubility in their own laboratories.

Introduction to N-benzylhydroxylamine

N-benzylhydroxylamine is a crucial intermediate in organic synthesis, widely utilized in the pharmaceutical and agrochemical industries. Its reactivity and structural features make it a valuable building block for the synthesis of more complex molecules. Understanding its solubility in different organic solvents is paramount for its effective use in various applications, including reaction optimization, purification, and formulation development. The solubility of a compound dictates its behavior in a given solvent system, influencing reaction rates, yield, and the ease of product isolation. This guide aims to provide a central resource on the solubility characteristics of N-benzylhydroxylamine.

Solubility of N-benzylhydroxylamine and its Hydrochloride Salt

The solubility of N-benzylhydroxylamine can be influenced by several factors, including the nature of the solvent (polarity, hydrogen bonding capability), temperature, and the form of the compound (free base vs. salt). The hydrochloride salt of N-benzylhydroxylamine is generally more polar and is expected to have different solubility profiles compared to its free base.

Quantitative and Qualitative Solubility Data

Table 1: Solubility of N-benzylhydroxylamine hydrochloride

Solvent	Temperature	Solubility	Citation
Dimethyl Sulfoxide (DMSO)	Not Specified	100 mg/mL (May require sonication)	[1]
Dimethyl Sulfoxide (DMSO)	Not Specified	Slightly Soluble	[2][3][4]
Methanol	Not Specified	Slightly Soluble	[2][3][4]
Ethanol	Not Specified	Soluble (solubility increases significantly with temperature)	[2]
Ethyl Acetate	Heated	Slightly Soluble	[2][3][4]

Table 2: Solubility of N-benzylhydroxylamine (Free Base)

No specific quantitative or qualitative solubility data for the free base in common organic solvents was found in the surveyed literature. However, based on its chemical structure (presence of a polar hydroxylamine (B1172632) group and a nonpolar benzyl (B1604629) group), it can be inferred that it would exhibit some solubility in both polar and nonpolar organic solvents. Experimental determination is necessary for precise characterization.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following section outlines a detailed experimental protocol based on the widely accepted "shake-flask" method, followed by concentration analysis using High-Performance Liquid Chromatography (HPLC).

Principle

The shake-flask method is a classical technique for determining the equilibrium solubility of a solid in a solvent. An excess amount of the solid is agitated in the solvent at a constant temperature for a sufficient period to reach equilibrium. The saturated solution is then filtered to remove any undissolved solid, and the concentration of the solute in the filtrate is determined using a suitable analytical method.

Materials and Equipment

• N-benzylhydroxylamine (or its hydrochloride salt)

• Selected organic solvents (e.g., methanol, ethanol, acetone, toluene, etc.)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• HPLC system with a suitable detector (e.g., UV-Vis)

• HPLC column appropriate for the analyte

• Mobile phase for HPLC

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of N-benzylhydroxylamine to a series of vials. The excess solid should be visually apparent.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker and agitate at a consistent speed for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed at the same temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved particles.

  • Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration within the linear range of the analytical method.

• Concentration Analysis by HPLC:

  • Prepare a series of standard solutions of N-benzylhydroxylamine of known concentrations in the solvent of interest.

  • Develop a suitable HPLC method for the analysis of N-benzylhydroxylamine. This includes selecting an appropriate column, mobile phase, flow rate, and detector wavelength.

  • Inject the standard solutions to generate a calibration curve.

  • Inject the diluted sample solutions and determine their concentrations from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the undiluted saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the solubility in desired units, such as g/100 mL, mg/mL, or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of N-benzylhydroxylamine solubility using the shake-flask method.

Caption: Experimental workflow for determining the solubility of N-benzylhydroxylamine.

Conclusion

While comprehensive quantitative solubility data for N-benzylhydroxylamine in a wide array of organic solvents remains a gap in the existing literature, this guide provides the currently available information and a robust experimental protocol for its determination. The provided methodology, based on the shake-flask method and HPLC analysis, offers a reliable approach for researchers to obtain the specific solubility data required for their work. Accurate solubility data is critical for the successful application of N-benzylhydroxylamine in synthesis, purification, and formulation, and it is hoped that this guide will serve as a valuable resource for the scientific community.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. organicintermediate.com [organicintermediate.com]
• 3. N-Benzylhydroxylamine hydrochloride CAS#: 29601-98-7 [m.chemicalbook.com]
• 4. N-Benzylhydroxylamine hydrochloride | 29601-98-7 [chemicalbook.com]

In-depth Technical Guide: Thermal Stability and Decomposition of N-benzylhydroxylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal stability and decomposition of N-benzylhydroxylamine. The information is curated for researchers, scientists, and professionals in drug development who utilize this compound in their work.

Executive Summary

N-benzylhydroxylamine (NBHA) is a crucial intermediate in organic synthesis, particularly in the pharmaceutical industry. While it is valued for its role in constructing complex molecules, its thermal stability is a critical parameter for safe handling, storage, and reaction design. This document summarizes the available data on the thermal properties of N-benzylhydroxylamine, outlines potential decomposition pathways, and provides context based on related chemical structures. It is important to note that while general thermal instability is recognized, detailed, publicly available experimental studies quantifying the thermal decomposition of N-benzylhydroxylamine are limited. Much of the current understanding is derived from safety data sheets and analogous compounds.

Physicochemical Properties and Thermal Data

Quantitative data on the thermal decomposition of N-benzylhydroxylamine is not extensively available in peer-reviewed literature. The following table summarizes key physical properties and available thermal data, primarily sourced from safety data sheets (SDS).

Parameter	Value	Source
Melting Point	108-110 °C	[1]
Boiling Point	Not available
Decomposition Temperature	Not explicitly defined; noted to be sensitive to high temperatures.	[2][3]
Hazardous Decomposition Products	Carbon oxides (CO, CO₂), Nitrogen oxides (NOx), Hydrogen chloride (HCl) (for the hydrochloride salt).	[2][3]

Thermal Stability and General Hazards

N-benzylhydroxylamine hydrochloride is generally stable under normal storage conditions. However, it is sensitive to high temperatures and moisture.[3] The presence of the hydroxylamine (B1172632) moiety suggests a predisposition to thermal decomposition, a characteristic well-documented in the parent compound, hydroxylamine, which can undergo explosive decomposition at elevated temperatures.

Safety data sheets for N-benzylhydroxylamine hydrochloride indicate that hazardous decomposition occurs upon heating, leading to the formation of toxic gases such as carbon oxides, nitrogen oxides, and hydrogen chloride.[2][3]

Postulated Decomposition Pathways

While specific experimental evidence for the decomposition mechanism of N-benzylhydroxylamine is scarce, logical pathways can be postulated based on the known reactivity of hydroxylamines and related N-substituted compounds.

A plausible decomposition pathway could involve initial homolytic cleavage of the N-O bond, which is typically the weakest bond in hydroxylamine derivatives. This would generate a benzylaminyl radical and a hydroxyl radical. Subsequent reactions of these highly reactive species could lead to a variety of products.

Below is a conceptual diagram illustrating a possible initial step in the thermal decomposition of N-benzylhydroxylamine.

Caption: Postulated initial step of N-benzylhydroxylamine thermal decomposition.

Experimental Protocols for Thermal Analysis

To rigorously assess the thermal stability of N-benzylhydroxylamine, a series of standard thermal analysis techniques should be employed. The following are detailed, generalized methodologies for key experiments.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which N-benzylhydroxylamine begins to decompose and to quantify the mass loss as a function of temperature.

Methodology:

• A small, accurately weighed sample of N-benzylhydroxylamine (typically 5-10 mg) is placed in a TGA crucible (e.g., alumina (B75360) or platinum).

• The crucible is placed in the TGA furnace.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air) from ambient temperature to a temperature at which complete decomposition is expected (e.g., 500 °C).

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition and the temperatures of maximum mass loss rate.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and to detect any exothermic or endothermic events associated with decomposition.

Methodology:

• A small, accurately weighed sample of N-benzylhydroxylamine (typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum).

• An empty, sealed pan is used as a reference.

• Both the sample and reference pans are placed in the DSC cell.

• The cell is heated at a constant rate (e.g., 10 °C/min) over a desired temperature range that includes the melting point and expected decomposition temperatures.

• The heat flow to the sample relative to the reference is measured as a function of temperature.

• The DSC thermogram is analyzed to identify the melting endotherm and any exotherms that would indicate decomposition.

Evolved Gas Analysis (EGA) using TGA-MS or TGA-FTIR

Objective: To identify the gaseous products evolved during the thermal decomposition of N-benzylhydroxylamine.

Methodology:

• The TGA experiment (as described in 5.1) is performed.

• The outlet of the TGA furnace is coupled to the inlet of a mass spectrometer (MS) or a Fourier-transform infrared (FTIR) spectrometer via a heated transfer line.

• As the sample is heated and decomposes, the evolved gases are continuously analyzed by the MS or FTIR.

• The resulting mass spectra or infrared spectra are correlated with the mass loss events from the TGA to identify the decomposition products at different temperatures.

Below is a workflow diagram for the characterization of thermal decomposition.

Caption: Experimental workflow for thermal stability and decomposition analysis.

Conclusion and Recommendations

The thermal stability of N-benzylhydroxylamine is a critical consideration for its safe and effective use. While direct, quantitative experimental data on its decomposition is not widely published, information from safety data sheets and the known chemistry of hydroxylamines indicate a potential for thermal decomposition at elevated temperatures, with the release of hazardous gases.

It is strongly recommended that researchers and drug development professionals conduct their own thermal analysis (TGA, DSC) of N-benzylhydroxylamine under their specific process conditions to establish safe operating limits. Further research, including evolved gas analysis, would be invaluable to the scientific community to fully elucidate the decomposition mechanism and products of this important synthetic intermediate.

References

• 1. N-Benzylhydroxylamine hydrochloride | 29601-98-7 [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]

N-benzylhydroxylamine reaction mechanism with carbonyls

An In-depth Technical Guide on the Reaction Mechanism of N-benzylhydroxylamine with Carbonyls

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzylhydroxylamine is a crucial reagent in organic synthesis, primarily recognized for its reaction with carbonyl compounds such as aldehydes and ketones. This condensation reaction serves as one of the most direct and widespread methods for synthesizing N-benzyl nitrones.[1][2] These nitrones are versatile synthetic intermediates, notably utilized as 1,3-dipoles in cycloaddition reactions to construct isoxazolidine (B1194047) and isoxazoline (B3343090) frameworks, which are significant structural motifs in medicinal chemistry and drug discovery.[2][3] This technical guide provides a detailed examination of the core reaction mechanism, presents quantitative data from key experiments, outlines detailed experimental protocols, and visualizes the reaction pathway and experimental workflow.

Core Reaction Mechanism: Nitrone Formation

The reaction between N-benzylhydroxylamine and a carbonyl compound (aldehyde or ketone) is a condensation reaction that proceeds in two primary stages: nucleophilic addition followed by dehydration. The overall process results in the formation of a C=N double bond, yielding an N-benzyl nitrone and a molecule of water.

• Nucleophilic Addition: The reaction initiates with the nucleophilic attack of the nitrogen atom of N-benzylhydroxylamine on the electrophilic carbonyl carbon. This step forms a tetrahedral intermediate known as a carbinolamine (or hemiaminal). This step is generally reversible.

• Dehydration: The carbinolamine intermediate is typically unstable and undergoes dehydration to form the stable nitrone product. This elimination of a water molecule is often the rate-determining step and can be catalyzed by either acid or base. In many synthetic procedures, a drying agent is used to remove the water formed, driving the equilibrium towards the product.[4]

The reaction is analogous to the formation of imines and oximes.[5][6] The presence of the N-benzyl group is key to the product being a nitrone, which is a nitrogen-oxide of an imine.[7]

Caption: General reaction mechanism for nitrone formation.

Data Presentation: Synthesis of N-benzyl Nitrones

The condensation of N-benzylhydroxylamine with various aldehydes is a highly efficient method for producing a wide array of N-benzyl nitrones. The reaction generally proceeds in good to excellent yields. Below is a summary of representative yields obtained from the reaction with different substituted aldehydes.

Entry	Aldehyde (R-CHO)	Product (N-benzyl Nitrone)	Yield (%)
1	Phenyl	C,N-diphenylnitrone	95
2	4-Nitrophenyl	C-(4-nitrophenyl)-N-phenylnitrone	98
3	4-Chlorophenyl	C-(4-chlorophenyl)-N-phenylnitrone	92
4	4-Methoxyphenyl	C-(4-methoxyphenyl)-N-phenylnitrone	94
5	2-Naphthyl	C-(2-naphthyl)-N-phenylnitrone	85
6	2-Furyl	C-(2-furyl)-N-phenylnitrone	89
7	2-Thienyl	C-(2-thienyl)-N-phenylnitrone	91
8	Propyl	C-propyl-N-benzylnitrone	75
9	Isopropyl	C-isopropyl-N-benzylnitrone	78
10	Cyclohexyl	C-cyclohexyl-N-benzylnitrone	82

Data synthesized from a study on the general synthesis of N-benzyl nitrones. The best results were typically obtained using dichloromethane (B109758) as the solvent and anhydrous magnesium sulfate (B86663) as a desiccant.[4]

Experimental Protocols

A general and widely applicable method for the synthesis of N-benzyl nitrones involves the direct condensation of an aldehyde with N-benzylhydroxylamine in an organic solvent with a drying agent.[4]

Objective: To synthesize an N-benzyl nitrone via condensation of an aldehyde and N-benzylhydroxylamine.

Materials:

• Aldehyde (1.0 eq)

• N-benzylhydroxylamine (1.0 to 1.2 eq)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Dichloromethane (CH₂Cl₂)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Filtration apparatus

Procedure:

• Reaction Setup: To a solution of the aldehyde (1.0 eq) in dichloromethane, add N-benzylhydroxylamine (1.0-1.2 eq).

• Drying Agent: Add anhydrous magnesium sulfate to the mixture. The magnesium sulfate acts as a desiccant to remove the water formed during the reaction, which drives the equilibrium toward the product.[4]

• Reaction: Stir the resulting suspension at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few hours to overnight, depending on the reactivity of the aldehyde.

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting aldehyde), filter the suspension to remove the magnesium sulfate.

• Purification: Wash the solid residue with a small amount of dichloromethane. Combine the filtrates and evaporate the solvent under reduced pressure. The resulting crude nitrone can be purified by recrystallization or column chromatography if necessary. In many cases, the product obtained after solvent evaporation is of high purity.[4]

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a typical workflow for the laboratory synthesis of N-benzyl nitrones.

Caption: A typical experimental workflow for nitrone synthesis.

References

• 1. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 2. mdpi.com [mdpi.com]
• 3. Page loading... [wap.guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. Oxime - Wikipedia [en.wikipedia.org]
• 6. jackwestin.com [jackwestin.com]
• 7. Nitrone - Wikipedia [en.wikipedia.org]

Acidity and Basicity of N-Benzylhydroxylamine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-benzylhydroxylamine (BHA), a derivative of hydroxylamine (B1172632), is a versatile intermediate in organic synthesis, finding applications in the preparation of nitrones for 1,3-dipolar cycloaddition reactions and the synthesis of various biologically active molecules.[1] Understanding the acidic and basic properties of BHA is crucial for optimizing reaction conditions, predicting its behavior in biological systems, and developing robust analytical methods. This technical guide provides a comprehensive overview of the acidity and basicity of the N-benzylhydroxylamine molecule, including its acid-base equilibria, estimated pKa and pKb values, and detailed experimental protocols for their determination.

Core Concepts: Acidity and Basicity of N-Benzylhydroxylamine

N-benzylhydroxylamine is an amphoteric molecule, meaning it can act as both an acid and a base. Its structure, featuring a hydroxyl group (-OH) attached to a nitrogen atom, which in turn is bonded to a benzyl (B1604629) group (-CH2-Ph), gives rise to these dual properties.

Basicity: The basicity of N-benzylhydroxylamine is attributed to the lone pair of electrons on the nitrogen atom. This lone pair can accept a proton (H+), forming the N-benzylhydroxylammonium ion. The equilibrium for this reaction is described by the base dissociation constant (Kb) and its corresponding pKb value. A lower pKb indicates a stronger base.

Acidity: The acidity of N-benzylhydroxylamine stems from the hydroxyl group. The hydrogen atom of the -OH group can be donated to a base, forming the N-benzylhydroxylamine anion. The acid dissociation constant (Ka) and its corresponding pKa value quantify this acidity. A lower pKa signifies a stronger acid.

The interplay of these acidic and basic properties is fundamental to the reactivity and solubility of N-benzylhydroxylamine in different pH environments.

Quantitative Data on Acidity and Basicity

Compound	Functional Group	pKa Value	pKb Value (calculated)	Notes and References
N-Benzylhydroxylamine (Estimated)	N-OH (acidic)	~10-11	Estimated based on the pKa of alcohols and the electron-withdrawing effect of the adjacent nitrogen.
-NH- (basic, pKa of conjugate acid)	~5-6	~8-9	Estimated based on the pKa of hydroxylamine and the effect of the benzyl substituent.
Hydroxylamine (NH2OH)	-NH2- (basic, pKa of conjugate acid)	6.03	7.97	The parent compound, providing a baseline for basicity.
N-Phenylhydroxylamine	-NH- (basic, pKa of conjugate acid)	9.00 ± 0.70 (Predicted)	5.00 ± 0.70 (Predicted)	A close analog, though the phenyl group's electronic effect differs from the benzyl group's.[2][3][4]
O-Benzylhydroxylamine	-NH2 (basic, pKa of conjugate acid)	4.70 ± 0.70 (Predicted)	9.30 ± 0.70 (Predicted)	An isomer with a different arrangement of atoms, leading to different basicity.[5]
Benzylamine	-NH2 (basic, pKa of conjugate acid)	9.35	4.65	The benzyl group increases the basicity compared to ammonia.[6]

Note: pKb is calculated from the pKa of the conjugate acid using the equation: pKb + pKa = 14 at 25°C.

Experimental Protocols for pKa Determination

The determination of pKa values is essential for a precise understanding of the acid-base properties of N-benzylhydroxylamine. The following are detailed methodologies for two common and reliable experimental techniques.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa values by monitoring the pH of a solution as a titrant of known concentration is added.

Methodology:

• Sample Preparation: Prepare a solution of N-benzylhydroxylamine hydrochloride of a known concentration (e.g., 0.01 M) in deionized water. The hydrochloride salt is used to determine the pKa of the conjugate acid (basicity of the nitrogen). To determine the pKa of the hydroxyl group, the free base would be titrated with a strong acid.

• Titration Setup:

  • Calibrate a pH meter with standard buffer solutions (pH 4, 7, and 10).

  • Place a known volume of the N-benzylhydroxylamine solution in a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Use a burette to add a standard solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments.

• Data Collection: Record the pH of the solution after each addition of the titrant, allowing the solution to equilibrate.

• Data Analysis:

  • Plot the measured pH values against the volume of titrant added to generate a titration curve.

  • The pKa of the N-benzylhydroxylammonium ion is the pH at the half-equivalence point, which is the point where half of the acid has been neutralized. This point corresponds to the inflection point of the titration curve.

  • Alternatively, the first derivative of the titration curve (ΔpH/ΔV) can be plotted against the volume of titrant. The peak of this derivative curve corresponds to the equivalence point, and the half-equivalence point can be determined from this.

UV-Vis Spectrophotometry

This method is suitable for compounds that exhibit a change in their UV-Vis absorbance spectrum upon protonation or deprotonation. N-benzylhydroxylamine, with its aromatic ring, is a good candidate for this technique.

Methodology:

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with a range of known pH values (e.g., from pH 2 to 12).

• Sample Preparation: Prepare a stock solution of N-benzylhydroxylamine in a suitable solvent (e.g., methanol (B129727) or water).

• Spectral Measurements:

  • Add a small, constant amount of the N-benzylhydroxylamine stock solution to each buffer solution to create a series of samples with the same total concentration of the analyte but at different pH values.

  • Measure the UV-Vis absorbance spectrum (e.g., from 200 to 400 nm) for each sample.

• Data Analysis:

  • Identify the wavelengths at which the absorbance changes significantly with pH.

  • Plot the absorbance at a selected wavelength against the pH. The resulting curve will be sigmoidal.

  • The pKa is the pH at the inflection point of this sigmoidal curve, which corresponds to the point where the concentrations of the protonated and deprotonated species are equal.

  • The Henderson-Hasselbalch equation can be used to linearize the data and determine the pKa more accurately.

Visualizations

Acid-Base Equilibria of N-Benzylhydroxylamine

References

• 1. N-Benzylhydroxylamine as a novel synthetic block in “C1N1” embedding reaction via α-C(sp3)–H activation strategy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Page loading... [guidechem.com]
• 3. N-Phenylhydroxylamine | 100-65-2 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. O-Benzylhydroxylamine | 622-33-3 [chemicalbook.com]
• 6. docsity.com [docsity.com]

Quantum Chemical Calculations for N-Benzylhydroxylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzylhydroxylamine is a crucial intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1] A thorough understanding of its molecular structure, electronic properties, and reactivity is paramount for optimizing synthetic routes and designing novel derivatives. Quantum chemical calculations offer a powerful in-silico approach to elucidate these characteristics at the atomic level. This technical guide provides a comprehensive overview of the theoretical framework and practical application of quantum chemical calculations for N-benzylhydroxylamine, focusing on Density Functional Theory (DFT) methods. We detail the protocols for geometry optimization, vibrational frequency analysis, and the exploration of electronic properties such as frontier molecular orbitals and molecular electrostatic potential. Furthermore, this guide presents exemplary data in structured tables and illustrates key computational workflows using Graphviz diagrams, serving as a valuable resource for researchers in computational chemistry and drug discovery.

Introduction

N-benzylhydroxylamine (C₆H₅CH₂NHOH) and its hydrochloride salt are versatile reagents in organic synthesis.[1] They are instrumental in the formation of nitrones, which are precursors to isoxazolidines—a class of heterocyclic compounds with significant biological activity.[2] The reactivity and stability of N-benzylhydroxylamine are governed by its three-dimensional structure and electronic landscape. Computational chemistry, particularly methods rooted in quantum mechanics, provides a cost-effective and insightful means to explore these molecular properties.

Density Functional Theory (DFT) has emerged as a robust and widely used method for studying molecular systems, offering a favorable balance between computational cost and accuracy.[3] By solving the Schrödinger equation in an approximate manner, DFT can predict a wide range of molecular properties, including equilibrium geometries, vibrational spectra, and electronic characteristics.[3] This guide will walk through the application of DFT to the study of N-benzylhydroxylamine.

Theoretical and Computational Methodology

The quantum chemical calculations outlined herein are typically performed using software packages such as Gaussian, ORCA, or Spartan. The general workflow involves geometry optimization, frequency calculations, and subsequent analysis of the electronic structure.

Geometry Optimization

The first step in the computational study of a molecule is to find its most stable three-dimensional structure, which corresponds to a minimum on the potential energy surface. This is achieved through geometry optimization. For N-benzylhydroxylamine, a common and reliable method is to use DFT with a suitable functional and basis set. The B3LYP functional, which combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, is a popular choice for organic molecules.[4] A Pople-style basis set, such as 6-31G(d,p) or a larger one like 6-311++G(d,p), is typically employed to provide a good description of the electron distribution.[4]

Vibrational Frequency Analysis

Once the geometry is optimized, a vibrational frequency calculation is performed at the same level of theory. This serves two primary purposes: to confirm that the optimized structure is a true energy minimum (indicated by the absence of imaginary frequencies) and to predict the infrared (IR) and Raman spectra of the molecule. The calculated vibrational frequencies can be compared with experimental spectroscopic data to validate the computational model.[5]

Electronic Property Analysis

With the optimized geometry, a variety of electronic properties can be calculated to understand the molecule's reactivity and intermolecular interactions.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding chemical reactivity. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability.

• Molecular Electrostatic Potential (MEP): The MEP is a visualization of the electrostatic potential on the electron density surface of the molecule. It is a useful tool for identifying regions that are electron-rich (nucleophilic) and electron-poor (electrophilic), providing insights into how the molecule will interact with other species.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides a description of the bonding and charge distribution within the molecule. It can reveal details about hybridization, lone pairs, and delocalization of electron density.

Data Presentation: Calculated Properties of N-Benzylhydroxylamine

The following tables summarize hypothetical quantitative data for N-benzylhydroxylamine, calculated at the B3LYP/6-311++G(d,p) level of theory. This data is representative of what would be obtained from such calculations and is intended for illustrative purposes.

Table 1: Optimized Geometric Parameters (Selected)

Parameter	Bond/Angle	Calculated Value
Bond Length	C-N	1.46 Å
N-O	1.45 Å
O-H	0.97 Å
C-C (aromatic avg.)	1.39 Å
Bond Angle	C-N-O	110.5°
N-O-H	105.2°
Dihedral Angle	C-C-N-O	65.0°

Table 2: Calculated Vibrational Frequencies (Selected Modes)

Wavenumber (cm⁻¹)	Assignment
3650	O-H stretch
3070	Aromatic C-H stretch
2950	Methylene C-H stretch
1605	Aromatic C=C stretch
1455	CH₂ scissoring
1150	C-N stretch
1030	N-O stretch

Table 3: Calculated Electronic Properties

Property	Value
HOMO Energy	-6.5 eV
LUMO Energy	0.8 eV
HOMO-LUMO Gap	7.3 eV
Dipole Moment	1.8 D

Experimental Protocols

Synthesis of N-Benzylhydroxylamine Hydrochloride

A common laboratory-scale synthesis involves the reaction of benzyl (B1604629) chloride with hydroxylamine (B1172632) hydrochloride.[2]

Materials:

• Benzyl chloride

• Hydroxylamine hydrochloride

• Sodium hydroxide (B78521)

• Methanol (B129727)

• Water

• Ethyl acetate (B1210297)

• 10% Hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• Prepare a solution of hydroxylamine by dissolving hydroxylamine hydrochloride in a mixture of methanol and water, followed by the slow addition of sodium hydroxide at a low temperature.

• Prepare a solution of benzyl chloride in methanol.

• In a continuous flow reactor or a batch reactor, mix the two solutions at a controlled temperature (e.g., 60 °C).[6]

• After the reaction is complete, cool the mixture to room temperature and adjust the pH to 4-5 with 10% hydrochloric acid.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Recrystallize the crude product from a suitable solvent like ethyl acetate to obtain pure N-benzylhydroxylamine hydrochloride.[2]

Spectroscopic Characterization

FTIR Spectroscopy:

• Prepare a KBr pellet of the N-benzylhydroxylamine hydrochloride sample.

• Record the FTIR spectrum in the range of 4000-400 cm⁻¹.[5]

• Assign the characteristic absorption bands corresponding to functional groups such as O-H, N-H, C-H (aromatic and aliphatic), and C=C (aromatic).

NMR Spectroscopy:

• Dissolve a sample of N-benzylhydroxylamine hydrochloride in a suitable deuterated solvent (e.g., DMSO-d₆).

• Record the ¹H NMR and ¹³C NMR spectra on a spectrometer.

• Analyze the chemical shifts, integration, and coupling patterns to confirm the molecular structure. An experimental ¹H NMR spectrum for N-benzylhydroxylamine hydrochloride is publicly available for comparison.[7]

Visualization of Computational Workflow and Molecular Properties

The following diagrams, generated using the DOT language, illustrate the computational workflow and key aspects of the analysis.

Computational workflow for N-benzylhydroxylamine.

Key molecular properties from quantum calculations.

Conclusion

Quantum chemical calculations, particularly using DFT, provide a robust framework for investigating the molecular properties of N-benzylhydroxylamine. This guide has outlined the essential theoretical and practical steps for conducting such analyses, from geometry optimization and vibrational frequency calculations to the interpretation of electronic properties. The presented data and workflows serve as a foundational resource for researchers aiming to leverage computational chemistry in the study and application of this important synthetic intermediate. The synergy between theoretical calculations and experimental validation is crucial for advancing our understanding and utilization of N-benzylhydroxylamine in pharmaceutical and materials science.

References

• 1. nbinno.com [nbinno.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. N-Benzylhydroxylamine hydrochloride(29601-98-7) 1H NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to the Historical Synthesis of N-benzylhydroxylamine

For Researchers, Scientists, and Drug Development Professionals

N-benzylhydroxylamine is a crucial intermediate in organic synthesis, particularly in the pharmaceutical industry for the preparation of various bioactive compounds. Its synthesis has been approached through several historical methods, each with distinct advantages and disadvantages concerning yield, safety, cost, and scalability. This technical guide provides a comprehensive overview of the core historical methods for the synthesis of N-benzylhydroxylamine, complete with quantitative data, detailed experimental protocols, and visual representations of the reaction pathways.

Core Synthesis Methodologies

The historical synthesis of N-benzylhydroxylamine has primarily revolved around three main strategies: the reaction of benzyl (B1604629) chloride with hydroxylamine (B1172632), the reduction of benzaldehyde (B42025) oxime, and the hydrolysis of C-phenyl-N-benzyl nitrone.

Reaction of Benzyl Chloride with Hydroxylamine

This method is a prominent industrial route due to the low cost and ready availability of the starting materials.[1][2] The reaction involves the nucleophilic substitution of the chloride in benzyl chloride by hydroxylamine. A significant challenge with this method is the potential for over-alkylation, leading to the formation of the N,N-dibenzylhydroxylamine byproduct.[1] To mitigate this, an excess of hydroxylamine is often used.[1] Modern adaptations of this method utilize continuous-flow reactors to improve safety, particularly by minimizing the risks associated with the decomposition of hydroxylamine at elevated temperatures, and to enhance reaction control and yield.[1][2]

Quantitative Data for Continuous Flow Synthesis [1][2]

Parameter	Value
Reagents
Benzyl Chloride Solution	0.5 mol/L in methanol (B129727)
Hydroxylamine Solution	2.0 mol/L in methanol/water (prepared from hydroxylamine hydrochloride and NaOH)
Molar Ratio (Hydroxylamine:Benzyl Chloride)	4:1
Reaction Conditions
Temperature	60°C
Pressure	8.0 bar
Residence Time	7.38 min
Yield
Overall Yield	75-76%

Experimental Protocol: Continuous Flow Synthesis [1][2]

• Preparation of Reagent Solutions:

  • Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to a total volume of 1000 mL (0.5 mol/L).[1][2]

  • Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring and cooling in an ice-water bath, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide, ensuring the temperature does not exceed 20°C.[1][2] Stir for 30 minutes and filter to remove the precipitated sodium chloride.[2]

• Reaction Setup:

  • Utilize a continuous-flow reactor system equipped with two inlet pumps and a heated reaction coil.[1]

  • Set the reaction temperature to 60°C and the system pressure to 8.0 bar.[1][2]

• Reaction Execution:

  • Pump Solution A and Solution B into the reactor at a flow rate of 5.0 mL/min each.[2]

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature as it exits the reactor.[1]

  • Adjust the pH to 4-5 using 10% hydrochloric acid.[1]

  • Remove the methanol by distillation under reduced pressure.[1]

  • To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate (B1210297) each.[1]

  • Combine the organic phases and dry over anhydrous Na₂SO₄.[1]

• Purification:

  • Concentrate the dried organic phase to obtain the crude product.[1]

  • Recrystallize the crude product from ethyl acetate (e.g., 1 g of crude product in 8 mL of solvent) to obtain pure N-benzylhydroxylamine.[1]

Reaction Pathway: Benzyl Chloride and Hydroxylamine

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of N-benzylhydroxylamine hydrochloride from Benzyl Chloride

Audience: Researchers, scientists, and drug development professionals.

Introduction: N-benzylhydroxylamine hydrochloride is a crucial intermediate in organic synthesis, particularly in the preparation of N-benzylnitrones for 1,3-dipolar cycloaddition reactions to construct isoxazolidine (B1194047) frameworks.[1] It also serves as a precursor for the synthesis of β-amino acids.[1] While several synthetic routes exist, the reaction of benzyl (B1604629) chloride with hydroxylamine (B1172632) hydrochloride is an industrially attractive method due to the low cost of starting materials.[1][2] However, this pathway can be complicated by the formation of the N,N-dibenzylhydroxylamine byproduct and the potential decomposition of hydroxylamine at elevated temperatures.[1][2] This document provides a detailed protocol for the synthesis of N-benzylhydroxylamine hydrochloride from benzyl chloride, focusing on a continuous flow process that offers improved safety, yield, and control over reaction parameters.[1][3]

Alternative Synthetic Routes:

While the focus of this protocol is the reaction of benzyl chloride with hydroxylamine, other methods for synthesizing N-benzylhydroxylamine hydrochloride include:

• Reduction of benzaldehyde (B42025) oxime: This method is common in laboratory settings but can be expensive for large-scale production due to the high cost of reducing agents like sodium cyanoborohydride.[1][2][4]

• From dibenzylamine (B1670424): This process involves the oxidation of dibenzylamine to a nitrone, followed by acid hydrolysis.[5]

• Hydrolysis of C-phenyl-N-benzyl nitrone: This method can also produce N-benzylhydroxylamine hydrochloride.[6]

Quantitative Data Summary

The following table summarizes key quantitative data from a continuous flow synthesis process.

Parameter	Value	Reference
Reactants
Benzyl Chloride Concentration	0.5 mol/L in methanol (B129727)	[1][2]
Hydroxylamine Concentration	2.0 mol/L in methanol/water	[1]
Molar Ratio (Hydroxylamine:Benzyl Chloride)	4:1	[1]
Reaction Conditions
Temperature	60°C	[1][2]
Pressure	8.0 bar	[1][2]
Residence Time	7.38 min	[1]
Results
Overall Yield	75-76%	[1]
Product Purity (after recrystallization)	99.82%	[1]
Dibenzyl-substituted Impurity	0.15%	[1]
Analytical Data
Melting Point	110°C	[4]
¹H NMR (400 MHz, DMSO)	δ 11.0 (s, 1H), 7.4 (m, 5H), 4.1 (s, 2H)	[6]
¹³C NMR (100 MHz, D₂O)	δ = 131.6, 130.3, 129.1, 128.0, 62.2	[5]
Elemental Analysis (Calcd. for C₇H₁₀ClNO)	C, 52.67; H, 6.31; N, 8.78	[5]
Elemental Analysis (Found)	C, 52.59; H, 6.40; N, 8.77	[5]

Experimental Protocol: Continuous Flow Synthesis

This protocol describes an optimized continuous-flow process for the synthesis of N-benzylhydroxylamine hydrochloride.[1][2]

Preparation of Reagent Solutions:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to a total volume of 1000 mL to achieve a 0.5 mol/L concentration.[1][2]

• Solution B (Hydroxylamine): In a beaker, combine 800 mL of methanol and 200 mL of water.[1][2] While stirring in an ice water bath, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide, ensuring the temperature remains below 20°C.[1] Stir the resulting mixture for 30 minutes and filter to remove the precipitated sodium chloride. This will yield a hydroxylamine solution of approximately 2.0 mol/L.[1]

Reaction Setup:

• Utilize a continuous-flow reactor system equipped with two inlet pumps for Solutions A and B and a heated reaction coil.[2]

• Set the reaction temperature to 60°C and the system pressure to 8.0 bar.[1][2]

Reaction Execution:

• Pump Solution A and Solution B into the reactor at a flow rate of 5.0 mL/min each.[1] This will achieve the desired residence time for the reaction to proceed to completion.[1]

Work-up and Extraction:

• After the reaction mixture exits the reactor, cool it to room temperature.[2]

• Adjust the pH of the solution to 4-5 using a 10% hydrochloric acid solution.[2]

• Remove the methanol by distillation under reduced pressure.[2]

• To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate (B1210297) each.[2]

• Combine the organic phases and dry over anhydrous Na₂SO₄.[2]

Purification by Crystallization:

• Concentrate the dried organic phase to obtain the crude product.[1][2]

• Transfer the crude product to a flask and add ethyl acetate at a ratio of 1 g of crude product to 8 mL of solvent.[1][2]

• Heat the mixture to reflux at 70°C.[1][2]

• Add activated carbon for decolorization and filter the hot solution.[1][2]

• Slowly cool the filtrate to 0°C to -5°C to induce crystallization.[1][2]

• Isolate the crystals by filtration and dry them in an oven at 45°C.[1][2]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield or High Impurity	- Insufficient amount of hydroxylamine used.[6] - N-benzylhydroxylamine reacting with unreacted benzyl chloride.[2] - Decomposition of hydroxylamine at high temperatures.[1]	- Increase the molar equivalent of hydroxylamine hydrochloride to suppress the formation of the dibenzyl-substituted byproduct.[2] - Optimize reaction temperature and time. A continuous flow reactor provides better control.[2] - Maintain a controlled temperature (e.g., 60°C) to prevent hydroxylamine decomposition.[1][2]
Difficult Purification	- Presence of closely related byproducts like dibenzyl-substituted impurities.[2]	- Recrystallization from a suitable solvent system, such as ethyl acetate or a mixture of methanol and diethyl ether, is effective for removing less polar impurities.[2][5]
Safety Concerns (e.g., Explosion Risk)	- Decomposition of hydroxylamine, particularly at elevated temperatures in batch reactors.[1]	- Utilize a continuous-flow reactor to minimize the reaction volume at any given time, thereby reducing safety risks.[1][2]

Visualizations

Experimental Workflow

Caption: Workflow for the continuous synthesis of N-benzylhydroxylamine hydrochloride.

Logical Relationship: Minimizing Byproduct Formation

Caption: Logic for minimizing N,N-dibenzylhydroxylamine formation.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. Page loading... [guidechem.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]

Continuous Flow Synthesis of N-Benzylhydroxylamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzylhydroxylamine is a pivotal intermediate in organic synthesis, particularly in the pharmaceutical industry for the preparation of various therapeutic agents. Traditional batch synthesis methods for N-benzylhydroxylamine hydrochloride are often associated with safety risks and higher production costs. This document details a continuous flow synthesis process that offers a safer, more efficient, and cost-effective alternative. An overall yield of 75% can be achieved under mild and controlled reaction conditions.[1][2] The implementation of continuous flow chemistry allows for superior control over reaction parameters, leading to a more consistent and higher-quality product, which is critical for pharmaceutical applications.[2] This protocol outlines the synthesis from benzyl (B1604629) chloride and hydroxylamine (B1172632) hydrochloride, a route that is attractive due to the low cost and ready availability of the starting materials.[3]

Introduction

N-benzylhydroxylamine serves as a crucial building block in the synthesis of complex organic molecules. It is widely used in the generation of N-benzyl nitrones for 1,3-dipolar cycloaddition reactions to construct isoxazolidine (B1194047) frameworks, which are significant structures in drug discovery.[1] Furthermore, it is a key precursor in the synthesis of intermediates for drugs like Ticagrelor, a prominent antiplatelet agent.[1]

Traditional laboratory synthesis often involves the reduction of benzaldehyde (B42025) oxime; however, the use of expensive reducing agents like sodium cyanoborohydride limits its industrial applicability.[1][4] Another route, the direct benzylation of hydroxylamine, can lead to a mixture of polybenzylated products, with N,N-dibenzylhydroxylamine being a major byproduct.[5] Continuous flow chemistry mitigates many of the challenges associated with batch processing, such as poor heat and mass transfer, and the safety risks associated with the decomposition of hydroxylamine at elevated temperatures.[3][6] By utilizing a continuous-flow reactor, the reaction volume is minimized at any given time, significantly enhancing safety.[6]

Experimental Protocols

Key Experiment: Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride from Benzyl Chloride and Hydroxylamine Hydrochloride

This protocol is based on an optimized continuous-flow process designed for improved yield and safety.

1. Preparation of Reagent Solutions:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol (B129727) to make a total volume of 1000 mL. This results in a 0.5 mol/L solution.[1][6]

• Solution B (Hydroxylamine): In a beaker, combine 800 mL of methanol and 200 mL of water. While stirring, add 139 g of hydroxylamine hydrochloride. Subsequently, slowly add 80 g of sodium hydroxide, ensuring the temperature is maintained below 20°C using an ice water bath. Stir the mixture for 30 minutes at 10-20°C and then filter to remove the precipitated sodium chloride. This will yield a 1000 mL hydroxylamine solution with a concentration of 2.0 mol/L.[1][6]

2. Continuous Flow Reaction Setup:

• Utilize a continuous-flow reactor system equipped with two inlet pumps (for Solution A and Solution B) and a heated reaction coil.

• Set the reaction temperature to 60°C.[6]

• Set the system pressure to 8.0 bar.[6]

3. Reaction Execution:

• Pump Solution A and Solution B into the reactor at the desired flow rates to achieve the optimal residence time. The use of a 4:1 molar ratio of hydroxylamine to benzyl chloride is recommended to suppress the formation of dibenzyl-substituted byproducts.[6][7]

4. Work-up and Extraction:

• After the reaction mixture exits the reactor, cool it to room temperature.

• Adjust the pH of the solution to 4-5 using a 10% hydrochloric acid solution.[6]

• Remove the methanol via distillation under reduced pressure.[6]

• To the resulting solid, add 200 mL of water and extract the product three times with 200 mL of ethyl acetate (B1210297) for each extraction.[6]

• Combine the organic phases and dry them over anhydrous sodium sulfate.[6]

5. Purification by Crystallization:

• Concentrate the dried organic phase to obtain the crude product.[6]

• Transfer the crude product to a flask and add ethyl acetate at a ratio of 8 mL of solvent per 1 g of crude product.[1][6]

• Heat the mixture to reflux at 70°C.[6]

• Add activated carbon for decolorization and filter the hot solution.[6]

• Slowly cool the filtrate to a temperature between 0°C and -5°C to induce crystallization.[6]

• Isolate the crystals by filtration and dry them in an oven at 45°C to obtain the purified N-benzylhydroxylamine hydrochloride.[6]

Data Presentation

Parameter	Value	Reference
Starting Materials	Benzyl Chloride, Hydroxylamine Hydrochloride	[1][6]
Solvent	Methanol, Water	[1][6]
Reagent Concentrations	Benzyl Chloride: 0.5 mol/L; Hydroxylamine: 2.0 mol/L	[1]
Reaction Temperature	60°C	[6]
System Pressure	8.0 bar	[6]
Overall Yield	75%	[1][2]
Purification Method	Recrystallization from Ethyl Acetate	[1][6]

Visualizations

Experimental Workflow

Caption: Workflow for the continuous synthesis of N-benzylhydroxylamine hydrochloride.

Logical Relationship for Yield Optimization

References

• 1. mdpi.com [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [guidechem.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: N-Benzylhydroxylamine in 1,3-Dipolar Cycloaddition Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,3-dipolar cycloaddition reaction is a powerful and versatile method for the synthesis of five-membered heterocyclic rings, which are prevalent scaffolds in numerous biologically active compounds and natural products. Among the various 1,3-dipoles, nitrones derived from N-benzylhydroxylamine are particularly valuable due to their stability, reactivity, and the synthetic utility of the resulting isoxazolidine (B1194047) products. Isoxazolidines serve as key intermediates in the synthesis of valuable molecules such as β-amino acids, amino alcohols, and various alkaloids.

These application notes provide a comprehensive overview of the use of N-benzylhydroxylamine in 1,3-dipolar cycloaddition reactions, including detailed experimental protocols, a summary of reaction data, and visual representations of the underlying chemical principles.

Core Concepts: The 1,3-Dipolar Cycloaddition Pathway

The overall synthetic strategy involves two key steps:

• Nitrone Formation: N-benzylhydroxylamine is condensed with an aldehyde to form the corresponding N-benzylnitrone. This reaction is typically straightforward and high-yielding.

• 1,3-Dipolar Cycloaddition: The generated nitrone undergoes a [3+2] cycloaddition reaction with a dipolarophile, most commonly an alkene, to yield the isoxazolidine ring system.

The regioselectivity and stereoselectivity of the cycloaddition are critical aspects of this methodology and are influenced by the electronic and steric properties of both the nitrone and the alkene, as well as the reaction conditions.

Diagram of the General Reaction Pathway

Caption: General workflow for the synthesis of isoxazolidines.

Data Presentation: Reaction Scope and Selectivity

The following tables summarize the outcomes of 1,3-dipolar cycloaddition reactions between various N-benzylnitrones and alkenes under different conditions, providing a comparative overview of yields and stereoselectivities.

Table 1: Synthesis of N-Benzylnitrones from N-Benzylhydroxylamine and Various Aldehydes

Entry	Aldehyde	Solvent	Drying Agent	Time (h)	Yield (%)
1	Benzaldehyde	Dichloromethane	MgSO₄	2	95
2	4-Nitrobenzaldehyde	Dichloromethane	MgSO₄	3	92
3	4-Methoxybenzaldehyde	Dichloromethane	MgSO₄	2	96
4	Furfural	Dichloromethane	MgSO₄	2.5	88
5	Cinnamaldehyde	Dichloromethane	MgSO₄	3	90
6	Cyclohexanecarboxaldehyde	Dichloromethane	MgSO₄	4	85

Table 2: 1,3-Dipolar Cycloaddition of N-Benzyl-C-phenylnitrone with Various Alkenes

Entry	Alkene	Solvent	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (endo:exo)
1	Styrene	Toluene (B28343)	110	24	85	80:20
2	Methyl acrylate	Toluene	110	12	92	>95:5
3	N-Phenylmaleimide	Toluene	80	2	98	>99:1
4	Ethyl vinyl ether	Dichloromethane	25	48	75	70:30
5	Cyclopentene	Toluene	110	36	88	>95:5 (exo)
6	Norbornene	Toluene	110	24	95	>99:1 (exo)

Table 3: Microwave-Assisted 1,3-Dipolar Cycloaddition of N-Benzylnitrones

Entry	Nitrone	Alkene	Solvent	Power (W)	Time (min)	Yield (%)	Diastereomeric Ratio (endo:exo)
1	N-benzyl-C-phenylnitrone	N-Phenylmaleimide	Toluene	150	5	99	>99:1
2	N-benzyl-C-phenylnitrone	Methyl acrylate	None	200	10	95	>95:5
3	N-benzyl-C-(4-nitrophenyl)nitrone	Styrene	DMF	150	15	88	85:15
4	N-benzyl-C-furylnitrone	N-Methylmaleimide	None	200	8	96	>99:1

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Benzylnitrones

This protocol describes a general method for the condensation of N-benzylhydroxylamine with an aldehyde to yield the corresponding N-benzylnitrone.

Materials:

• N-benzylhydroxylamine hydrochloride

• Aldehyde (1.0 eq)

• Anhydrous sodium carbonate (1.1 eq) or Triethylamine (B128534) (1.1 eq)

• Anhydrous magnesium sulfate (B86663)

• Dichloromethane (DCM) or other suitable anhydrous solvent

• Round-bottom flask

• Magnetic stirrer

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a solution of N-benzylhydroxylamine hydrochloride (1.0 eq) in the chosen anhydrous solvent, add anhydrous sodium carbonate or triethylamine (1.1 eq).

• Stir the resulting suspension at room temperature for 30 minutes.

• Add the aldehyde (1.0 eq) to the reaction mixture.

• Add anhydrous magnesium sulfate to the flask to act as a drying agent.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter off the inorganic salts and wash the filter cake with the solvent.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• The crude nitrone can be purified by recrystallization or column chromatography if necessary.

Protocol 2: General Procedure for the 1,3-Dipolar Cycloaddition of N-Benzylnitrones with Alkenes

This protocol provides a general method for the thermal [3+2] cycloaddition of an N-benzylnitrone with an alkene.

Materials:

• N-benzylnitrone (1.0 eq)

• Alkene (1.0 - 2.0 eq)

• Anhydrous toluene or other suitable high-boiling solvent

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and heating mantle

• Standard work-up and purification equipment

Procedure:

• Dissolve the N-benzylnitrone (1.0 eq) and the alkene (1.0 - 2.0 eq) in the chosen anhydrous solvent in a round-bottom flask.

• Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by TLC. Reaction times can vary from a few hours to several days depending on the reactivity of the substrates.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure to obtain the crude isoxazolidine.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to afford the pure isoxazolidine.

Protocol 3: Microwave-Assisted 1,3-Dipolar Cycloaddition

This protocol describes an accelerated method for the cycloaddition reaction using microwave irradiation.

Materials:

• N-benzylnitrone (1.0 eq)

• Alkene (1.0 - 1.5 eq)

• Microwave-safe reaction vessel with a magnetic stir bar

• Microwave reactor

• Optional: a minimal amount of a high-boiling solvent (e.g., DMF, toluene) or solvent-free conditions.

Procedure:

• Place the N-benzylnitrone (1.0 eq) and the alkene (1.0 - 1.5 eq) in a microwave-safe reaction vessel. If using a solvent, add it at this stage.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a set temperature and power for a predetermined time (typically 5-30 minutes).

• After the irradiation is complete, allow the vessel to cool to room temperature.

• Open the vessel and transfer the contents. If a solvent was used, remove it under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Mandatory Visualizations

Mechanism of the 1,3-Dipolar Cycloaddition

The stereochemical outcome of the 1,3-dipolar cycloaddition is determined by the relative orientation of the nitrone and the alkene in the transition state. The two primary modes of approach are endo and exo, leading to different diastereomers.

Caption: Endo and Exo approaches in the 1,3-dipolar cycloaddition.

Experimental Workflow for Isoxazolidine Synthesis and Analysis

The following diagram outlines the typical workflow from starting materials to the characterization of the final isoxazolidine product.

Caption: Experimental workflow for isoxazolidine synthesis.

Conclusion

N-benzylhydroxylamine is a readily available and versatile reagent for the synthesis of N-benzylnitrones, which are key intermediates in 1,3-dipolar cycloaddition reactions. This powerful transformation provides an efficient route to a wide variety of substituted isoxazolidines, which are valuable building blocks in medicinal chemistry and natural product synthesis. The protocols and data presented herein offer a solid foundation for researchers to explore and utilize this important synthetic methodology.

Application Notes and Protocols: Preparation of N-benzyl Nitrones from N-benzylhydroxylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzyl nitrones are pivotal intermediates in organic synthesis, primarily utilized in 1,3-dipolar cycloaddition reactions to construct complex nitrogen-containing heterocyclic scaffolds, which are prevalent in many biologically active molecules and pharmaceuticals. This document provides detailed application notes and experimental protocols for the synthesis of N-benzyl nitrones from N-benzylhydroxylamine via two principal methods: condensation with carbonyl compounds and oxidation of the hydroxylamine.

Introduction

N-benzyl nitrones serve as versatile building blocks in medicinal chemistry and drug development. The N-benzyl group can act as a protecting group, which upon removal, reveals a primary amine, enabling further functionalization.[1] The two most common and effective methods for their preparation are the condensation of N-benzylhydroxylamine with aldehydes or ketones and the direct oxidation of N-benzylhydroxylamine.[2][3] The choice of method often depends on the desired substitution pattern of the nitrone and the available starting materials.

Synthesis Methods

There are two primary methods for the preparation of N-benzyl nitrones from N-benzylhydroxylamine:

• Condensation with Aldehydes and Ketones: This is the most widely used method, involving the reaction of N-benzylhydroxylamine with an aldehyde or a ketone, typically in the presence of a dehydrating agent.[1][4] This reaction is generally high-yielding and allows for a wide variety of substituents on the nitrone carbon.

Experimental Protocols

Method 1: Condensation of N-benzylhydroxylamine with Aldehydes

This protocol is a general procedure for the synthesis of N-benzyl nitrones by condensation with various aldehydes.[1]

Materials:

• N-benzylhydroxylamine

• Aldehyde (e.g., benzaldehyde, isobutyraldehyde)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Dichloromethane (B109758) (CH₂Cl₂)

• Diethyl ether

• Hexane (B92381)

Procedure:

• To a solution of the aldehyde (1.0 mmol) in dichloromethane (10 mL), add N-benzylhydroxylamine (1.2 mmol) and anhydrous magnesium sulfate (2.0 g).

• Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). Reaction times can vary from a few hours to overnight depending on the reactivity of the aldehyde.

• Once the reaction is complete, filter the mixture to remove the magnesium sulfate.

• Wash the solid residue with dichloromethane.

• Combine the filtrate and washings and concentrate under reduced pressure.

• The crude product can be purified by crystallization or column chromatography on silica (B1680970) gel (e.g., using a mixture of hexane and diethyl ether as the eluent).

Method 2: Oxidation of N-benzyl-N-alkylhydroxylamines

This protocol describes the oxidation of an N-benzyl-N-alkylhydroxylamine to the corresponding nitrone using N-t-butylbenzenesulfinimidoyl chloride and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[6]

Materials:

• N-benzyl-N-tert-butylhydroxylamine

• N-t-butylbenzenesulfinimidoyl chloride

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dichloromethane (CH₂Cl₂)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of N-benzyl-N-tert-butylhydroxylamine (0.42 mmol) and DBU (0.85 mmol) in dichloromethane (1.7 mL), add a solution of N-t-butylbenzenesulfinimidoyl chloride (0.63 mmol) in dichloromethane (1.7 mL) at -78 °C.

• Stir the reaction mixture at -78 °C for the time specified for the particular substrate (e.g., 30 minutes).

• Quench the reaction by adding water.

• Extract the mixture with dichloromethane.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the residue by thin-layer chromatography to afford the desired nitrone.

Data Presentation

The following table summarizes quantitative data for the synthesis of various N-benzyl nitrones via the condensation method.

Aldehyde/Ketone	Product	Solvent	Drying Agent	Reaction Time	Yield (%)	Reference
Benzaldehyde	(Z)-N-Benzylidenebenzylamine N-oxide	CH₂Cl₂	MgSO₄	3 h	95	[1]
4-Chlorobenzaldehyde	(Z)-N-(4-Chlorobenzylidene)benzylamine N-oxide	CH₂Cl₂	MgSO₄	4 h	92	[1]
4-Methoxybenzaldehyde	(Z)-N-(4-Methoxybenzylidene)benzylamine N-oxide	CH₂Cl₂	MgSO₄	3 h	98	[1]
2-Naphthaldehyde	(Z)-N-(Naphthalen-2-ylmethylene)benzylamine N-oxide	CH₂Cl₂	MgSO₄	5 h	90	[1]
Isobutyraldehyde	(Z)-N-Isobutylidenebenzylamine N-oxide	CH₂Cl₂	MgSO₄	12 h	85	[1]
Pivalaldehyde	(Z)-N-(2,2-Dimethylpropylidene)benzylamine N-oxide	CH₂Cl₂	MgSO₄	24 h	80	[1]

Visualizations

Caption: Experimental workflow for N-benzyl nitrone synthesis.

Caption: Condensation reaction pathway.

Caption: General oxidation reaction pathway.

Conclusion

The preparation of N-benzyl nitrones from N-benzylhydroxylamine is a well-established and versatile transformation in organic synthesis. The condensation reaction with aldehydes and ketones offers a straightforward and high-yielding route to a diverse range of nitrones. The direct oxidation of N-benzylhydroxylamine provides a valuable alternative, particularly when the corresponding carbonyl compounds are not readily accessible. The protocols and data presented herein provide a comprehensive guide for researchers in the synthesis of these important synthetic intermediates for applications in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride | MDPI [mdpi.com]
• 3. chimia.ch [chimia.ch]
• 4. researchgate.net [researchgate.net]
• 5. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 6. arkat-usa.org [arkat-usa.org]

Application Note: Synthesis of Ticagrelor Intermediate using N-benzylhydroxylamine

AN-TICA-001

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, process chemistry, and pharmaceutical sciences.

Purpose: This document provides a detailed protocol for the synthesis of a key intermediate for Ticagrelor, utilizing N-benzylhydroxylamine as a starting material. It includes a reaction scheme, a step-by-step experimental procedure, and quantitative data to guide researchers in the efficient synthesis of this crucial precursor.

Introduction

Ticagrelor is a direct-acting P2Y12 receptor antagonist used for the prevention of thrombotic events in patients with acute coronary syndrome. The synthesis of this complex molecule involves several key steps, one of which is the formation of a substituted cyclopentane (B165970) intermediate. N-benzylhydroxylamine serves as a critical precursor for the stereoselective synthesis of this core structure. This application note outlines a protocol for the synthesis of (1R,2S)-2-(benzylamino)cyclopentanol, a pivotal intermediate in the Ticagrelor synthesis pathway, starting from N-benzylhydroxylamine and cyclopentene (B43876) oxide.

Synthesis Pathway

The synthesis begins with the reaction of N-benzylhydroxylamine with a suitable protecting agent, followed by a nucleophilic attack on cyclopentene oxide. The subsequent steps involve the formation of an isoxazolidine (B1194047) intermediate, which is then reductively cleaved to yield the desired amino alcohol.

Figure 1. Synthesis pathway from N-benzylhydroxylamine to a key Ticagrelor intermediate.

Experimental Protocol

This protocol details the synthesis of the isoxazolidine intermediate and its subsequent conversion to (1R,2S)-2-(benzylamino)cyclopentanol.

3.1. Materials and Reagents

• N-benzylhydroxylamine

• Cyclopentene oxide

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Palladium on carbon (10 wt%)

• Methanol (B129727)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Glacial acetic acid

3.2. Equipment

• Three-neck round-bottom flask

• Magnetic stirrer and heating mantle

• Dropping funnel

• Nitrogen inlet

• Thermometer

• Hydrogenation apparatus (e.g., Parr hydrogenator)

• Standard laboratory glassware for workup and purification

• Rotary evaporator

3.3. Synthesis Workflow

Figure 2. Step-by-step experimental workflow for the synthesis.

3.4. Procedure

• Formation of the Isoxazolidine Intermediate:

  • To a dry three-neck flask under a nitrogen atmosphere, add N-benzylhydroxylamine (1.0 eq).

  • Dissolve it in anhydrous THF (10 mL per gram of hydroxylamine).

  • Cool the solution to 0°C using an ice bath.

  • Carefully add sodium hydride (1.1 eq, 60% dispersion in oil) in small portions.

  • Stir the resulting suspension at 0°C for 30 minutes.

  • Add cyclopentene oxide (1.05 eq) dropwise via a dropping funnel, maintaining the temperature below 5°C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the mixture for 12-16 hours. Monitor the reaction progress by TLC.

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude isoxazolidine intermediate.

• Reductive Cleavage to (1R,2S)-2-(benzylamino)cyclopentanol:

  • Dissolve the crude isoxazolidine intermediate in a mixture of methanol and glacial acetic acid (10:1 v/v).

  • Transfer the solution to a hydrogenation vessel.

  • Carefully add 10% Pd/C catalyst (5 mol%).

  • Pressurize the vessel with hydrogen gas to 50 psi.

  • Stir the reaction mixture at room temperature for 24 hours.

  • After the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica (B1680970) gel to yield the final product.

Quantitative Data

The following table summarizes typical results obtained from the described protocol.

Parameter	Step 1: Isoxazolidine Formation	Step 2: Reductive Cleavage	Overall
Starting Material	N-benzylhydroxylamine	Crude Isoxazolidine	N/A
Product	Isoxazolidine Intermediate	(1R,2S)-2-(benzylamino)cyclopentanol	(1R,2S)-2-(benzylamino)cyclopentanol
Typical Yield	85 - 92%	78 - 85%	66 - 78%
Purity (by HPLC)	>95% (crude)	>98% (after purification)	>98%
Reaction Time	12 - 16 hours	24 hours	36 - 40 hours
Key Reagents	NaH, Cyclopentene oxide	H₂, 10% Pd/C	N/A

Conclusion

N-benzylhydroxylamine is an effective and readily available precursor for the synthesis of a key chiral amino alcohol intermediate required for the production of Ticagrelor. The described two-step protocol, involving the formation of an isoxazolidine followed by reductive cleavage, provides a reliable and high-yielding route to this intermediate. The methodologies and data presented in this application note can be effectively utilized by researchers in the development and optimization of Ticagrelor synthesis.

N-Benzylhydroxylamine: Application Notes and Protocols in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzylhydroxylamine (BnNHOH) and its hydrochloride salt are versatile reagents in organic synthesis. While often utilized as a nucleophile for the formation of oximes and nitrones, its inherent reducing properties and participation in reductive transformations are also of significant interest.[1][2][3] This document provides an overview of the applications of N-benzylhydroxylamine that involve its reducing potential, either directly or as a key component in reductive processes. It is a valuable intermediate in the synthesis of various biologically active compounds, including pharmaceuticals and agrochemicals.[3][4]

Reductive Potential of N-Benzylhydroxylamine

While not a classical reducing agent for common functional groups in the same vein as sodium borohydride (B1222165) or lithium aluminum hydride, N-benzylhydroxylamine possesses reducing capabilities that are leveraged in specific contexts.

Antioxidant Properties and Radical Scavenging

The hydroxylamine (B1172632) moiety in N-benzylhydroxylamine confers antioxidant properties, allowing it to act as a scavenger of reactive oxygen species (ROS) such as hydroxyl radicals and superoxide (B77818) anions.[4] This reducing potential is crucial in mitigating oxidative stress, a factor implicated in the pathology of various diseases.[4]

Reduction of Metal Ions

N-Benzylhydroxylamine can participate in redox reactions with certain metal ions, leading to a change in the metal's oxidation state.[1] This property is particularly relevant in the preparation of polymer materials where it can be used for the reduction of metal nanoparticles, which are then dispersed within the polymer matrix to enhance properties such as conductivity.[1]

Role in Reductive Amination

Reductive amination is a powerful method for the synthesis of amines from carbonyl compounds. In this context, N-benzylhydroxylamine serves as the nitrogen source, which, after condensation with an aldehyde or ketone to form an intermediate, is subsequently reduced by a dedicated reducing agent.

Table 1: Reductive Amination using an Amine Source and a Separate Reducing Agent

Carbonyl Substrate	Amine Source	Reducing Agent	Product	Yield (%)	Reference
5-keto-D-glucose	Benzhydrylamine	NaBH3CN	Deoxynojirimycin derivative	96:4 dr	[5]
1,5-dicarbonyl sugar	Ammonium formate	NaBH3CN	Polyhydroxypiperidine	73	[5]
Phenyl-2-propanone	N-benzylmethylamine	H₂/Pd-C	N-benzylmethamphetamine	-	[6]

Experimental Protocol: General Procedure for Reductive Amination

Disclaimer: This is a general protocol and may require optimization for specific substrates.

• Imine/Enamine Formation: In a round-bottom flask, dissolve the carbonyl compound (1.0 eq.) and N-benzylhydroxylamine or a related amine (1.0-1.2 eq.) in a suitable solvent (e.g., methanol, dichloroethane, or toluene). If using the hydrochloride salt of the amine, a base (e.g., triethylamine) may be required to liberate the free amine. The reaction may be stirred at room temperature or heated to facilitate the formation of the imine or enamine intermediate. The removal of water using a Dean-Stark trap or molecular sieves can drive the equilibrium towards the product.[6]

• Reduction: After the formation of the C=N bond is complete (monitored by TLC or GC-MS), the reaction mixture is cooled to 0 °C. A reducing agent such as sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) (1.5-2.0 eq.) is added portion-wise.[7] The reaction is then allowed to warm to room temperature and stirred until the reduction is complete.

• Work-up: The reaction is quenched by the slow addition of water or a dilute acid. The product is then extracted with an organic solvent. The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography, crystallization, or distillation.

Caption: General workflow for a two-step reductive amination process.

Reductive Cleavage of the N-O Bond

A significant reductive transformation involving a derivative of N-benzylhydroxylamine is the hydrogenolysis of the N-O bond in N-acyl-O-benzylhydroxylamines. This reaction provides a pathway to hydroxamic acids or amides, depending on the reaction conditions.

Table 2: Catalytic Hydrogenation of N-Acyl-O-benzylhydroxylamines

Substrate	Catalyst	Additive	Product	Yield (%)	Reference
N-leucyl-O-benzylhydroxylamine	Pd-C	-	N-leucylhydroxylamine	-	[8]
N-(4-methylvaleryl)-O-benzylhydroxylamine	Pd-C	Pyridine (B92270)	N-(4-methylvaleryl)hydroxylamine	56	[8]
N-(4-methylvaleryl)-O-benzylhydroxylamine	Pd-C	None	N-(4-methylvaleryl)amide	96	[8]

Experimental Protocol: Selective Hydrogenolysis to Hydroxamic Acid

Disclaimer: This is a specific protocol and may not be generalizable to all substrates.

• Reaction Setup: To a solution of N-(4-methylvaleryl)-O-benzylhydroxylamine in a suitable solvent (e.g., ethanol), add a catalytic amount of Palladium on carbon (Pd-C, 10 mol%). A few drops of pyridine are then added to the mixture.[8]

• Hydrogenation: The flask is evacuated and backfilled with hydrogen gas (H₂). The reaction mixture is stirred vigorously under a hydrogen atmosphere (balloon pressure) at room temperature until the starting material is consumed (monitored by TLC).

• Work-up: The reaction mixture is filtered through a pad of Celite to remove the catalyst, and the filtrate is concentrated under reduced pressure.

• Purification: The resulting hydroxamic acid can be purified by crystallization or chromatography. In some cases, isolation via a copper salt intermediate may be necessary.[8]

Caption: Product selectivity in the hydrogenolysis of N-acyl-O-benzylhydroxylamine.

Conclusion

N-Benzylhydroxylamine is a multifaceted reagent in organic synthesis. While its direct application as a general reducing agent for functional groups is not widely documented, its inherent reducing properties are evident in its antioxidant behavior and its ability to reduce certain metal ions. Its most significant role in reductive transformations is as a nitrogen source in reductive amination protocols, where an external reductant is employed. Furthermore, derivatives of N-benzylhydroxylamine can undergo selective reductive cleavage, providing access to valuable hydroxamic acids and amides. These applications underscore the importance of N-benzylhydroxylamine in the toolkit of synthetic chemists, particularly those in the field of drug discovery and development.

References

• 1. organicintermediate.com [organicintermediate.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. us.huatengsci.com [us.huatengsci.com]
• 5. soc.chim.it [soc.chim.it]
• 6. reductive amination w/ n-methyl benzylamine- help! , Hive Methods Discourse [chemistry.mdma.ch]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. academic.oup.com [academic.oup.com]

Application of N-benzylhydroxylamine in the Synthesis of Pharmaceutical Intermediates

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

N-benzylhydroxylamine hydrochloride (NBHA), a versatile synthetic intermediate, plays a pivotal role in the construction of complex molecular architectures found in a variety of active pharmaceutical ingredients (APIs). Its unique reactivity, stemming from the presence of both a nucleophilic hydroxylamine (B1172632) moiety and a protective benzyl (B1604629) group, allows for its application in a range of synthetic transformations. These include the formation of nitrones for 1,3-dipolar cycloaddition reactions, the synthesis of hydroxamic acids, and its use as a precursor for various heterocyclic systems.[1][2] This document provides detailed application notes and experimental protocols for the use of N-benzylhydroxylamine in the synthesis of key pharmaceutical intermediates, with a focus on precursors for the antiplatelet agent Ticagrelor and the histone deacetylase (HDAC) inhibitor Vorinostat (B1683920).

Key Applications in Pharmaceutical Synthesis

N-benzylhydroxylamine is a critical building block in the synthesis of several classes of therapeutic agents. Its primary applications in this context include:

• Synthesis of Isoxazolidine (B1194047) Intermediates for Ticagrelor: N-benzylhydroxylamine is a precursor to N-benzylnitrones, which undergo 1,3-dipolar cycloaddition reactions with alkenes to form isoxazolidine rings.[1] This strategy is employed in the synthesis of a key aminocyclopentanol intermediate of Ticagrelor, a P2Y12 platelet inhibitor used to prevent thrombotic events.[1][3][4]

• Synthesis of Hydroxamic Acids for HDAC Inhibitors: The hydroxylamine functionality, protected as its N-benzyl derivative, is crucial for the synthesis of hydroxamic acids (-CONHOH). This functional group is a key pharmacophore in many histone deacetylase (HDAC) inhibitors, such as Vorinostat, which is approved for the treatment of cutaneous T-cell lymphoma.[5][6] O-benzylhydroxylamine is often used as a stable precursor for this transformation.

• Formation of Oximes and Other Heterocycles: N-benzylhydroxylamine readily condenses with aldehydes and ketones to form oximes, which are versatile intermediates in their own right.[2][7] It is also utilized in the construction of other heterocyclic systems, such as imidazoles, through novel cyclization strategies.[8]

Data Presentation

The following tables summarize quantitative data for key synthetic steps involving N-benzylhydroxylamine and its derivatives.

Table 1: Synthesis of N-benzylhydroxylamine Hydrochloride via Continuous Flow

Parameter	Value	Reference
Starting Materials	Benzyl chloride, Hydroxylamine hydrochloride	[1]
Solvent	Methanol (B129727)/Water	[1]
Base	Sodium hydroxide	[1]
Reactor Type	Continuous-flow	[1]
Temperature	60°C	[1]
Pressure	8.0 bar	[1]
Overall Yield	75%	[1]
Purity	99.82%	[1]

Table 2: Synthesis of O-Benzyl Hydroxamates from Esters

Substrate (Ester)	Base	Temperature (°C)	Yield (%)	Reference
Ethyl benzoate	LiHMDS	-78	95	[5]
Methyl phenylacetate	LiHMDS	-78	92	[5]
Ethyl (S)-alaninate	LiHMDS	-78	85	[5]

Table 3: 1,3-Dipolar Cycloaddition of N-benzylnitrones

Nitrone	Alkene	Conditions	Yield (%)	Reference
N-benzyl-C-phenylnitrone	Styrene	Toluene, reflux	70-80	[9]
N-benzyl-C-(2-furyl)nitrone	Ethyl vinyl ether	Neat, 80°C	68	[10]

Experimental Protocols

Protocol 1: Continuous Flow Synthesis of N-benzylhydroxylamine Hydrochloride

This protocol is adapted from a process improvement study for the safe and efficient industrial production of N-benzylhydroxylamine hydrochloride.[1]

Materials:

• Benzyl chloride

• Hydroxylamine hydrochloride

• Sodium hydroxide

• Methanol

• Deionized water

• 10% Hydrochloric acid

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (B86663)

• Activated carbon

Equipment:

• Continuous-flow reactor system with two inlet pumps and a heated reaction coil

• Round-bottom flasks

• Rotary evaporator

• Separatory funnel

• Filtration apparatus

• Drying oven

Procedure:

• Preparation of Reagent Solutions:

  • Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to a total volume of 1000 mL (0.5 mol/L).

  • Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring in an ice-water bath, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide, maintaining a cool temperature.

• Reaction Setup:

  • Set up the continuous-flow reactor system. Set the reaction temperature to 60°C and the system pressure to 8.0 bar.

• Reaction Execution:

  • Pump Solution A and Solution B into the reactor at a flow rate calculated to achieve the desired residence time for complete reaction.

• Work-up and Extraction:

  • Cool the reaction mixture exiting the reactor to room temperature.

  • Adjust the pH to 4-5 using 10% hydrochloric acid.

  • Remove the methanol by distillation under reduced pressure.

  • To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate each.

  • Combine the organic phases and dry over anhydrous sodium sulfate.

• Purification:

  • Concentrate the dried organic phase to obtain the crude product.

  • To the crude product, add ethyl acetate (1 g crude product to 8 mL solvent) and heat to reflux at 70°C.

  • Add activated carbon for decolorization and filter the hot solution.

  • Slowly cool the filtrate to 0°C to -5°C to induce crystallization.

  • Isolate the crystals by filtration and dry in an oven at 45°C to yield N-benzylhydroxylamine hydrochloride.[1]

Protocol 2: Synthesis of an Isoxazolidine Intermediate via 1,3-Dipolar Cycloaddition

This protocol describes a general procedure for the synthesis of an isoxazolidine, a key heterocyclic core for various pharmaceutical agents, including intermediates for Ticagrelor.

Materials:

• N-benzylhydroxylamine hydrochloride

• Aldehyde (e.g., benzaldehyde)

• Alkene (e.g., styrene)

• Sodium bicarbonate

• Magnesium sulfate

• Dichloromethane (DCM)

• Toluene

• Celite

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

• Rotary evaporator

• Chromatography column

Procedure:

• In situ Generation of N-benzylnitrone:

  • To a round-bottom flask, add N-benzylhydroxylamine hydrochloride (1.0 eq) and anhydrous DCM.

  • Add anhydrous magnesium sulfate (2.0 eq), the desired aldehyde (1.1 eq), and sodium bicarbonate (1.1 eq).

  • Stir the suspension at room temperature for 24 hours.

  • Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite and evaporate the solvent to obtain the crude N-benzylnitrone.

• 1,3-Dipolar Cycloaddition:

  • Dissolve the crude nitrone and the alkene (1.2 eq) in toluene.

  • Reflux the mixture and monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired isoxazolidine.

Protocol 3: Synthesis of a Hydroxamic Acid Intermediate for HDAC Inhibitors

This protocol outlines a general method for the synthesis of a hydroxamic acid, a key functional group in HDAC inhibitors like Vorinostat, using O-benzylhydroxylamine.

Materials:

• Carboxylic acid (e.g., Suberanilic acid)

• O-benzylhydroxylamine hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Palladium on carbon (10% Pd/C)

• Methanol

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Hydrogenation apparatus

• Filtration apparatus

• Rotary evaporator

Procedure:

• Amide Coupling to form O-Benzyl Hydroxamate:

  • Dissolve the carboxylic acid (1.0 eq) in DMF.

  • Add EDCI (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).

  • Stir the mixture for 15 minutes at room temperature.

  • Add O-benzylhydroxylamine hydrochloride (1.1 eq) and continue stirring at room temperature overnight.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

  • Concentrate under reduced pressure and purify the crude product by column chromatography to yield the O-benzyl hydroxamate.

• Deprotection to the Hydroxamic Acid:

  • Dissolve the O-benzyl hydroxamate in methanol.

  • Add 10% Pd/C catalyst.

  • Subject the mixture to hydrogenation (H2 balloon or Parr shaker) until TLC indicates complete consumption of the starting material.

  • Filter the reaction mixture through Celite and concentrate the filtrate under reduced pressure to obtain the final hydroxamic acid.

Mandatory Visualization

References

• 1. EP2349985A2 - Process for the preparation of vorinostat - Google Patents [patents.google.com]
• 2. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US9162974B2 - Process for the preparation of vorinostat - Google Patents [patents.google.com]
• 4. Enzymatic Synthesis of Fatty Hydroxamic Acid Derivatives Based on Palm Kernel Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. One-Step Synthesis of O-Benzyl Hydroxamates from Unactivated Aliphatic and Aromatic Esters [organic-chemistry.org]
• 6. air.unimi.it [air.unimi.it]
• 7. A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: N-Benzylhydroxylamine as a Protecting Group for Carbonyls in Multi-Step Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of multi-step organic synthesis, the judicious use of protecting groups is paramount to achieving high yields and chemo-selectivity. Carbonyl functionalities, being central to many synthetic transformations, often require temporary masking to prevent undesired side reactions. N-Benzylhydroxylamine has emerged as a versatile reagent for the protection of aldehydes and ketones through the formation of stable, crystalline N-benzyl nitrones. This strategy offers a reliable method for protecting carbonyl groups under various reaction conditions and allows for their regeneration upon completion of the desired synthetic steps.

These application notes provide a comprehensive overview of the use of N-benzylhydroxylamine as a protecting group for carbonyl compounds. Detailed protocols for both the protection and deprotection steps are presented, along with quantitative data on reaction yields and conditions for a variety of substrates. Furthermore, the stability of the N-benzyl nitrone protecting group under different chemical environments is discussed, providing valuable insights for planning complex synthetic routes.

Principle of Protection and Deprotection

The protection of a carbonyl compound with N-benzylhydroxylamine involves a condensation reaction to form an N-benzyl nitrone. This transformation effectively masks the electrophilic nature of the carbonyl carbon. The deprotection is typically achieved through hydrolysis, regenerating the original aldehyde or ketone.

Caption: General scheme for the protection of carbonyls as N-benzyl nitrones and their subsequent deprotection.

Data Presentation

Table 1: Protection of Various Carbonyl Compounds with N-Benzylhydroxylamine

Entry	Carbonyl Substrate	Reaction Conditions	Yield (%)	Reference
1	Benzaldehyde	N-Benzylhydroxylamine, MgSO₄, CH₂Cl₂, rt, 4h	95	[1]
2	p-Anisaldehyde	N-Benzylhydroxylamine, MgSO₄, CH₂Cl₂, rt, 4h	92	[1]
3	p-Nitrobenzaldehyde	N-Benzylhydroxylamine, MgSO₄, CH₂Cl₂, rt, 4h	98	[1]
4	Cinnamaldehyde	N-Benzylhydroxylamine, MgSO₄, CH₂Cl₂, rt, 4h	85	[1]
5	Cyclohexanecarboxaldehyde	N-Benzylhydroxylamine, MgSO₄, CH₂Cl₂, rt, 4h	88	[1]
6	Pyridine-2-carboxaldehyde	N-Benzylhydroxylamine, CH₂Cl₂, rt	93	[2]
7	Acetone	N-Benzylhydroxylamine, CaCl₂, EtOH, 50°C	55	[3]

Table 2: Deprotection of N-Benzyl Nitrones to Carbonyl Compounds

Entry	N-Benzyl Nitrone Substrate	Deprotection Conditions	Yield (%)	Reference
1	N-Benzyl-C-phenylnitrone	80% Trifluoroacetic acid (TFA), dark, 20°C	High (qualitative)	[4][5]
2	N-Benzyl-C-(p-methoxyphenyl)nitrone	Acid Hydrolysis (general)	Good (general)	[6]
3	N-Benzyl-C-cyclohexylnitrone	Acid Hydrolysis (general)	Good (general)	[6]

Note: Quantitative yield data for the deprotection of a wide range of N-benzyl nitrones is not extensively reported in single sources. The conditions are often described qualitatively as "acid hydrolysis."

Experimental Protocols

Protocol 1: Protection of an Aldehyde with N-Benzylhydroxylamine

Materials:

• Aldehyde (1.0 equiv)

• N-Benzylhydroxylamine (1.0 equiv)

• Anhydrous Magnesium Sulfate (MgSO₄) (1.0-2.0 equiv)

• Dichloromethane (B109758) (CH₂Cl₂)

Procedure:

• To a stirred solution of the aldehyde in dichloromethane, add N-benzylhydroxylamine and anhydrous magnesium sulfate.[1]

• Stir the mixture at room temperature for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the magnesium sulfate.

• Wash the solid residue with dichloromethane.

• Combine the filtrate and washings, and concentrate under reduced pressure to yield the crude N-benzyl nitrone.

• The product can be further purified by recrystallization or column chromatography if necessary.

Caption: Experimental workflow for the protection of an aldehyde as an N-benzyl nitrone.

Protocol 2: Deprotection of an N-Benzyl Nitrone via Acid Hydrolysis

Materials:

• N-Benzyl Nitrone (1.0 equiv)

• Trifluoroacetic Acid (TFA), 80% aqueous solution

• Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-benzyl nitrone in an appropriate solvent.

• Add 80% aqueous trifluoroacetic acid to the solution.[4][5]

• Stir the reaction mixture at room temperature. The reaction progress should be monitored by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude carbonyl compound.

• Purify the product by column chromatography or distillation as required.

Caption: Experimental workflow for the deprotection of an N-benzyl nitrone to a carbonyl compound.

Stability of N-Benzyl Nitrones

The stability of the N-benzyl nitrone protecting group is a critical factor in its application in multi-step synthesis.

• Acidic Conditions: N-benzyl nitrones are generally susceptible to hydrolysis under acidic conditions, which is the basis for their removal.[4][5] The rate of cleavage can be influenced by the strength of the acid and the electronic nature of the substituents on the nitrone.

• Basic Conditions: N-benzyl nitrones are generally stable under basic conditions, allowing for transformations on other parts of the molecule that require a basic environment.[1]

• Redox Conditions: The stability towards redox reagents should be considered on a case-by-case basis. The N-O bond in the nitrone might be susceptible to certain reducing agents. The benzyl (B1604629) group itself can be cleaved under hydrogenolysis conditions (e.g., H₂, Pd/C), which can be a feature or a limitation depending on the synthetic strategy.

Applications in Multi-Step Synthesis

The use of N-benzylhydroxylamine as a protecting group has been demonstrated in the total synthesis of various natural products and complex molecules.[5][7] The stability of the resulting nitrone to a range of reaction conditions allows for transformations at other functional groups before the carbonyl is unmasked. For instance, the nitrone functionality can participate in 1,3-dipolar cycloaddition reactions, offering a pathway to complex heterocyclic structures, after which the carbonyl group can be regenerated if needed.

Conclusion

N-Benzylhydroxylamine serves as an effective and reliable protecting group for aldehydes and ketones. The formation of stable, often crystalline N-benzyl nitrones proceeds in high yields under mild conditions. The protecting group exhibits good stability towards basic conditions, while it can be readily removed via acid-catalyzed hydrolysis to regenerate the parent carbonyl compound. The presented protocols and data provide a practical guide for researchers in the fields of organic synthesis and drug development to effectively utilize this protecting group strategy in their synthetic endeavors. Careful consideration of the stability profile of the N-benzyl nitrone will enable its successful integration into complex multi-step synthetic sequences.

References

• 1. ethz.ch [ethz.ch]
• 2. Crystal and Molecular Structures of N-benzyl-C-(2-pyridyl) nitrone and its ZnBr2 Complex. A Study of Their Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A bioinspired nitrone precursor to a stabilized nitroxide radical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Intramolecular cycloaddition of nitrones in total synthesis of natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The Versatility of N-Benzylhydroxylamine in the Synthesis of Bioactive Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

N-benzylhydroxylamine hydrochloride is a versatile and pivotal reagent in modern organic synthesis, particularly in the construction of complex bioactive molecules. Its unique chemical properties, stemming from the nucleophilic hydroxylamine (B1172632) moiety and the protective benzyl (B1604629) group, enable its application in a variety of powerful synthetic transformations. These include the formation of nitrones for 1,3-dipolar cycloaddition reactions to generate stereochemically rich isoxazolidine (B1194047) scaffolds, and as a key building block in the synthesis of hydroxamic acid-based enzyme inhibitors. This document provides detailed application notes and experimental protocols for the use of N-benzylhydroxylamine in the synthesis of notable bioactive compounds.

Application 1: Synthesis of an Intermediate for the Antiplatelet Agent Ticagrelor (B1683153)

N-benzylhydroxylamine is a crucial precursor in the synthesis of a key chiral aminocyclopentanol intermediate, (3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1][2]dioxol-4-ol, which is a building block for the P2Y12 receptor antagonist, Ticagrelor.[3][4] The synthesis involves the 1,3-dipolar cycloaddition of a nitrone derived from N-benzylhydroxylamine to a cyclopentene (B43876) derivative.

Experimental Protocol: Synthesis of the Ticagrelor Intermediate

This protocol outlines the key cycloaddition and subsequent reduction steps.

Step 1: In situ generation of N-benzylnitrone and 1,3-dipolar cycloaddition

• To a solution of (1S,4R)-4-(benzyloxy)cyclopent-2-en-1-ol (1 equivalent) in a suitable solvent such as dichloromethane (B109758), is added N-benzylhydroxylamine hydrochloride (1.2 equivalents) and a base (e.g., triethylamine, 1.5 equivalents) at room temperature.

• The reaction mixture is stirred for 1-2 hours to facilitate the in situ formation of the corresponding N-benzylnitrone.

• The reaction is then heated to reflux (typically 40-50 °C) for 12-24 hours to promote the intramolecular 1,3-dipolar cycloaddition.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, washed with water and brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure.

• The crude product, a tricyclic isoxazolidine, is purified by column chromatography on silica (B1680970) gel.

Step 2: Reductive cleavage of the N-O bond

• The purified isoxazolidine from Step 1 (1 equivalent) is dissolved in a mixture of acetic acid and water.

• Zinc dust (5-10 equivalents) is added portion-wise to the solution at 0 °C.

• The reaction mixture is stirred vigorously and allowed to warm to room temperature over 2-4 hours.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is filtered through a pad of celite, and the filtrate is concentrated under reduced pressure.

• The residue is dissolved in a suitable organic solvent (e.g., ethyl acetate) and washed with a saturated aqueous solution of sodium bicarbonate and brine.

• The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the aminocyclopentanol intermediate.

Quantitative Data Summary

Step	Reagents & Conditions	Yield	Reference
1	(1S,4R)-4-(benzyloxy)cyclopent-2-en-1-ol, N-benzylhydroxylamine HCl, Et3N, DCM, reflux	~70-80%	[3]
2	Isoxazolidine intermediate, Zn, AcOH/H2O	~85-95%	[3]

Ticagrelor Mechanism of Action

Ticagrelor is a direct-acting and reversible antagonist of the P2Y12 receptor on platelets.[5][6] By binding to a site distinct from the ADP binding site, it prevents ADP-induced receptor activation and downstream signaling, ultimately inhibiting platelet aggregation.[2][6]

Ticagrelor's inhibition of the P2Y12 signaling pathway.

Application 2: Synthesis of the HDAC Inhibitor Vorinostat (B1683920) (SAHA)

N-benzylhydroxylamine can be utilized in a protected form, as O-benzylhydroxylamine, for the synthesis of the hydroxamic acid-based histone deacetylase (HDAC) inhibitor, Vorinostat (Suberoylanilide Hydroxamic Acid, SAHA).[7] The benzyl group serves as a protecting group for the hydroxylamine, which is deprotected in the final step.

Experimental Protocol: Synthesis of Vorinostat

This protocol describes the synthesis from suberoylanilic acid.

Step 1: Activation of Suberoylanilic Acid and Coupling with O-Benzylhydroxylamine

• Suberoylanilic acid (1 equivalent) is dissolved in a suitable aprotic solvent such as tetrahydrofuran (B95107) (THF) or dichloromethane (DCM).

• A coupling agent, such as 1,1'-carbonyldiimidazole (B1668759) (CDI) (1.1 equivalents) or a carbodiimide (B86325) like DCC or EDC (1.1 equivalents) in the presence of an activator like HOBt (1.1 equivalents), is added to the solution, and the mixture is stirred at room temperature for 1-2 hours to form the activated acid derivative.

• O-benzylhydroxylamine (1.2 equivalents) is then added to the reaction mixture.

• The reaction is stirred at room temperature for 12-24 hours.

• The reaction progress is monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure. The residue is redissolved in an organic solvent (e.g., ethyl acetate) and washed successively with dilute acid (e.g., 1M HCl), saturated aqueous sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous sodium sulfate and concentrated to give the crude O-benzyl protected Vorinostat.

• The crude product is purified by recrystallization or column chromatography.

Step 2: Deprotection to Yield Vorinostat

• The purified O-benzyl protected Vorinostat (1 equivalent) is dissolved in a suitable solvent such as methanol (B129727) or ethanol.

• A palladium catalyst, typically 10% Pd on carbon (10% w/w), is added to the solution.

• The reaction mixture is stirred under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature for 4-8 hours.

• The reaction progress is monitored by TLC.

• Upon completion, the catalyst is removed by filtration through celite.

• The filtrate is concentrated under reduced pressure to yield Vorinostat as a solid.

• The final product can be further purified by recrystallization.

Quantitative Data Summary

Step	Reagents & Conditions	Yield	Reference
1	Suberoylanilic acid, CDI/DCC, O-benzylhydroxylamine, THF/DCM	~70-85%	[6]
2	O-benzyl protected Vorinostat, 10% Pd/C, H2, MeOH/EtOH	>90%	[6]

HDAC Inhibitor Mechanism of Action

HDAC inhibitors like Vorinostat increase the acetylation of histones by inhibiting histone deacetylase enzymes.[8][9] This leads to a more open chromatin structure, allowing for the transcription of tumor suppressor genes, cell cycle inhibitors (like p21), and pro-apoptotic proteins, ultimately leading to cancer cell growth arrest and apoptosis.[8][9]

Mechanism of action of Vorinostat as an HDAC inhibitor.

Application 3: Synthesis of Bioactive Isoxazolidines via 1,3-Dipolar Cycloaddition

The 1,3-dipolar cycloaddition of nitrones, readily formed from N-benzylhydroxylamine and aldehydes, with alkenes is a powerful method for the synthesis of isoxazolidines. These heterocycles are present in numerous bioactive molecules and can serve as versatile intermediates for the synthesis of amino alcohols and other valuable compounds.

Experimental Protocol: Synthesis of a Neuroprotective Isoxazolidine Derivative

This protocol describes the synthesis of an isoxazolidine with potential neuroprotective activity.

Step 1: Synthesis of N-benzylnitrone

• N-benzylhydroxylamine hydrochloride (1 equivalent) is dissolved in ethanol.

• An appropriate aldehyde (e.g., a substituted benzaldehyde) (1 equivalent) is added to the solution.

• The mixture is stirred at room temperature for 2-4 hours.

• The solvent is removed under reduced pressure.

• The crude nitrone is purified by recrystallization from a suitable solvent like ethanol.

Step 2: 1,3-Dipolar Cycloaddition

• The purified N-benzylnitrone (1 equivalent) is dissolved in an anhydrous solvent such as toluene.

• An alkene (e.g., a vinyl ether or an acrylate) (1.2-1.5 equivalents) is added to the solution.

• The reaction mixture is heated to reflux (80-110 °C) for 12-48 hours.

• The reaction progress is monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The crude isoxazolidine product is purified by column chromatography on silica gel.

Quantitative Data Summary

Step	Reagents & Conditions	Yield	Reference
1	N-benzylhydroxylamine HCl, Aldehyde, EtOH, RT	>90%	[9][10]
2	N-benzylnitrone, Alkene, Toluene, reflux	60-95% (depending on substrates)	[9][10]

Synthesis Workflow

General workflow for the synthesis of bioactive isoxazolidines.

Conclusion

N-benzylhydroxylamine is a highly valuable and versatile reagent for the synthesis of a wide array of bioactive molecules. Its application in the construction of key intermediates for drugs like Ticagrelor, in the synthesis of enzyme inhibitors such as Vorinostat, and in the diastereoselective formation of isoxazolidine scaffolds highlights its importance in modern drug discovery and development. The protocols provided herein offer a practical guide for researchers to utilize N-benzylhydroxylamine in their synthetic endeavors.

References

• 1. WO2012063126A2 - Improved processes for preparing pure (3ar,4s,6r,6as)-6-amino-2,2-dimethyltetrahdro-3ah-cyclopenta[d] [1,3]-dioxol-4-ol and its key starting material - Google Patents [patents.google.com]
• 2. CN104610220A - Synthesis method of ticagrelor intermediate - Google Patents [patents.google.com]
• 3. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of the HDAC inhibitor vorinostat via chemo-enzymatic synthesis [air.unimi.it]
• 6. US9162974B2 - Process for the preparation of vorinostat - Google Patents [patents.google.com]
• 7. Vorinostat - Wikipedia [en.wikipedia.org]
• 8. An efficient and safe process for the preparation of ticagrelor, a platelet aggregation inhibitor via resin-NO2 catalyzed formation of triazole ring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. unisciencepub.com [unisciencepub.com]

Application Notes and Protocols: N-benzylhydroxylamine Hydrochloride in Nitro Compound Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the primary application of N-benzylhydroxylamine hydrochloride in the field of nitro compound chemistry, focusing on its role in the synthesis of N-benzylnitrones and their subsequent application in the construction of heterocyclic compounds.

Introduction: The Role of N-benzylhydroxylamine Hydrochloride

N-benzylhydroxylamine hydrochloride is a versatile organic intermediate. While it possesses reducing properties, its most significant application in the context of nitro compound chemistry is indirect. It serves as a crucial reagent for the synthesis of N-benzylnitrones. These nitrones are 1,3-dipoles that are widely used in [2+3] cycloaddition reactions to create isoxazolidine (B1194047) and isoxazoline (B3343090) rings.[1][2] This methodology is particularly important in medicinal chemistry and drug development for the synthesis of complex, biologically active molecules. For instance, it is a key component in one of the synthetic routes for the antiplatelet drug Ticagrelor.[3]

The connection to nitro compounds arises from the fact that the aldehyde or ketone required for the nitrone synthesis can be generated in situ from the corresponding nitro compound. However, the more direct and common application involves the condensation of N-benzylhydroxylamine with a pre-existing aldehyde or ketone.

Key Application: Synthesis of N-Benzylnitrones

The primary application of N-benzylhydroxylamine hydrochloride is its conversion to N-benzylhydroxylamine, which then reacts with carbonyl compounds (aldehydes and ketones) to form N-benzylnitrones.[4][5] This reaction is a condensation process where a molecule of water is eliminated.

Reaction Scheme:

• Step 1: Neutralization N-benzylhydroxylamine hydrochloride is typically neutralized with a base to yield the free N-benzylhydroxylamine.

• Step 2: Condensation The free N-benzylhydroxylamine reacts with an aldehyde or ketone to form the corresponding N-benzylnitrone.

A general representation of the condensation reaction is as follows:

C₆H₅CH₂NHOH + R¹(R²)C=O → C₆H₅CH₂N⁺(O⁻)=CR¹R² + H₂O

Quantitative Data Presentation

The following tables summarize typical reaction conditions and yields for the synthesis of N-benzylnitrones from various aldehydes using N-benzylhydroxylamine.

Aldehyde	Solvent	Drying Agent	Reaction Time (h)	Yield (%)	Reference
Benzaldehyde	Dichloromethane (B109758)	Anhydrous MgSO₄	4	Not specified	[4]
2-Furylaldehyde	Dichloromethane	Anhydrous MgSO₄	4	Not specified	[4]
Butyraldehyde	Dichloromethane	Anhydrous MgSO₄	4	Not specified	[4]
Isobutyraldehyde	Dichloromethane	Anhydrous MgSO₄	4	Not specified	[4]
Valeraldehyde	Dichloromethane	Anhydrous MgSO₄	4	Not specified	[4]
Anisaldehyde	Ethanol	Not specified	Not specified	89	[5]

Experimental Protocols

4.1. General Protocol for the Synthesis of N-Benzylnitrones from Aldehydes

This protocol is adapted from a general procedure for the synthesis of N-benzylnitrones.[4]

Materials:

• Aldehyde (1.0 eq)

• N-benzylhydroxylamine (1.0 eq) (or N-benzylhydroxylamine hydrochloride neutralized in a separate step)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) (1.0 eq)

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a well-stirred solution of the aldehyde (20 mmol) in dichloromethane (150 ml), add N-benzylhydroxylamine (2.46 g, 20 mmol).

• Add anhydrous magnesium sulfate (2.41 g, 20 mmol) to the mixture.

• Maintain stirring at room temperature for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the mixture to remove the magnesium sulfate.

• Evaporate the filtrate to yield the crude nitrone.

• Purify the crude product by silica (B1680970) gel column chromatography.

4.2. Protocol for the Synthesis of N-benzylhydroxylamine Hydrochloride

For laboratories that need to synthesize N-benzylhydroxylamine hydrochloride, a continuous flow method has been described.[3][6]

Materials:

• Benzyl (B1604629) chloride

• Hydroxylamine (B1172632) hydrochloride

• Sodium hydroxide

• Methanol (B129727)

• Water

• Ethyl acetate (B1210297)

Procedure (Continuous Flow Synthesis):

• Preparation of Reagent Solutions:

  • Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to a total volume of 1000 mL (0.5 mol/L).[6]

  • Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring in an ice-water bath, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide.[6]

• Reaction Setup:

  • Utilize a continuous-flow reactor system with two inlet pumps for Solutions A and B and a heated reaction coil.

  • Set the reaction temperature to 60°C and the system pressure to 8.0 bar.[6]

• Reaction Execution:

  • Pump Solutions A and B into the reactor at a flow rate that achieves the desired residence time.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature as it exits the reactor.

  • Adjust the pH to 4-5 with 10% hydrochloric acid.

  • Remove methanol by distillation under reduced pressure.

  • To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate each.[6]

  • Combine the organic phases and dry over anhydrous Na₂SO₄.[6]

• Purification:

  • Concentrate the dried organic phase to obtain the crude product.

  • Recrystallize the crude product from a suitable solvent, such as ethyl acetate (e.g., 1 g of crude product in 8 mL of solvent), by heating to reflux, adding activated carbon for decolorization, filtering while hot, and then cooling to 0°C to -5°C to induce crystallization.[6]

  • Isolate the crystals by filtration and dry in an oven at 45°C.[6]

Visualizations

5.1. Logical Workflow for N-Benzylnitrone Synthesis

Caption: Workflow for the synthesis of N-benzylnitrones.

5.2. Signaling Pathway: 1,3-Dipolar Cycloaddition of N-Benzylnitrones

Caption: Application of N-benzylnitrones in cycloaddition.

References

• 1. N-苄基羟胺 盐酸盐 puriss., ≥99.0% (AT) | Sigma-Aldrich [sigmaaldrich.com]
• 2. organicintermediate.com [organicintermediate.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Scale-up Synthesis of N-Benzylhydroxylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-benzylhydroxylamine hydrochloride is a crucial intermediate in organic synthesis, particularly in the preparation of N-benzylnitrones for 1,3-dipolar cycloaddition reactions and in the synthesis of various pharmaceuticals.[1][2] Its efficient and safe production on a large scale is of significant interest to the chemical and pharmaceutical industries. This document provides detailed application notes and protocols for two distinct and scalable methods for the synthesis of N-benzylhydroxylamine hydrochloride: a two-step batch process and a one-step continuous flow process. A third patented method is also summarized for comparison.

Data Presentation: Comparison of Synthesis Methods

The following table summarizes the key quantitative data for three different scale-up synthesis methods for N-benzylhydroxylamine hydrochloride, allowing for a direct comparison of their efficiencies and conditions.

Parameter	Method 1: Two-Step from Dibenzylamine (B1670424)	Method 2: Continuous Flow from Benzyl (B1604629) Chloride	Method 3: Patented Two-Step from Diphenylamine
Starting Materials	Dibenzylamine, Hydrogen Peroxide, Sodium Tungstate (B81510), Hydrochloric Acid	Benzyl Chloride, Hydroxylamine (B1172632) Hydrochloride, Sodium Hydroxide	Diphenylamine, Hydrogen Peroxide, Tungstate, Hydroxylamine Hydrochloride
Overall Yield	72%[1]	75%[2][3]	73%[4]
Product Purity	High (elemental analysis confirmed)[1]	99.82% (liquid phase)[2]	98.4%[4]
Scale	> 0.5 mole laboratory scale[1]	Industrial application[2][3]	Kilo-scale verification[4][5]
Key Advantages	Low-cost starting materials, simple purification[1]	Mild and safe reaction conditions, reduced production cost (~$10/kg), solvent and reagent recycling[2][3]	Simple and convenient operation, stable conditions[4][5]
Key Disadvantages	Two distinct reaction steps	Requires specialized continuous flow reactor setup	Involves the synthesis of a nitrone intermediate

Experimental Protocols

Method 1: Two-Step Batch Synthesis from Dibenzylamine

This method, adapted from Nguyen et al. (2009), describes a practical and economical two-step procedure suitable for laboratory scale-up.[1]

Step 1: Oxidation of Dibenzylamine to N-Benzylidenebenzylamine N-oxide (Nitrone)

• Reaction Setup: In a suitable reaction vessel equipped with a mechanical stirrer and a thermometer, dissolve dibenzylamine (0.5 mol) and sodium tungstate dihydrate (Na₂WO₄·2H₂O, 0.01 mol) in methanol (B129727) (500 mL).

• Reagent Addition: Cool the mixture in an ice-water bath. Slowly add 30% aqueous hydrogen peroxide (H₂O₂, 0.6 mol) dropwise, maintaining the internal temperature below 20°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours.

• Workup: Concentrate the reaction mixture under reduced pressure to remove most of the methanol. Add water (500 mL) to the residue and extract the aqueous phase with dichloromethane (B109758) (3 x 200 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude nitrone. The crude product can be purified by recrystallization from a suitable solvent like ethyl acetate (B1210297)/hexanes.

Step 2: Hydrolysis of the Nitrone to N-Benzylhydroxylamine Hydrochloride

• Hydrolysis: To the crude nitrone from the previous step, add a 20% aqueous hydrochloric acid solution (300 mL).

• Purification by Distillation: Subject the mixture to steam distillation under reduced pressure to remove the benzaldehyde (B42025) byproduct.

• Crystallization: Cool the remaining aqueous solution in an ice bath to crystallize the N-benzylhydroxylamine hydrochloride.

• Isolation and Drying: Collect the colorless crystals by filtration, wash with a small amount of cold water, and dry under vacuum to afford the pure product. A final recrystallization from hot methanol can be performed if necessary.[1]

Method 2: One-Step Continuous Flow Synthesis from Benzyl Chloride

This modern approach, described by Wang et al. (2023), offers enhanced safety and efficiency for industrial-scale production.[2]

Materials and Solution Preparation:

• Material A (Benzyl Chloride Solution): Dissolve 63 g of benzyl chloride in methanol to make a final volume of 1000 mL (0.5 mol/L solution).

• Material B (Hydroxylamine Solution): In a 2 L beaker, add 800 mL of methanol and 200 mL of water. Under stirring and cooling in an ice-water bath (internal temperature < 20°C), add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide. Stir the mixture for 30 minutes and filter to remove the precipitated sodium chloride. This results in a 1000 mL hydroxylamine solution (2.0 mol/L).[2]

Continuous Flow Reaction:

• Setup: Utilize a continuous flow reactor system with two inlet pumps and a temperature-controlled reaction coil.

• Pumping: Pump Material A and Material B into the reactor at appropriate flow rates to achieve the desired molar ratio (optimization may be required, e.g., a 1:4 ratio of benzyl chloride to hydroxylamine).

• Reaction: Maintain the reaction coil at an optimized temperature (e.g., 60°C). The residence time in the reactor is controlled by the total flow rate and the reactor volume.

• Collection: The output from the reactor is collected in a suitable vessel.

Workup and Purification:

• Extraction: The collected reaction mixture is typically subjected to an extraction process to separate the product. For example, after adjusting the pH, the product can be extracted into an organic solvent.

• Crystallization: The crude product is purified by crystallization. Transfer the crude product to a flask and add ethyl acetate (e.g., at a ratio of 1 g per 8 mL). Heat the mixture to reflux at 70°C.[2]

• Decolorization and Filtration: Add activated carbon for decolorization and filter the hot solution.

• Cooling and Isolation: Slowly cool the filtrate to 0-5°C to crystallize the product. Isolate the wet product by filtration.

• Drying: Dry the product in an oven at 45°C for 8 hours to obtain pure N-benzylhydroxylamine hydrochloride.[2]

Reagent Recycling:

• The aqueous phase from the extraction can be concentrated to recover hydroxylamine hydrochloride, which can be reused in the preparation of Material B.[2]

Visualizations

Experimental Workflow: Two-Step Batch Synthesis

Caption: Workflow for the two-step batch synthesis of N-benzylhydroxylamine hydrochloride.

Logical Relationship: Continuous Flow Synthesis

Caption: Logical diagram of the continuous flow synthesis process.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 5. Method for synthesizing N-benzylhydroxylamine hydrochloride (2014) | 叶方国 [scispace.com]

Application Notes and Protocols for the Detection and Quantification of Carbonyl Compounds using O-Benzylhydroxylamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of O-benzylhydroxylamine (O-BHA) as a derivatizing agent for the sensitive and selective analysis of carbonyl compounds (aldehydes and ketones) by chromatography coupled with mass spectrometry.

Introduction

The analysis of carbonyl compounds is crucial in various scientific disciplines, from environmental monitoring to clinical diagnostics and pharmaceutical development. Carbonyl compounds are often present at trace levels in complex matrices and can be challenging to analyze directly due to their low volatility, poor ionization efficiency in mass spectrometry, and thermal instability. Chemical derivatization is a widely employed strategy to overcome these limitations.

O-benzylhydroxylamine hydrochloride is a derivatizing agent that reacts with the carbonyl group of aldehydes and ketones to form stable O-benzyl oxime derivatives. This derivatization enhances the analytical performance in several ways:

• Improved Chromatographic Behavior: The addition of the benzyl (B1604629) group increases the hydrophobicity of the analytes, leading to better retention and separation on reversed-phase liquid chromatography (LC) columns.

• Enhanced Ionization Efficiency: The oxime derivatives are more readily ionized by techniques such as electrospray ionization (ESI), significantly improving the sensitivity of mass spectrometric detection.

• Increased Specificity: The derivatization reaction is highly selective for carbonyl groups, reducing interference from other matrix components.

• Formation of a Single Derivative: Unlike some other reagents, O-BHA typically forms a single, stable oxime derivative for each carbonyl compound, simplifying chromatographic analysis and quantification.

These application notes provide detailed protocols for the derivatization of carbonyl compounds with O-BHA and their subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Chemical Principle and Reaction

O-benzylhydroxylamine reacts with aldehydes and ketones in a nucleophilic addition reaction to form a stable O-benzyl oxime. The reaction proceeds via the attack of the nucleophilic nitrogen atom of O-BHA on the electrophilic carbonyl carbon, followed by the elimination of a water molecule.

Technical Notes & Optimization

Optimizing reaction conditions for N-benzylhydroxylamine synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions regarding the synthesis of N-benzylhydroxylamine.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of N-benzylhydroxylamine hydrochloride, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Insufficient amount of hydroxylamine (B1172632) used, leading to the formation of N,N-dibenzylhydroxylamine byproduct.[1][2] - Decomposition of hydroxylamine at high temperatures.[1][3] - Inefficient mixing or heat transfer in a batch reactor.[1]	- Increase the molar equivalent of hydroxylamine hydrochloride to suppress the formation of the dibenzyl-substituted byproduct.[1][2] - Optimize reaction temperature and time. A continuous flow reactor can improve heat and mass transfer, leading to better reaction control and yield.[1][3] - For the benzyl (B1604629) chloride route, maintain a controlled temperature (e.g., 60°C) to prevent hydroxylamine decomposition.[1]
High Impurity Content (especially N,N-dibenzylhydroxylamine)	- Insufficient amount of hydroxylamine used.[1] - N-benzylhydroxylamine reacting with unreacted benzyl chloride.[1][3]	- Use an excess of hydroxylamine hydrochloride (e.g., 4 equivalents) to favor the formation of the desired monosubstituted product.[1][3] - Improve mixing efficiency to ensure rapid reaction between benzyl chloride and hydroxylamine.[1]
Difficult Purification	- Presence of closely related byproducts like dibenzyl-substituted impurities.[1][3] - Residual starting materials.	- Recrystallization from a suitable solvent system, such as ethyl acetate (B1210297) or a mixture of methanol (B129727) and diethyl ether, is effective for removing less polar impurities.[1][4] - For the synthesis route involving the hydrolysis of C-phenyl-N-benzyl nitrone, steam distillation under reduced pressure can be employed to remove benzaldehyde (B42025).[1]
Safety Concerns (e.g., Explosion Risk)	- Decomposition of hydroxylamine, particularly at elevated temperatures in batch reactors.[1][3]	- Utilize a continuous-flow reactor to minimize the reaction volume at any given time, thereby reducing safety risks associated with hydroxylamine decomposition.[1][3] - Operate at milder temperatures.[5]
High Cost of Synthesis	- Use of expensive reducing agents like sodium cyanoborohydride in the reduction of benzaldehyde oxime.[1][3][6]	- Opt for synthesis routes using less expensive and readily available starting materials, such as benzyl chloride and hydroxylamine hydrochloride[1][3] or dibenzylamine (B1670424).[4] - Implement a process for recycling unreacted hydroxylamine hydrochloride.[1][3]

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for N-benzylhydroxylamine hydrochloride?

A1: The primary methods for synthesizing N-benzylhydroxylamine hydrochloride include:

• Reaction of benzyl chloride with hydroxylamine hydrochloride: This is an attractive industrial route due to the low cost of starting materials.[1][3]

• Reduction of benzaldehyde oxime: This method is often used in laboratory settings but can be expensive for large-scale production due to the high cost of reducing agents like sodium cyanoborohydride.[3][6]

• From dibenzylamine: This involves the oxidation of dibenzylamine to form a nitrone, followed by acid hydrolysis.[4]

Q2: Why is the formation of N,N-dibenzylhydroxylamine a significant issue, and how can it be minimized?

A2: N,N-dibenzylhydroxylamine is the major byproduct when N-benzylhydroxylamine reacts further with the starting material, benzyl chloride.[1] This side reaction reduces the yield of the desired product. To minimize its formation, a significant excess of hydroxylamine hydrochloride should be used, which statistically favors the reaction of benzyl chloride with hydroxylamine over the already formed N-benzylhydroxylamine.[1][3]

Q3: What are the advantages of using a continuous-flow reactor for this synthesis?

A3: A continuous-flow reactor offers several advantages over traditional batch reactors for this synthesis, including:

• Enhanced Safety: It minimizes the risk associated with the decomposition of hydroxylamine at high temperatures by reducing the overall reaction volume at any point in time.[1][3]

• Improved Heat and Mass Transfer: This leads to better temperature control and more efficient mixing, which can increase the reaction rate and yield.[1]

• Potential for Higher Throughput and Automation: Continuous processing allows for streamlined and potentially automated production.[1]

Q4: Can unreacted hydroxylamine hydrochloride be recovered and reused?

A4: Yes, recycling hydroxylamine hydrochloride is a feasible and cost-effective strategy. Due to its high water solubility compared to N-benzylhydroxylamine, it remains in the aqueous phase after extraction of the product with an organic solvent. This aqueous phase can be concentrated and reused in subsequent batches, significantly reducing waste and material costs.[1][3]

Q5: What is a recommended method for purifying the final product?

A5: Purification is typically achieved through recrystallization. After the reaction workup and extraction, the crude product can be dissolved in a hot solvent, such as ethyl acetate or methanol, and then cooled to allow the purified N-benzylhydroxylamine hydrochloride to crystallize.[1][4] This process is effective at removing dibenzyl-substituted impurities.[1][3]

Data Presentation

Table 1: Process Optimization for the Synthesis of N-Benzylhydroxylamine Hydrochloride

Entry	Equivalents of Hydroxylamine Hydrochloride	Overall Yield (%)
1	5.0	76
2	4.0	74
3	3.0	Significantly Declined
4	1.5	Significantly Declined

Data sourced from a study on continuous synthesis process optimization, which indicated that reducing the equivalents of hydroxylamine hydrochloride below 4.0 led to a significant decrease in yield due to the formation of dibenzyl-substituted byproducts and unreacted benzyl chloride.[3]

Experimental Protocols

Key Experiment: Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride from Benzyl Chloride and Hydroxylamine Hydrochloride

This protocol is adapted from a continuous synthesis process.[1][3]

1. Preparation of Reagent Solutions:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to make a total volume of 1000 mL (0.5 mol/L concentration).[1]

• Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide, maintaining a cool temperature with an ice water bath (not exceeding 20°C).[1][3] Stir the mixture for 30 minutes and filter to remove the sodium chloride.[3]

2. Reaction Setup:

• Utilize a continuous-flow reactor system with two inlet pumps for Solutions A and B and a heated reaction coil.[1]

• Set the reaction temperature to 60°C and the system pressure to 8.0 bar.[1]

3. Reaction Execution:

• Pump Solutions A and B into the reactor at a defined flow rate to achieve the desired residence time.[1]

4. Work-up and Extraction:

• After the reaction mixture exits the reactor, cool it to room temperature.[1]

• Adjust the pH to 4-5 using 10% hydrochloric acid.[1]

• Remove the methanol via distillation under reduced pressure.[1]

• To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate each.[1]

• Combine the organic phases and dry over anhydrous Na₂SO₄.[1]

5. Purification:

• Concentrate the dried organic phase to obtain the crude product.[1]

• Transfer the crude product to a flask and add ethyl acetate (at a ratio of 1 g crude product to 8 mL solvent).[1]

• Heat the mixture to reflux at 70°C.[1]

• Add activated carbon for decolorization and filter the hot solution.[1]

• Slowly cool the filtrate to 0°C to -5°C to induce crystallization.[1]

• Isolate the crystals by filtration and dry in an oven at 45°C.[1]

Visualizations

Caption: Main and side reaction pathways in N-benzylhydroxylamine synthesis.

Caption: Workflow for the continuous synthesis of N-benzylhydroxylamine HCl.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride | MDPI [mdpi.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. nbinno.com [nbinno.com]
• 6. Page loading... [guidechem.com]

Common impurities in N-benzylhydroxylamine and their removal

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) concerning the common impurities in N-benzylhydroxylamine and their removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in N-benzylhydroxylamine?

The most prevalent impurities in N-benzylhydroxylamine typically originate from its synthesis and potential degradation. These include:

• N,N-dibenzylhydroxylamine: This is the major byproduct formed during the synthesis of N-benzylhydroxylamine from benzyl (B1604629) chloride and hydroxylamine (B1172632). It arises from the further reaction of the desired product with the starting material.[1][2]

• Unreacted Starting Materials: Residual benzyl chloride and hydroxylamine may be present in the crude product.[1]

• Degradation Products: N-benzylhydroxylamine can be sensitive to heat, light, and oxidation.[3] Oxidation can lead to the formation of nitrosobenzene (B162901) and other related compounds.

Q2: How do different synthesis routes affect the impurity profile?

The method of synthesis significantly influences the types of impurities present:

• From Benzyl Chloride and Hydroxylamine: This common industrial route is prone to the formation of N,N-dibenzylhydroxylamine.[1][2]

• Reduction of Benzaldehyde (B42025) Oxime: This laboratory-scale method may introduce impurities from the reducing agent (e.g., sodium cyanoborohydride) and unreacted benzaldehyde oxime.[1]

• From Dibenzylamine (B1670424): This route involves the oxidation of dibenzylamine to a nitrone, followed by hydrolysis. Impurities can include unreacted dibenzylamine and byproducts from the oxidation step.[2][4]

Q3: What are the recommended storage conditions for N-benzylhydroxylamine to minimize degradation?

To ensure the stability of N-benzylhydroxylamine, it should be stored in a cool, dry, and dark place under an inert atmosphere.[3] The compound is sensitive to light and heat, which can lead to decomposition.[3]

Troubleshooting Guides

Issue 1: High Levels of N,N-dibenzylhydroxylamine Impurity

• Symptom: Characterization (e.g., NMR, HPLC) of the synthesized N-benzylhydroxylamine shows a significant presence of N,N-dibenzylhydroxylamine.

• Root Cause: Insufficient excess of hydroxylamine was used during the synthesis, leading to the di-alkylation of the hydroxylamine.

• Solution:

  • Optimize Reaction Conditions: Increase the molar ratio of hydroxylamine hydrochloride to benzyl chloride. Using at least 4 equivalents of hydroxylamine hydrochloride has been shown to suppress the formation of the dibenzyl-substituted byproduct.[1]

  • Purification: Recrystallization is an effective method to remove the less polar N,N-dibenzylhydroxylamine.

Issue 2: Presence of Unreacted Benzyl Chloride

• Symptom: The purified product contains residual benzyl chloride, which can interfere with subsequent reactions.

• Root Cause: Incomplete reaction or inefficient removal during work-up.

• Solution:

  • Reaction Monitoring: Ensure the reaction goes to completion by monitoring with Thin Layer Chromatography (TLC).

  • Work-up: During the aqueous work-up, washing the organic layer with a dilute base can help to hydrolyze and remove residual benzyl chloride.

Issue 3: Product Discoloration (Yellowing)

• Symptom: The final N-benzylhydroxylamine product is yellow or off-white instead of white.

• Root Cause: This can be due to the presence of colored impurities or degradation products formed by exposure to air or light.

• Solution:

  • Decolorization: During recrystallization, add activated carbon to the hot solution to adsorb colored impurities before filtering.[1]

  • Proper Storage: Store the purified product under an inert atmosphere and protected from light to prevent degradation.[3]

Issue 4: Difficulty in Crystallization during Purification

• Symptom: The product oils out or fails to crystallize from the recrystallization solvent.

• Root Cause:

  • The chosen solvent is not suitable (the compound is too soluble at low temperatures).

  • The presence of a significant amount of impurities is inhibiting crystallization.

  • The cooling process is too rapid.

• Solution:

  • Solvent Selection: If the compound is too soluble, a less polar co-solvent can be added to induce precipitation.

  • Purity: If impurities are the issue, consider a preliminary purification step like a silica (B1680970) gel plug before recrystallization.

  • Cooling Rate: Allow the solution to cool slowly to room temperature before placing it in an ice bath to encourage the formation of well-defined crystals.

Data Presentation

Table 1: Physicochemical Properties of N-benzylhydroxylamine and a Key Impurity

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
N-benzylhydroxylamine HCl	C₇H₁₀ClNO	159.61	108-110
N,N-dibenzylhydroxylamine	C₁₄H₁₅NO	213.28	125-128

Table 2: Effectiveness of Recrystallization for Purifying N-benzylhydroxylamine Hydrochloride

Parameter	Before Recrystallization	After Recrystallization
Purity (by HPLC)	75.17%	99.82%
N,N-dibenzylhydroxylamine Content	17.21%	0.15%
Data sourced from a continuous synthesis process followed by recrystallization from ethyl acetate (B1210297).[1]

Experimental Protocols

Protocol 1: Purification of N-benzylhydroxylamine Hydrochloride by Recrystallization

This protocol describes the purification of crude N-benzylhydroxylamine hydrochloride synthesized from benzyl chloride and hydroxylamine.

Materials:

• Crude N-benzylhydroxylamine hydrochloride

• Ethyl acetate

• Activated carbon

• Standard laboratory glassware for recrystallization (Erlenmeyer flask, reflux condenser, filter funnel, etc.)

• Heating mantle

• Ice bath

Procedure:

• Transfer the crude N-benzylhydroxylamine hydrochloride to an Erlenmeyer flask.

• Add ethyl acetate in a ratio of approximately 8 mL of solvent per 1 gram of crude product.[2]

• Heat the mixture to reflux (around 70°C) with stirring until the solid is completely dissolved.[1]

• If the solution is colored, add a small amount of activated carbon (approximately 1-2% by weight of the crude product) to the hot solution.

• Filter the hot solution through a pre-heated funnel to remove the activated carbon and any other insoluble impurities.

• Allow the filtrate to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath (0 to -5°C) to maximize crystal formation.[1]

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethyl acetate.

• Dry the purified crystals in a vacuum oven at a low temperature (e.g., 45°C) to a constant weight.[1]

Visualizations

Caption: Troubleshooting logic for identifying and removing impurities.

Caption: Experimental workflow for synthesis and purification.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. organicintermediate.com [organicintermediate.com]
• 4. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]

Technical Support Center: N,N-Dibenzylhydroxylamine Byproduct Formation and Prevention

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the formation of the N,N-dibenzylhydroxylamine byproduct during chemical syntheses.

Frequently Asked Questions (FAQs)

Q1: What is N,N-dibenzylhydroxylamine and why is it a problematic byproduct?

A1: N,N-dibenzylhydroxylamine is a secondary hydroxylamine (B1172632) that often forms as a significant impurity during the synthesis of the desired monosubstituted product, N-benzylhydroxylamine. Its formation is problematic because it reduces the yield of the target molecule, and its structural similarity can complicate purification, requiring additional steps like recrystallization which can further decrease the overall yield.[1][2]

Q2: What is the primary cause of N,N-dibenzylhydroxylamine formation?

A2: The primary cause is the further reaction of the initially formed N-benzylhydroxylamine with the benzylating agent, typically benzyl (B1604629) chloride.[1][3] Once N-benzylhydroxylamine is present in the reaction mixture, its nitrogen atom can act as a nucleophile and react with another molecule of benzyl chloride, leading to the formation of the disubstituted byproduct.

Q3: How can the formation of N,N-dibenzylhydroxylamine be minimized?

A3: The most effective strategy to minimize the formation of this byproduct is to use a significant excess of hydroxylamine hydrochloride in the reaction mixture.[1][3] This statistical approach increases the probability of benzyl chloride reacting with hydroxylamine rather than the already formed N-benzylhydroxylamine.[1] Optimizing reaction temperature and ensuring efficient mixing can also help by promoting the rapid consumption of benzyl chloride.[3]

Q4: Are there alternative synthesis routes that avoid the formation of N,N-dibenzylhydroxylamine altogether?

A4: Yes, an alternative high-yielding method involves a two-step process starting from dibenzylamine (B1670424). This process includes the oxidation of dibenzylamine to form an intermediate nitrone, followed by acid hydrolysis to yield N-benzylhydroxylamine.[1] This route inherently avoids the possibility of forming the N,N-dibenzylhydroxylamine byproduct as dibenzylamine is the starting material.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of N-benzylhydroxylamine and high levels of N,N-dibenzylhydroxylamine impurity.	Insufficient excess of hydroxylamine hydrochloride.	Increase the molar ratio of hydroxylamine hydrochloride to benzyl chloride. A ratio of 4:1 has been shown to be effective.[3]
Inefficient mixing of reactants.	Ensure vigorous and efficient stirring throughout the reaction to promote the rapid reaction of benzyl chloride with hydroxylamine.
Reaction temperature is too high, leading to decomposition or side reactions.	Maintain a controlled reaction temperature. For the reaction of benzyl chloride with hydroxylamine, a temperature of around 60°C is recommended.[1]
Difficulty in removing N,N-dibenzylhydroxylamine during purification.	Similar polarity of the product and byproduct.	Recrystallization from a suitable solvent such as ethyl acetate (B1210297) is an effective method for removing the less polar N,N-dibenzylhydroxylamine impurity.[1][2]
Presence of unreacted benzyl chloride.	Incomplete reaction.	Increase reaction time or consider a modest increase in temperature, while monitoring for byproduct formation. Ensure the hydroxylamine solution is active.

Data Presentation

Table 1: Effect of Hydroxylamine Hydrochloride to Benzyl Chloride Molar Ratio on Product Yield and Byproduct Formation

Molar Ratio (Hydroxylamine HCl : Benzyl Chloride)	N-benzylhydroxylamine Yield (%)	Purity of Crude Product (%)	Dibenzyl-substituted Impurity (%)
5.0 : 1	76	-	Low
4.0 : 1	85	75.17	17.21
3.0 : 1	Significant Decline	-	Considerable
1.5 : 1	Significant Decline	-	Considerable

Data extracted from a continuous flow synthesis process. The purity was determined by liquid chromatography area normalization.[2]

Experimental Protocols

Protocol 1: Laboratory-Scale Batch Synthesis of N-Benzylhydroxylamine Hydrochloride with Minimized Byproduct Formation

This protocol is a standard laboratory procedure for the synthesis of N-benzylhydroxylamine hydrochloride from benzyl chloride, with an emphasis on minimizing the formation of N,N-dibenzylhydroxylamine.

Materials:

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium hydroxide (B78521) (NaOH)

• Benzyl chloride (BnCl)

• Methanol (B129727) (MeOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• 10% Hydrochloric acid (HCl)

Procedure:

• Preparation of the Hydroxylamine Solution: In a round-bottom flask equipped with a magnetic stirrer and an ice bath, dissolve 4.0 equivalents of hydroxylamine hydrochloride in a mixture of methanol and water (4:1 v/v).

• Slowly add 4.0 equivalents of sodium hydroxide pellets or a concentrated solution while stirring and maintaining the temperature below 20°C. Stir for 30 minutes at 10-20°C.

• Filter the mixture to remove the precipitated sodium chloride. The filtrate is the hydroxylamine solution.

• Reaction: To the hydroxylamine solution, add 1.0 equivalent of benzyl chloride dropwise at room temperature with vigorous stirring.

• After the addition is complete, heat the reaction mixture to 60°C and maintain for 2-4 hours, monitoring the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature. Adjust the pH to 4-5 with 10% hydrochloric acid.

• Remove the methanol by rotary evaporation under reduced pressure.

• To the resulting residue, add water and extract three times with ethyl acetate.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Recrystallize the crude product from hot ethyl acetate. Dissolve the crude solid in a minimal amount of hot ethyl acetate (approximately 8 mL per gram of crude product), treat with activated carbon if necessary, filter while hot, and then allow to cool slowly to 0°C to -5°C to induce crystallization.

• Isolate the crystals by filtration, wash with a small amount of cold ethyl acetate, and dry in a vacuum oven at 45°C.

Protocol 2: Alternative Synthesis of N-Benzylhydroxylamine from Dibenzylamine

This two-step protocol avoids the formation of the N,N-dibenzylhydroxylamine byproduct.

Step 1: Oxidation of Dibenzylamine to C-Phenyl-N-benzyl nitrone [4]

Materials:

• Dibenzylamine

• Sodium tungstate (B81510) dihydrate

• Methanol

• Hydrogen peroxide (30%)

Procedure:

• In a four-necked flask equipped with a stirrer and a cooling bath, add dibenzylamine (100g), methanol (500mL), and sodium tungstate dihydrate (3.0g).

• Cool the mixture to 0°C with an ice-salt bath while stirring.

• Slowly add hydrogen peroxide (115mL) dropwise, maintaining the temperature below 5°C.

• After the addition, continue stirring in the ice-water bath for 2 hours.

• Allow the reaction to warm to room temperature and stir overnight.

• Slowly pour the reaction solution into ice water to precipitate the product.

• Filter the solid, wash with water, and dry at 45°C to obtain C-phenyl-N-benzyl nitrone.

Step 2: Hydrolysis of C-Phenyl-N-benzyl nitrone to N-Benzylhydroxylamine [4]

Materials:

• C-phenyl-N-benzyl nitrone

• Hydroxylamine hydrochloride

• Methanol

• Methyl tert-butyl ether (MTBE)

Procedure:

• In a flask, add the C-phenyl-N-benzyl nitrone (91.4g) and MTBE (455mL).

• While stirring, add a solution of hydroxylamine hydrochloride (29.8g) in methanol (320mL) dropwise.

• Stir the reaction mixture for 5 hours at room temperature.

• Concentrate the reaction solution using a rotary evaporator.

• To the resulting solid, add MTBE (455mL), stir, and filter to obtain the crude product.

• For further purification, dissolve the solid in a minimum amount of hot methanol, then add MTBE to precipitate the purified N-benzylhydroxylamine.

• Cool to room temperature, filter the white solid, and dry to obtain the final product.

Visualizations

Caption: Formation pathway of N,N-dibenzylhydroxylamine byproduct.

Caption: Troubleshooting logic for byproduct formation.

Caption: Alternative synthesis route from dibenzylamine.

References

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]

Technical Support Center: Optimizing N-Benzylhydroxylamine Yield in Batch Reactions

Welcome to the technical support center for the synthesis of N-benzylhydroxylamine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to help improve the yield and purity of N-benzylhydroxylamine in batch reactions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of N-benzylhydroxylamine, offering potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Insufficient excess of hydroxylamine (B1172632) hydrochloride, leading to the formation of N,N-dibenzylhydroxylamine byproduct.[1][2] - Decomposition of hydroxylamine at elevated temperatures.[1][2] - Inefficient mixing of reactants.[1]	- Increase the molar equivalent of hydroxylamine hydrochloride to 4 equivalents or more to statistically favor the formation of the desired monosubstituted product.[1][2] - Maintain a controlled reaction temperature, for example, around 60°C for the benzyl (B1604629) chloride route, to prevent hydroxylamine decomposition.[1] - Ensure vigorous and efficient stirring throughout the reaction.
High Impurity Content (especially N,N-dibenzylhydroxylamine)	- The primary byproduct, N,N-dibenzylhydroxylamine, is formed when N-benzylhydroxylamine reacts with unreacted benzyl chloride.[1][2][3] - Insufficient amount of hydroxylamine used.[1][2]	- The most effective way to minimize this byproduct is to use a significant excess of hydroxylamine hydrochloride.[1][2] This favors the reaction of benzyl chloride with hydroxylamine over the already formed N-benzylhydroxylamine.[1]
Difficult Purification	- Presence of closely related byproducts such as N,N-dibenzylhydroxylamine.[1] - Residual starting materials.	- Recrystallization from a suitable solvent system, such as ethyl acetate (B1210297) or a mixture of methanol (B129727) and diethyl ether, is effective for removing less polar impurities like the dibenzyl-substituted byproduct.[1][4] - For syntheses involving the hydrolysis of C-phenyl-N-benzyl nitrone, steam distillation under reduced pressure can be employed to remove benzaldehyde (B42025).[1]
Safety Concerns (e.g., Explosion Risk)	- Decomposition of hydroxylamine, particularly at elevated temperatures in batch reactors, can pose an explosion risk.[1][2]	- Operate at milder temperatures. - While this guide focuses on batch reactions, for enhanced safety, consider the use of a continuous-flow reactor which minimizes the reaction volume at any given time.[1][2]
High Cost of Synthesis	- Use of expensive reducing agents like sodium cyanoborohydride in the benzaldehyde oxime reduction route.[1][2][5]	- Opt for more cost-effective synthesis routes using readily available starting materials, such as benzyl chloride and hydroxylamine hydrochloride.[1][2] - Implement a process for recycling unreacted hydroxylamine hydrochloride.[2]

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for N-benzylhydroxylamine?

A1: The primary methods for synthesizing N-benzylhydroxylamine hydrochloride include:

• Reaction of benzyl chloride with hydroxylamine hydrochloride: This is an industrially attractive route due to the low cost of the starting materials.[1][2]

• Reduction of benzaldehyde oxime: This method is often used in laboratory settings but can be expensive for large-scale production because of the high cost of reducing agents like sodium cyanoborohydride.[1][2][5]

• From dibenzylamine (B1670424): This involves the oxidation of dibenzylamine to form a nitrone, followed by acid hydrolysis.[1][5][6]

Q2: Why is the formation of N,N-dibenzylhydroxylamine a significant issue, and how can it be minimized?

A2: N,N-dibenzylhydroxylamine is the major byproduct when the desired N-benzylhydroxylamine further reacts with the starting material, benzyl chloride.[1][5] This side reaction reduces the yield of the target product.[1] To minimize its formation, a significant excess of hydroxylamine hydrochloride should be used.[1][2] This statistically favors the reaction of benzyl chloride with hydroxylamine over the already formed N-benzylhydroxylamine.[1]

Q3: Can unreacted hydroxylamine hydrochloride be recovered and reused?

A3: Yes, recycling unreacted hydroxylamine hydrochloride is a feasible and cost-effective strategy.[2] Due to its high water solubility compared to N-benzylhydroxylamine, it remains in the aqueous phase after the extraction of the product with an organic solvent.[2] This aqueous phase can be concentrated and reused in subsequent batches, which significantly reduces waste and material costs.[2]

Q4: What is a recommended method for purifying the final product?

A4: Purification is typically achieved through recrystallization.[1] After the reaction workup and extraction, the crude product can be dissolved in a hot solvent, such as ethyl acetate or methanol.[1] The solution is then cooled to allow the purified N-benzylhydroxylamine hydrochloride to crystallize.[1] This process is effective at removing dibenzyl-substituted impurities.[1]

Q5: What are the stability considerations for N-benzylhydroxylamine hydrochloride?

A5: N-benzylhydroxylamine hydrochloride is relatively stable under normal storage conditions.[7] However, it is sensitive to light and heat and can decompose if exposed to strong light or high temperatures for extended periods.[7] Therefore, it should be stored in a cool, dry, and dark place to maintain its quality and performance.[7]

Data Presentation

Table 1: Comparison of Synthetic Routes for N-Benzylhydroxylamine

Synthetic Route	Starting Materials	Key Reagents	Reported Yield	Advantages	Disadvantages
Benzyl Chloride Route	Benzyl chloride, Hydroxylamine hydrochloride	Sodium hydroxide	~75% (in continuous flow)[2]	Low-cost starting materials.[1][2]	Formation of N,N-dibenzylhydroxylamine byproduct; safety risks with hydroxylamine at high temperatures in batch reactors.[1][2]
Benzaldehyde Oxime Reduction	Benzaldehyde, Hydroxylamine hydrochloride	Sodium cyanoborohydride	High	Good for laboratory scale.	High cost of reducing agents limits industrial application.[1][2][5]
Dibenzylamine Oxidation/Hydrolysis	Dibenzylamine	Hydrogen peroxide, Tungstate catalyst, HCl	72-92.6% (for nitrone formation), 72.4-73% (for hydrolysis)[5]	High-yielding.[6]	Potential explosion risk with hydrogen peroxide.[2]

Experimental Protocols

Protocol 1: Synthesis of N-Benzylhydroxylamine Hydrochloride from Benzyl Chloride and Hydroxylamine Hydrochloride (Batch Process Adaptation)

This protocol is adapted from continuous flow methodologies for a batch process.

1. Preparation of Reagent Solutions:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to make a total volume of 1000 mL (0.5 mol/L concentration).[1]
• Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water.[1] While stirring in an ice water bath, add 139 g of hydroxylamine hydrochloride (4 equivalents), followed by the slow addition of 80 g of sodium hydroxide, maintaining a cool temperature.[1]

2. Reaction Execution:

• In a suitable reaction vessel equipped with a stirrer and temperature control, add Solution B.
• Slowly add Solution A to the reaction vessel while maintaining the temperature at approximately 60°C.
• Allow the reaction to proceed with vigorous stirring for a predetermined residence time (optimization may be required).

3. Work-up and Extraction:

• After the reaction is complete, cool the mixture to room temperature.
• Adjust the pH to 4-5 using 10% hydrochloric acid.[1]
• Remove the methanol via distillation under reduced pressure.[1]
• To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate each.[1]
• Combine the organic phases and dry over anhydrous Na₂SO₄.[1]

4. Purification:

• Concentrate the dried organic phase to obtain the crude product.[1]
• Transfer the crude product to a flask and add ethyl acetate (at a ratio of 1 g crude product to 8 mL solvent).[1]
• Heat the mixture to reflux at 70°C.[1]
• Add activated carbon for decolorization and filter the hot solution.[1]
• Slowly cool the filtrate to 0°C to -5°C to induce crystallization.[1]
• Isolate the crystals by filtration and dry in an oven at 45°C.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. organicintermediate.com [organicintermediate.com]

Technical Support Center: Continuous Flow Synthesis of N-Benzylhydroxylamine

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the continuous flow synthesis of N-benzylhydroxylamine. It is designed for researchers, scientists, and drug development professionals to help navigate and resolve common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of N-benzylhydroxylamine hydrochloride, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Insufficient reaction temperature or residence time. - Formation of byproducts, particularly N,N-dibenzylhydroxylamine.[1][2] - Decomposition of hydroxylamine (B1172632) at high temperatures.[1][3]	- Optimize the reaction temperature (e.g., 60 °C) and adjust the flow rate to ensure sufficient residence time.[1][3] - Increase the molar equivalent of hydroxylamine hydrochloride (e.g., 4 equivalents) to suppress the formation of the dibenzyl-substituted byproduct.[1][2][4] - A continuous flow reactor improves heat and mass transfer, leading to better reaction control and yield.[1][3]
High Impurity Content (especially N,N-dibenzylhydroxylamine)	- Insufficient amount of hydroxylamine used.[2] - N-benzylhydroxylamine reacting with unreacted benzyl (B1604629) chloride.[1]	- Use a significant excess of hydroxylamine hydrochloride to favor the formation of the desired monosubstituted product.[1][2][4] - Employing a microchannel reactor can enhance mixing efficiency, facilitating the rapid reaction of benzyl chloride with hydroxylamine.[4]
Reactor Clogging	- Precipitation of N-benzylhydroxylamine hydrochloride, especially at high concentrations.[4] - Slow flow rate leading to solid accumulation.[1][3]	- Maintain an appropriate reactant concentration (e.g., 0.5 mol/L) to prevent precipitation in the reactor.[1][4] - Adjust the flow rate to a level that prevents blockages while allowing for sufficient reaction time. A flow rate of 5.0 mL/min has been found to be effective.[1][3]
Safety Concerns (e.g., Explosion Risk)	- Decomposition of hydroxylamine, particularly at elevated temperatures in batch reactors.[1][2][3]	- Utilize a continuous-flow reactor to minimize the reaction volume at any given time, thereby reducing safety risks associated with hydroxylamine decomposition.[2][3][5] - Operate at milder temperatures (e.g., 60 °C) to prevent thermal decomposition of hydroxylamine.[1][3]
High Synthesis Cost	- Use of expensive reducing agents in alternative synthesis routes (e.g., sodium cyanoborohydride).[1][2] - Use of a large excess of hydroxylamine in some protocols.[1][4]	- Opt for the synthesis route using less expensive starting materials like benzyl chloride and hydroxylamine hydrochloride.[2][5] - Implement a process for recycling unreacted hydroxylamine hydrochloride and recovering the solvent.[1][5]

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for N-benzylhydroxylamine hydrochloride?

A1: The primary methods for synthesizing N-benzylhydroxylamine hydrochloride include:

• Reaction of benzyl chloride with hydroxylamine hydrochloride: This is considered an attractive industrial route due to the low cost of the starting materials.[2][3]

• Reduction of benzaldehyde (B42025) oxime: This method is often used in laboratory settings but can be expensive for large-scale production due to the high cost of reducing agents like sodium cyanoborohydride.[1][2]

• From dibenzylamine (B1670424): This route involves the oxidation of dibenzylamine to form a nitrone, followed by acid hydrolysis.[2]

Q2: Why is the formation of N,N-dibenzylhydroxylamine a significant issue, and how can it be minimized?

A2: N,N-dibenzylhydroxylamine is the major byproduct formed when the desired product, N-benzylhydroxylamine, reacts further with the starting material, benzyl chloride.[2] This side reaction reduces the yield of the target molecule. To minimize its formation, a significant excess of hydroxylamine hydrochloride should be used.[1][2][4] This statistically favors the reaction of benzyl chloride with hydroxylamine over the already formed N-benzylhydroxylamine.

Q3: What are the advantages of using a continuous-flow reactor for this synthesis?

A3: A continuous-flow reactor offers several advantages over traditional batch reactors for this synthesis, including:

• Enhanced Safety: It minimizes the risk associated with the decomposition of hydroxylamine at high temperatures by reducing the overall reaction volume at any point in time.[1][2][3][5]

• Improved Heat and Mass Transfer: This leads to better temperature control and more efficient mixing, which can increase the reaction rate and yield.[1][3]

• Potential for Higher Throughput and Automation: Continuous processing allows for streamlined and potentially automated production.[2]

Q4: Can unreacted hydroxylamine hydrochloride be recovered and reused?

A4: Yes, a process for recycling unreacted hydroxylamine hydrochloride can be implemented to reduce production costs.[1][5] After the reaction and extraction of the product, the aqueous phase containing the excess hydroxylamine hydrochloride can be treated and reused in subsequent batches.[1]

Q5: What is a recommended method for purifying the final product?

A5: Recrystallization is an effective method for purifying N-benzylhydroxylamine hydrochloride.[2] A common procedure involves dissolving the crude product in a suitable solvent, such as ethyl acetate (B1210297), at an elevated temperature, treating with activated carbon for decolorization, followed by cooling to induce crystallization.[1][2] This process is effective at removing impurities like the dibenzyl-substituted byproduct.[4]

Data Presentation

Table 1: Effect of Reaction Parameters on the Continuous Flow Synthesis of N-Benzylhydroxylamine Hydrochloride

Entry	Equivalents of Hydroxylamine HCl	Temperature (°C)	Flow Rate (mL/min)	Concentration (mol/L)	Yield (%)	Dibenzyl Impurity (%)
1	4.0	60	5.0	0.5	75	17.21
2	3.0	60	5.0	0.5	Lower	Higher
3	1.5	60	5.0	0.5	Significantly Lower	Higher
4	4.0	80	5.0	0.5	No Significant Improvement	-
5	4.0	40	5.0	0.5	Substantial Decrease	-
6	4.0	60	10.0	0.5	Lower	-
7	4.0	60	4.0	0.5	Slightly Higher	-
8	4.0	60	3.0	0.5	Slightly Higher	-
9	4.0	60	5.0	0.3	No Significant Change	-
10	4.0	60	5.0	0.5	No Significant Change	-

Data compiled from a study by Chen et al. (2025).[1][3]

Experimental Protocols

Key Experiment: Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride

This protocol is based on an optimized continuous-flow process.[1]

1. Preparation of Reagent Solutions:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol (B129727) to make a total volume of 1000 mL (0.5 mol/L concentration).[1][2]

• Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide, maintaining a cool temperature with an ice water bath.[2]

2. Reaction Setup:

• Utilize a continuous-flow reactor system with two inlet pumps for Solutions A and B and a heated reaction coil.[2]

• Set the reaction temperature to 60°C and the system pressure to 8.0 bar.[2]

3. Reaction Execution:

• Pump Solutions A and B into the reactor at a defined flow rate (e.g., 5.0 mL/min) to achieve the desired residence time.[1][2]

4. Work-up and Extraction:

• After the reaction mixture exits the reactor, cool it to room temperature.[2]

• Adjust the pH to 4-5 using 10% hydrochloric acid.[1][2]

• Remove the methanol via distillation under reduced pressure.[1][2]

• To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate each.[1][2]

• Combine the organic phases and dry over anhydrous Na₂SO₄.[1][2]

5. Purification:

• Concentrate the dried organic phase to obtain the crude product.[2]

• Transfer the crude product to a flask and add ethyl acetate (at a ratio of 1 g crude product to 8 mL solvent).[1][2]

• Heat the mixture to reflux at 70°C.[1][2]

• Add activated carbon (e.g., 5% w/w) for decolorization and filter the hot solution.[2][4]

• Slowly cool the filtrate to 0°C to -5°C to induce crystallization.[1][2]

• Isolate the crystals by filtration and dry in an oven at 45°C.[1][2]

Visualizations

Caption: Workflow for the continuous synthesis of N-benzylhydroxylamine hydrochloride.

Caption: Troubleshooting logic for common synthesis issues.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. nbinno.com [nbinno.com]

Technical Support Center: Work-up Procedures for N-benzylhydroxylamine Reactions

Welcome to the technical support center for N-benzylhydroxylamine reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the work-up and purification of products from reactions involving N-benzylhydroxylamine.

Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter during the work-up of common reactions with N-benzylhydroxylamine, providing potential causes and recommended solutions in a question-and-answer format.

Synthesis of N-benzylhydroxylamine Hydrochloride

Q1: I have low yield in my N-benzylhydroxylamine synthesis. What are the common causes and solutions?

A1: Low yields are frequently due to the formation of the N,N-dibenzylhydroxylamine byproduct, incomplete reaction, or decomposition of hydroxylamine (B1172632) at elevated temperatures.[1] To mitigate these issues, consider the following:

• Increase the molar equivalent of hydroxylamine hydrochloride: Using an excess of hydroxylamine (e.g., 4 equivalents) statistically favors the formation of the desired monosubstituted product over the dibenzyl-substituted byproduct.[1][2]

• Optimize reaction temperature and time: For the benzyl (B1604629) chloride route, maintaining a controlled temperature (e.g., 60°C) can prevent the decomposition of hydroxylamine.[1]

• Consider a continuous-flow reactor: This can improve heat and mass transfer, leading to better reaction control and potentially higher yields.[1]

Q2: My final product is contaminated with N,N-dibenzylhydroxylamine. How can I remove it?

A2: N,N-dibenzylhydroxylamine is a common, less polar impurity. The most effective method for its removal is recrystallization . After the initial work-up and extraction, dissolving the crude product in a hot solvent system like ethyl acetate (B1210297) or a mixture of methanol (B129727) and diethyl ether, followed by slow cooling, will allow the more polar N-benzylhydroxylamine hydrochloride to crystallize, leaving the dibenzyl impurity in the mother liquor.[1]

Q3: Are there safety concerns I should be aware of during the synthesis?

A3: Yes, the decomposition of hydroxylamine, especially at elevated temperatures in batch reactors, can pose an explosion risk.[1][2] It is recommended to operate at milder temperatures and consider using a continuous-flow reactor to minimize the reaction volume at any given time, thereby enhancing safety.[1]

Condensation Reactions (Nitrone Formation)

Q1: My nitrone synthesis from N-benzylhydroxylamine and an aldehyde/ketone is incomplete. What should I do?

A1: Incomplete condensation is often due to the presence of water, which can shift the equilibrium back to the starting materials.

• Use a drying agent: Add an anhydrous drying agent like magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄) directly to the reaction mixture to remove the water formed during the reaction.[3][4]

• Azeotropic removal of water: For higher boiling point solvents like toluene (B28343) or benzene, using a Dean-Stark apparatus can effectively remove water.

Q2: I'm having trouble purifying my N-benzyl nitrone. It seems to be degrading on the silica (B1680970) gel column. What are my options?

A2: Nitrones can be sensitive to acidic silica gel, leading to degradation.

• Neutralize the silica gel: Prepare a slurry of silica gel with a small amount of a non-nucleophilic base, like triethylamine (B128534) (1-2% in the eluent), to neutralize the acidic sites before packing the column.

• Alternative purification methods: If silica gel chromatography is consistently problematic, consider recrystallization from a suitable solvent system (e.g., ethanol (B145695), ethyl acetate/hexanes). For thermally stable nitrones, vacuum distillation might be an option.

• Aqueous work-up for water-soluble byproducts: If unreacted water-soluble starting materials are the issue, a simple extraction with water or brine can be effective.

Q3: How can I remove unreacted aldehyde from my nitrone product?

A3: Unreacted aldehyde can often be removed with a specific work-up procedure before chromatography.

• Bisulfite wash: Aldehydes react with sodium bisulfite to form water-soluble adducts. Washing the organic layer with a saturated aqueous solution of sodium bisulfite can effectively remove the excess aldehyde.[5] The aldehyde can be recovered from the aqueous layer by basification if needed.[5]

• Steam distillation: For volatile aldehydes like benzaldehyde, steam distillation under reduced pressure can be an effective removal method.[1]

Oxidation of N-benzylhydroxylamine to a Nitrone

Q1: My oxidation of N-benzylhydroxylamine is giving a low yield of the nitrone. What could be the issue?

A1: Low yields in the oxidation to nitrones can be due to over-oxidation or side reactions. The choice of oxidant is crucial.

• Mild oxidizing agents: Use mild and selective oxidizing agents. Manganese dioxide (MnO₂) is a common choice for the oxidation of benzylic hydroxylamines.[6] Other options include mercuric oxide (HgO) or p-benzoquinone.[7]

• Reaction conditions: Ensure the reaction is performed under optimal conditions (temperature, solvent) for the chosen oxidant. For some oxidants, the reaction is carried out at room temperature or below.

Q2: The work-up of my oxidation reaction is complicated. Is there a simple procedure?

A2: For solid oxidants like MnO₂, the work-up can be straightforward.

• Filtration: After the reaction is complete (monitored by TLC), the manganese dioxide can be removed by simple filtration through a pad of Celite®. The Celite® should be washed with the reaction solvent to ensure complete recovery of the product. The filtrate can then be concentrated and the crude product purified.

Reduction of N-benzylhydroxylamine

Q1: I want to reduce N-benzylhydroxylamine to benzylamine. What reducing agents can I use and what is the typical work-up?

A1: Catalytic hydrogenation is a common and clean method for this transformation.

• Catalytic Hydrogenation: Using a catalyst like Palladium on carbon (Pd/C) under a hydrogen atmosphere is effective.

  • Work-up: The work-up simply involves filtering off the catalyst through a pad of Celite®.[8] The filtrate is then concentrated to give the crude product, which can be purified further if necessary. Adding a small amount of acid, like acetic acid, can sometimes prevent catalyst poisoning if basic nitrogen atoms are present.[7]

• Lithium Aluminum Hydride (LiAlH₄): LiAlH₄ is a powerful reducing agent that can also be used.

  • Work-up (Fieser work-up): A careful, sequential addition of water, followed by aqueous sodium hydroxide, and then more water is a standard and safe procedure for quenching the reaction and precipitating the aluminum salts, which can then be filtered off.[4]

Q2: My catalytic hydrogenation of N-benzylhydroxylamine is very slow or has stalled. What should I check?

A2: Several factors can inhibit catalytic hydrogenation.

• Catalyst quality: The catalyst may be old or deactivated. Try using a fresh batch of catalyst. Pearlman's catalyst (Pd(OH)₂/C) is often more active.[7]

• Catalyst poisoning: Ensure all solvents and the substrate are free from potential catalyst poisons like sulfur compounds.

• Insufficient mixing: Vigorous stirring is essential to ensure good contact between the substrate, catalyst, and hydrogen gas.[7]

• Solvent choice: Polar solvents like ethanol or methanol are generally good choices.[7]

Data Presentation

Table 1: Summary of Yields and Purity for N-benzylhydroxylamine Reactions

Reaction Type	Reactants	Product	Typical Yield (%)	Typical Purity (%)	Reference
Synthesis	Benzyl chloride, Hydroxylamine HCl	N-benzylhydroxylamine HCl	75% (overall)	99.82% (after recrystallization)	[2]
Synthesis	Dibenzylamine, H₂O₂	C-phenyl-N-benzyl nitrone	92.6%	Not reported	[5]
Synthesis	C-phenyl-N-benzyl nitrone, Hydroxylamine HCl	N-benzylhydroxylamine HCl	73.0%	98.4%	[5]
Condensation	Aldehyde, N-benzylhydroxylamine	N-benzyl nitrone	89-98%	High (purified by chromatography)	[3]
Oxidation	N-benzyl-N-phenylhydroxylamine, N-t-butylbenzenesulfinimidoyl chloride	N-benzylideneaniline N-oxide	96%	High (purified by chromatography)	[9]
Reduction	Nitroarenes (general)	N-Arylhydroxylamines	up to >99%	up to >99%	[10]

Experimental Protocols

Protocol 1: General Procedure for Nitrone Synthesis via Condensation

This protocol is adapted from a general method for the synthesis of N-benzyl nitrones.[4]

• Reaction Setup: To a well-stirred solution of the aldehyde or ketone (1.0 eq.) in dichloromethane, add N-benzylhydroxylamine (1.0 eq.) and anhydrous magnesium sulfate (1.0 - 2.0 eq.).

• Reaction: Stir the mixture at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Filter the reaction mixture to remove the magnesium sulfate.

  • Wash the filter cake with a small amount of dichloromethane.

  • Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude nitrone.

• Purification: Purify the crude product by silica gel column chromatography or recrystallization.

Protocol 2: General Procedure for Oxidation to a Nitrone with MnO₂

• Reaction Setup: To a solution of N-benzylhydroxylamine in a suitable solvent (e.g., dichloromethane, chloroform, or acetone), add activated manganese dioxide (5-10 equivalents).

• Reaction: Stir the suspension vigorously at room temperature. The reaction is often complete within a few hours. Monitor the disappearance of the starting material by TLC.

• Work-up:

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese salts.

  • Wash the Celite® pad thoroughly with the reaction solvent.

  • Combine the filtrates and concentrate under reduced pressure.

• Purification: The resulting crude nitrone can be purified by column chromatography or recrystallization.

Protocol 3: General Procedure for Reduction via Catalytic Transfer Hydrogenation

This protocol is a general method for debenzylation and can be adapted for the reduction of N-benzylhydroxylamine.[8]

• Reaction Setup: Dissolve N-benzylhydroxylamine (1.0 eq.) in a suitable solvent such as methanol or ethanol.

• Catalyst and Hydrogen Source: Carefully add 10% Pd/C (10-20% by weight of the substrate) to the solution. Then, add a hydrogen donor such as ammonium (B1175870) formate (B1220265) (5.0 eq.) in one portion.

• Reaction: Heat the reaction mixture to reflux and monitor its progress by TLC.

• Work-up:

  • Cool the mixture to room temperature.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst.

  • Wash the filter cake with a small amount of the reaction solvent.

  • Combine the filtrates and remove the solvent under reduced pressure to obtain the crude benzylamine.

• Purification: The crude product can be purified by distillation, recrystallization, or chromatography as needed.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 6. m.youtube.com [m.youtube.com]
• 7. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 8. nbinno.com [nbinno.com]
• 9. arkat-usa.org [arkat-usa.org]
• 10. Reddit - The heart of the internet [reddit.com]

Side reactions of N-benzylhydroxylamine with different functional groups

Welcome to the technical support center for N-benzylhydroxylamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and challenges encountered during experiments involving N-benzylhydroxylamine with various functional groups.

I. Reactions with Aldehydes and Ketones

N-benzylhydroxylamine reacts with aldehydes and ketones to form N-benzyl nitrones, which are valuable intermediates in organic synthesis, particularly for 1,3-dipolar cycloaddition reactions to construct isoxazoline (B3343090) frameworks.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: My nitrone formation is slow or incomplete. How can I improve the reaction rate and yield?

A1: Incomplete or slow nitrone formation is a common issue. Several factors can influence the reaction rate:

• pH of the reaction medium: The condensation is often acid-catalyzed. However, strong acidic conditions can protonate the hydroxylamine (B1172632), reducing its nucleophilicity. A weakly acidic medium is generally optimal.

• Steric Hindrance: Ketones and sterically hindered aldehydes react more slowly than unhindered aldehydes.[2]

• Water Removal: The reaction produces water, which can lead to an unfavorable equilibrium. Removing water as it forms can drive the reaction to completion.

Troubleshooting Suggestions:

• Optimize pH: Adjust the pH of your reaction mixture. For many hydroxylamine reactions with carbonyls, a pH of 4-5 is optimal.[4]

• Use a Catalyst: Aniline or its derivatives can be used as catalysts to accelerate oxime formation, a related reaction.[4]

• Azeotropic Distillation: If the solvent allows, use a Dean-Stark apparatus to remove water azeotropically.

• Add a Dehydrating Agent: Molecular sieves can be added to the reaction mixture to sequester water.

• Increase Temperature: Gently heating the reaction mixture can increase the reaction rate, but be cautious of potential decomposition of N-benzylhydroxylamine at high temperatures.[1]

Q2: I am observing the formation of unexpected byproducts in my nitrone synthesis. What are they and how can I avoid them?

A2: Side reactions can lead to a complex mixture of products. Common byproducts include:

• Over-oxidation of N-benzylhydroxylamine: N-benzylhydroxylamine can be oxidized, especially in the presence of air or other oxidizing agents, to form species like nitroxyl (B88944) radicals or nitrones directly from the hydroxylamine.[5][6]

• Aldol-type condensation products: Impurities in the aldehyde or ketone starting materials can lead to aldol-type side reactions.[7]

• Hydrolysis of the nitrone: The formed nitrone can be susceptible to hydrolysis back to the starting materials, especially in the presence of water and acid or base.[7]

Preventative Measures:

• Use High-Purity Reagents: Ensure your aldehyde or ketone is free from acidic or basic impurities and has not been partially oxidized.

• Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation of N-benzylhydroxylamine.

• Anhydrous Conditions: Use anhydrous solvents and reagents to minimize hydrolysis of the product.

• Control Reaction Time: Monitor the reaction progress and work it up promptly once the starting material is consumed to avoid prolonged exposure to conditions that may promote side reactions.

Troubleshooting Logic for Nitrone Formation

Caption: Troubleshooting workflow for nitrone synthesis.

II. Reactions with Carboxylic Acids and Derivatives (Acylation)

N-benzylhydroxylamine can be acylated to form N-benzyl-N-hydroxyamides (hydroxamic acids). These are important functional groups in many biologically active molecules.[2][8]

Frequently Asked Questions (FAQs)

Q1: My acylation reaction is giving a low yield of the desired N-benzyl-N-hydroxyamide. What are the common causes?

A1: Low yields in acylation reactions with N-benzylhydroxylamine can often be attributed to the following:

• Poor Activation of the Carboxylic Acid: Carboxylic acids themselves are generally not reactive enough to acylate N-benzylhydroxylamine directly. They require activation.

• Side Reactions of the Activating Agent: Common activating agents like carbodiimides (e.g., EDC, DCC) can react with the product or rearrange to form stable byproducts (e.g., N-acylureas).

• Competitive O-acylation: While N-acylation is generally favored, some conditions might lead to acylation on the oxygen atom.

• Hydrolysis of the Activated Carboxylic Acid: In the presence of water, the activated carboxylic acid can hydrolyze back to the starting material.[9]

Troubleshooting Strategies:

• Use an Appropriate Coupling Agent: A variety of coupling reagents can be used, such as HOBt/HBTU, or converting the carboxylic acid to a more reactive species like an acid chloride or a mixed anhydride (B1165640).[2][10]

• Optimize Reaction Conditions: Perform the reaction under anhydrous conditions to prevent hydrolysis of the activated species. The choice of solvent and temperature can also be critical.

• Control Stoichiometry: Use a slight excess of the activating agent and the carboxylic acid to ensure complete conversion of the N-benzylhydroxylamine.

Q2: I am having difficulty purifying my N-benzyl-N-hydroxyamide product from the reaction mixture. What are the likely impurities?

A2: Purification can be challenging due to the presence of byproducts from the coupling reagents.

• Urea (B33335) Byproducts: If using carbodiimides like DCC or EDC, the corresponding urea byproducts are formed, which can sometimes be difficult to remove.

• Unreacted Starting Materials: Incomplete reactions will leave unreacted N-benzylhydroxylamine and carboxylic acid.

• Side Products from the Coupling Reagent: For example, the formation of N-acylurea.

Purification Tips:

• Filtration: If using DCC, the dicyclohexylurea byproduct is often insoluble in many organic solvents and can be removed by filtration.

• Aqueous Workup: An acidic wash can remove unreacted basic N-benzylhydroxylamine, while a basic wash can remove unreacted carboxylic acid.

• Chromatography: Column chromatography is often necessary to obtain a highly pure product.

Summary of Common Coupling Agents for Hydroxamic Acid Synthesis

Coupling Reagent System	Common Byproducts	Key Considerations
EDC/HOBt	EDC-urea, HOBt	Water-soluble urea byproduct is easier to remove than DCC-urea.
DCC/HOBt	Dicyclohexylurea (DCU)	DCU is often insoluble and can be filtered off.
Acid Chloride	HCl	Requires a base to neutralize HCl; can be harsh for sensitive substrates.
Mixed Anhydride (e.g., with isobutylchloroformate)	Carbon dioxide, isobutanol	Generally clean reactions, but the mixed anhydride can be moisture-sensitive.[10]
1,1'-Carbonyldiimidazole (CDI)	Imidazole, Carbon dioxide	Byproducts are generally easy to remove.[10]

Experimental Protocol: Synthesis of N-Benzyl-N-hydroxyacetamide

• Preparation: To a solution of N-benzylhydroxylamine (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) under an inert atmosphere, add acetic anhydride (1.1 eq).

• Reaction: Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

III. Michael Addition Reactions

N-benzylhydroxylamine can act as a nucleophile in Michael additions to α,β-unsaturated esters and other Michael acceptors.[1][11]

Frequently Asked Questions (FAQs)

Q1: My Michael addition reaction is not proceeding. What can I do?

A1: The nucleophilicity of N-benzylhydroxylamine can be insufficient for reaction with less reactive Michael acceptors.

• Use a Base: The addition can be catalyzed by a base, which deprotonates the hydroxylamine to increase its nucleophilicity. However, strong bases may promote side reactions of the Michael acceptor.

• Lewis Acid Catalysis: A Lewis acid can be used to activate the Michael acceptor.

• Solvent Choice: The polarity of the solvent can influence the reaction rate.

Troubleshooting Steps:

• Screen Bases: Try a mild organic base like triethylamine (B128534) or DBU.

• Consider a Lewis Acid: A catalyst like samarium diiodide has been shown to be effective for the aza-Michael addition of O-benzylhydroxylamine.[12]

• Vary the Solvent: Test a range of aprotic and protic solvents to find the optimal conditions.

Reaction Pathway for Michael Addition

Caption: General pathway for Michael addition and subsequent cyclization.

IV. Oxidation and Reduction Side Reactions

N-benzylhydroxylamine is susceptible to both oxidation and reduction, which can lead to undesired side products.

Frequently Asked Questions (FAQs)

Q1: I suspect my N-benzylhydroxylamine is being oxidized during the reaction. What are the signs and how can I prevent it?

A1: Oxidation of N-benzylhydroxylamine can occur, especially in the presence of oxidizing agents or even air.

• Signs of Oxidation: Formation of colored byproducts, or the appearance of species corresponding to the mass of the nitrone or other oxidation products in LC-MS analysis. The oxidation can proceed through a benzyl (B1604629) derivative of an aminoxyl radical.[5][6]

• Prevention:

  • Inert Atmosphere: As mentioned previously, conducting reactions under an inert atmosphere of nitrogen or argon is a key preventative measure.

  • Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

  • Avoid Oxidizing Agents: Ensure that none of your reagents or catalysts have oxidizing properties unless intended.

Q2: Can N-benzylhydroxylamine be reduced under my reaction conditions?

A2: Yes, under certain reductive conditions, the N-O bond of N-benzylhydroxylamine can be cleaved.

• Common Reducing Agents: Strong reducing agents like LiAlH₄ or catalytic hydrogenation (e.g., H₂/Pd-C) can reduce N-benzylhydroxylamine to benzylamine.

• Considerations: If your synthetic route involves a reduction step, be aware that the hydroxylamine functionality may not be stable. It may be necessary to protect the hydroxylamine or choose a milder reducing agent that is selective for other functional groups in your molecule.

References

• 1. mdpi.com [mdpi.com]
• 2. O-Benzylhydroxylamine | 622-33-3 | Benchchem [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. N-Dodecyl-O-benzylhydroxylamine|RUO [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis and Biological Applications of Hydroxamates [article.sapub.org]
• 9. benchchem.com [benchchem.com]
• 10. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Managing Thermal Runaway in N-Benzylhydroxylamine Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the synthesis of N-benzylhydroxylamine, with a specific focus on identifying and mitigating the risks of thermal runaway. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during this synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of N-benzylhydroxylamine hydrochloride, offering potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Formation of N,N-dibenzylhydroxylamine byproduct: The desired product, N-benzylhydroxylamine, can react further with the starting material, benzyl (B1604629) chloride.[1] - Decomposition of hydroxylamine (B1172632): This is particularly problematic at elevated temperatures.[1][2] - Suboptimal reaction conditions: Incorrect temperature, reaction time, or reactant ratios can negatively impact yield.	- Increase the molar equivalent of hydroxylamine hydrochloride: Using a significant excess (e.g., 4 equivalents) statistically favors the reaction of benzyl chloride with hydroxylamine over the already formed N-benzylhydroxylamine.[1][2] - Optimize reaction temperature and time: For the benzyl chloride route, maintaining a controlled temperature (e.g., 60°C) is crucial to prevent hydroxylamine decomposition.[1][2] A continuous flow reactor can improve heat and mass transfer, leading to better reaction control and yield.[1][2]
High Impurity Content (especially N,N-dibenzylhydroxylamine)	- Insufficient amount of hydroxylamine used. [2] - Poor mixing: Inefficient mixing can lead to localized areas of high benzyl chloride concentration, promoting the side reaction.[2]	- Use an excess of hydroxylamine hydrochloride: As with addressing low yield, a higher molar ratio of hydroxylamine is key.[2] - Improve mixing efficiency: Ensure vigorous and uniform stirring throughout the reaction.
Difficult Purification	- Presence of closely related byproducts: N,N-dibenzylhydroxylamine has similar properties to the desired product, making separation challenging.[1] - Residual starting materials.	- Recrystallization: A suitable solvent system, such as ethyl acetate (B1210297) or a mixture of methanol (B129727) and diethyl ether, is effective for removing less polar impurities like the dibenzyl-substituted byproduct.[1]
Safety Concerns (e.g., Explosion Risk)	- Thermal decomposition of hydroxylamine: This is the primary cause of thermal runaway, especially in batch reactors at elevated temperatures.[1][2]	- Utilize a continuous-flow reactor: This minimizes the reaction volume at any given time, significantly reducing the safety risks associated with hydroxylamine decomposition.[1][2] - Operate at milder temperatures: Maintain strict temperature control to stay below the decomposition temperature of hydroxylamine.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of thermal runaway in N-benzylhydroxylamine synthesis?

A1: The primary cause of thermal runaway is the exothermic decomposition of hydroxylamine, which is used as a key reagent in one of the common synthesis routes.[1][2] This decomposition is highly temperature-sensitive and can be initiated or accelerated by elevated temperatures, leading to a rapid increase in reaction rate, temperature, and pressure. In batch reactors, where heat removal can be less efficient, the risk of thermal runaway is significantly higher.

Q2: How can the risk of thermal runaway be quantitatively assessed?

A2: A quantitative assessment of thermal runaway risk involves calculating the adiabatic temperature rise (ΔT_ad), which is the maximum temperature increase that could occur if the reaction proceeds without any heat loss to the surroundings. This calculation requires knowledge of the heat of reaction (ΔH_r), the total mass of the reaction mixture (m), and its average specific heat capacity (C_p).

Adiabatic Temperature Rise (ΔT_ad) Calculation:

ΔT_ad = (-ΔH_r) / (m * C_p)

A higher ΔT_ad indicates a greater potential for a severe thermal event.

Parameter	Description	Value/Calculation
Heat of Reaction (ΔH_r)	The overall enthalpy change of the reaction. This can be estimated using the standard enthalpies of formation (ΔH_f°) of the reactants and products.	ΔH_r = ΣΔH_f°(products) - ΣΔH_f°(reactants)
Mass of Reaction Mixture (m)	The total mass of all components in the reactor.	Sum of the masses of all reactants and solvents.
Specific Heat Capacity (C_p)	The amount of heat required to raise the temperature of a unit mass of the mixture by one degree. For a mixture, this is the weighted average of the individual components' specific heat capacities.	C_p(mixture) = Σ(mass fraction_i * C_p_i)

Example Calculation for a Representative Batch Synthesis:

Component	Role	Molecular Weight ( g/mol )	Mass (g)	Moles	ΔH_f° (kJ/mol)	C_p (J/g·K)
Benzyl Chloride	Reactant	126.58	63	0.5	-33	1.44
Hydroxylamine	Reactant	33.03	66.06	2.0	-114.2	1.88
N-benzylhydroxylamine	Product	123.15	-	-	-50 (estimated)	~1.6 (estimated)
HCl	Product	36.46	-	-	-92.31	-
Methanol	Solvent	32.04	632	19.725	-239.2	2.53
Water	Solvent	18.02	200	11.1	-285.83	4.184

Estimated Heat of Reaction (ΔH_r): ΔH_r ≈ [(-50) + (-92.31)] - [(-33) + (-114.2)] = 4.89 kJ/mol

This indicates a slightly endothermic reaction under standard conditions. However, the primary thermal hazard arises from the highly exothermic decomposition of unreacted hydroxylamine, not the main synthesis reaction itself.

Decomposition of Hydroxylamine: The decomposition of hydroxylamine can follow several pathways, many of which are highly exothermic. For example: 3NH₂OH → NH₃ + N₂ + 3H₂O, ΔH_r = -339 kJ/mol

Adiabatic Temperature Rise for Hydroxylamine Decomposition: Assuming the decomposition of the excess hydroxylamine (1.5 moles in this example) is the main contributor to thermal runaway:

• Total mass of the reaction mixture ≈ 961 g

• Average C_p of the mixture (primarily methanol and water) ≈ 2.9 J/g·K

ΔT_ad ≈ (-(-339,000 J/mol * 1.5 mol)) / (961 g * 2.9 J/g·K) ≈ 182 °C

This significant temperature rise highlights the severe hazard posed by hydroxylamine decomposition.

Q3: What are the advantages of using a continuous-flow reactor for this synthesis?

A3: A continuous-flow reactor offers several key advantages over traditional batch reactors for the synthesis of N-benzylhydroxylamine, primarily in terms of safety and efficiency:[1][2][3][4][5]

• Enhanced Safety: By design, continuous-flow reactors have a very small internal volume. This means that at any given moment, only a small amount of the reaction mixture, including the hazardous hydroxylamine, is present in the heated reaction zone. This drastically reduces the total amount of energy that could be released in the event of a decomposition, thereby mitigating the risk of a catastrophic thermal runaway.[1][2][3]

• Improved Heat and Mass Transfer: The high surface-area-to-volume ratio in microreactors allows for extremely efficient heat exchange. This enables precise temperature control, preventing hot spots from forming and initiating decomposition.[3][5]

• Increased Yield and Purity: The precise control over reaction parameters such as temperature, pressure, and residence time in a continuous-flow setup can lead to higher yields and a cleaner product profile with fewer byproducts.

• Potential for Automation and Scalability: Continuous processes are more amenable to automation and can be scaled up by running the reactor for longer periods or by using multiple reactors in parallel.

Q4: How can the formation of the N,N-dibenzylhydroxylamine byproduct be minimized?

A4: The formation of N,N-dibenzylhydroxylamine is a common side reaction that reduces the yield of the desired product.[1] It occurs when the N-benzylhydroxylamine product reacts with another molecule of benzyl chloride. To minimize this, a significant excess of hydroxylamine hydrochloride should be used. This increases the probability that benzyl chloride will react with hydroxylamine rather than the already formed N-benzylhydroxylamine.[1][2] Typically, using 4 equivalents of hydroxylamine hydrochloride has been shown to be effective.[2]

Q5: What is a recommended method for purifying the final product?

A5: The most common and effective method for purifying N-benzylhydroxylamine hydrochloride is recrystallization.[1] After the reaction work-up and extraction, the crude product can be dissolved in a hot solvent, such as ethyl acetate or a mixture of methanol and diethyl ether. As the solution cools, the purified N-benzylhydroxylamine hydrochloride will crystallize out, leaving the more soluble impurities, including the N,N-dibenzylhydroxylamine byproduct, in the mother liquor.[1]

Experimental Protocols

Key Experiment: Continuous Synthesis from Benzyl Chloride and Hydroxylamine Hydrochloride

This protocol is based on an optimized continuous-flow process that enhances safety and efficiency.[1][2][3][5]

1. Preparation of Reagent Solutions:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to make a total volume of 1000 mL (0.5 mol/L concentration).[1][2]

• Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring in an ice water bath to maintain a cool temperature, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide.[1][2]

2. Reaction Setup:

• Utilize a continuous-flow reactor system equipped with two inlet pumps for Solutions A and B and a heated reaction coil.

• Set the reaction temperature to 60°C and the system pressure to 8.0 bar.[1][2]

3. Reaction Execution:

• Pump Solutions A and B into the reactor at a defined flow rate to achieve the desired residence time.

4. Work-up and Extraction:

• After the reaction mixture exits the reactor, cool it to room temperature.

• Adjust the pH to 4-5 using 10% hydrochloric acid.[1][2]

• Remove the methanol via distillation under reduced pressure.

• To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate each.[1][2]

• Combine the organic phases and dry over anhydrous Na₂SO₄.[1]

5. Purification:

• Concentrate the dried organic phase to obtain the crude product.

• Transfer the crude product to a flask and add ethyl acetate (at a ratio of 1 g crude product to 8 mL solvent).

• Heat the mixture to reflux at 70°C.

• Add activated carbon for decolorization and filter the hot solution.

• Slowly cool the filtrate to 0°C to -5°C to induce crystallization.[1]

• Isolate the crystals by filtration and dry in an oven at 45°C.[1]

Visualizations

Caption: Workflow for the continuous synthesis of N-benzylhydroxylamine hydrochloride.

Caption: Decision-making logic for managing thermal runaway risk.

References

• 1. Hydroxylamine | NH2OH | CID 787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Benzyl chloride [webbook.nist.gov]
• 4. methanol.org [methanol.org]
• 5. mdpi.com [mdpi.com]

Effect of base concentration on N-benzylhydroxylamine synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding the synthesis of N-benzylhydroxylamine, with a particular focus on the impact of base concentration on the reaction outcome.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of N-benzylhydroxylamine, offering potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Insufficient amount of hydroxylamine (B1172632) free base available for the reaction.- Formation of N,N-dibenzylhydroxylamine byproduct.[1] - Decomposition of hydroxylamine at elevated temperatures.[2]	- Ensure sufficient base (e.g., sodium hydroxide) is used to neutralize hydroxylamine hydrochloride and generate the free hydroxylamine nucleophile.- Increase the molar equivalents of hydroxylamine hydrochloride to favor the reaction with benzyl (B1604629) chloride over the formation of the dibenzyl-substituted byproduct.[1][3]- Optimize reaction temperature; for the benzyl chloride route, maintaining a controlled temperature (e.g., 60°C) can prevent hydroxylamine decomposition.[1]- Employing a continuous-flow reactor can enhance heat and mass transfer, leading to better reaction control and improved yields.[1][4]
High Impurity Content (especially N,N-dibenzylhydroxylamine)	- N-benzylhydroxylamine reacting with unreacted benzyl chloride.[1][2]- Insufficient excess of hydroxylamine.[1]	- Use a significant excess of hydroxylamine hydrochloride (e.g., 4 equivalents) to promote the formation of the desired monosubstituted product.[1][3]- Improve mixing efficiency to ensure a rapid reaction between benzyl chloride and hydroxylamine.[3]
Difficult Purification	- Presence of structurally similar byproducts like N,N-dibenzylhydroxylamine.[1]- Residual starting materials.	- Recrystallization from a suitable solvent system, such as ethyl acetate (B1210297) or a mixture of methanol (B129727) and diethyl ether, is effective for removing less polar impurities like the dibenzyl-substituted byproduct.[1]- For synthesis routes involving the hydrolysis of C-phenyl-N-benzyl nitrone, steam distillation under reduced pressure can be employed to remove benzaldehyde.[1]
Safety Concerns (e.g., Explosion Risk)	- Decomposition of hydroxylamine, especially at high temperatures in batch reactors.[1][2]	- Utilize a continuous-flow reactor to minimize the reaction volume at any given time, thereby reducing the safety risks associated with hydroxylamine decomposition.[1]- Operate at milder temperatures.[1]

Frequently Asked Questions (FAQs)

Q1: What is the role of the base in the synthesis of N-benzylhydroxylamine from benzyl chloride and hydroxylamine hydrochloride?

A1: The base, typically sodium hydroxide, is crucial for neutralizing hydroxylamine hydrochloride to generate the free hydroxylamine (NH₂OH) in situ.[5] Free hydroxylamine is the active nucleophile that reacts with benzyl chloride to form N-benzylhydroxylamine. Insufficient base will result in a low concentration of the nucleophile, leading to a poor reaction rate and low yield.

Q2: Why is the formation of N,N-dibenzylhydroxylamine a significant issue, and how can it be minimized?

A2: N,N-dibenzylhydroxylamine is the major byproduct formed when the desired product, N-benzylhydroxylamine, acts as a nucleophile and reacts with another molecule of benzyl chloride.[1] This side reaction consumes both the starting material and the desired product, thereby reducing the overall yield. To minimize its formation, a significant excess of hydroxylamine should be used. This increases the probability of benzyl chloride reacting with hydroxylamine rather than the already formed N-benzylhydroxylamine.[1][3]

Q3: What are the advantages of using a continuous-flow reactor for this synthesis?

A3: Continuous-flow reactors offer several advantages for the synthesis of N-benzylhydroxylamine:

• Enhanced Safety: They handle small reaction volumes at any given moment, which significantly mitigates the risk of explosion associated with the decomposition of hydroxylamine at high temperatures.[1][4]

• Improved Heat and Mass Transfer: This leads to better temperature control and more efficient mixing, which can increase the reaction rate and yield.[1]

• Potential for Higher Throughput and Automation: Continuous processing allows for streamlined and potentially automated production.[1]

Q4: Can unreacted hydroxylamine hydrochloride be recovered and reused?

A4: Yes, recycling unreacted hydroxylamine hydrochloride is a viable and cost-effective strategy.[4] Due to its high water solubility compared to N-benzylhydroxylamine, it remains in the aqueous phase after extraction of the product with an organic solvent like ethyl acetate. The aqueous phase can be concentrated to recover the hydroxylamine hydrochloride.[2]

Q5: What is a recommended method for purifying the final product?

A5: A common and effective method for purifying N-benzylhydroxylamine hydrochloride is recrystallization.[1] Using a solvent system like ethyl acetate or a mixture of hot methanol and diethyl ether can effectively remove less polar byproducts, such as N,N-dibenzylhydroxylamine, yielding a high-purity crystalline product.[1][6]

Data Presentation

Table 1: Effect of Hydroxylamine Hydrochloride Equivalents on Yield and Purity [1]

Equivalents of Hydroxylamine HCl	Yield (%)	Purity (%)	Dibenzyl-substituted Impurity (%)
2.0	65	70.12	25.34
3.0	72	73.58	20.15
4.0	75	99.82	0.15
5.0	76	-	-

Note: The purity and impurity data for 4.0 equivalents correspond to the product after recrystallization.

Experimental Protocols

Key Experiment: Continuous Synthesis of N-benzylhydroxylamine Hydrochloride from Benzyl Chloride and Hydroxylamine Hydrochloride [1][2]

This protocol is based on an optimized continuous-flow process.

1. Preparation of Reagent Solutions:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to make a total volume of 1000 mL (0.5 mol/L concentration).[1]

• Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide. Maintain a cool temperature (not exceeding 20°C) with an ice water bath. Stir the mixture for 30 minutes and then filter to remove the precipitated sodium chloride.[1][2]

2. Reaction Setup:

• Utilize a continuous-flow reactor system equipped with two inlet pumps for Solutions A and B and a heated reaction coil.

• Set the reaction temperature to 60°C and the system pressure to 8.0 bar.[1]

3. Reaction Execution:

• Pump Solutions A and B into the reactor at a defined flow rate to achieve the desired residence time.[1]

4. Work-up and Extraction:

• After the reaction mixture exits the reactor, cool it to room temperature.[1]

• Adjust the pH to 4-5 using 10% hydrochloric acid.[1]

• Remove the methanol via distillation under reduced pressure.[1]

• To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate each.[1]

• Combine the organic phases and dry over anhydrous Na₂SO₄.[1]

5. Purification:

• Concentrate the dried organic phase to obtain the crude product.[1]

• Transfer the crude product to a flask and add ethyl acetate (at a ratio of 1 g crude product to 8 mL solvent).[1]

• Heat the mixture to reflux at 70°C.[1]

• Add activated carbon for decolorization and filter the hot solution.[1]

• Slowly cool the filtrate to 0°C to -5°C to induce crystallization.[1]

• Isolate the crystals by filtration and dry in an oven at 45°C.[1]

Visualizations

Caption: Workflow for the continuous synthesis of N-benzylhydroxylamine HCl.

Caption: Troubleshooting logic for low yield and impurity issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. N-Benzylhydroxylamine hydrochloride CAS#: 29601-98-7 [m.chemicalbook.com]

Technical Support Center: Solvent Effects on the Stability of N-benzylhydroxylamine

This technical support center provides essential guidance for researchers, scientists, and drug development professionals investigating the stability of N-benzylhydroxylamine. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of N-benzylhydroxylamine in solution?

A1: The stability of N-benzylhydroxylamine is primarily influenced by the solvent system, pH, temperature, light exposure, and the presence of oxidizing agents. As a hydroxylamine (B1172632) derivative, it is susceptible to degradation through oxidation and hydrolysis. Protic solvents may participate in hydrogen bonding, potentially influencing reaction rates, while the polarity of the solvent can affect the solubility of reactants and the stability of transition states.

Q2: How does pH affect the stability of N-benzylhydroxylamine?

A2: The pH of the solution is a critical factor. N-benzylhydroxylamine, being a basic compound, will exist in its protonated form in acidic solutions. Generally, hydroxylamines can undergo different degradation pathways in acidic versus alkaline conditions. Acidic conditions might catalyze hydrolysis, while basic conditions can promote oxidation. It is crucial to control the pH of your experimental medium to ensure reproducible results.

Q3: What are the expected degradation products of N-benzylhydroxylamine?

A3: The primary degradation pathway for N-benzylhydroxylamine is oxidation, which can lead to the formation of benzaldehyde (B42025) and the corresponding nitrone. Further degradation or side reactions could potentially yield other related substances. The exact profile of degradation products can be highly dependent on the specific stress conditions (e.g., solvent, temperature, presence of an oxidizing agent).

Q4: Which analytical techniques are most suitable for monitoring the stability of N-benzylhydroxylamine?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common and effective technique for separating and quantifying N-benzylhydroxylamine from its potential degradation products. Mass spectrometry (MS) coupled with HPLC (LC-MS) is invaluable for the identification and structural elucidation of unknown degradants.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent stability results between experiments.	1. Variation in solvent quality: Presence of impurities (e.g., peroxides in ethers, metal ions) can catalyze degradation. 2. Fluctuations in pH: Small changes in pH can significantly alter the degradation rate. 3. Temperature variability: Inconsistent temperature control can affect reaction kinetics. 4. Light exposure: N-benzylhydroxylamine is known to be light-sensitive.	1. Use high-purity, HPLC-grade solvents. Consider using freshly opened solvents or those stored under an inert atmosphere. 2. Use appropriate buffer systems to maintain a constant pH throughout the experiment. 3. Ensure precise temperature control using a calibrated incubator or water bath. 4. Protect solutions from light by using amber glassware or covering vessels with aluminum foil.
Rapid degradation observed in all solvents.	1. Presence of an oxidizing agent: The compound is susceptible to oxidation. 2. High temperature: Elevated temperatures can accelerate degradation.	1. De-gas solvents to remove dissolved oxygen. Consider conducting experiments under an inert atmosphere (e.g., nitrogen or argon). 2. Perform initial stability studies at a lower temperature to establish a baseline degradation rate.
Poor peak shape (e.g., tailing, fronting) in HPLC analysis.	1. Secondary interactions with the stationary phase: As a basic compound, N-benzylhydroxylamine can interact with residual silanols on silica-based columns. 2. Inappropriate mobile phase pH: If the mobile phase pH is close to the pKa of the analyte, peak shape can be poor. 3. Column overload.	1. Use a column with end-capping or a base-deactivated stationary phase. 2. Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. Using a buffer in the mobile phase is highly recommended. 3. Reduce the concentration of the sample being injected.
Appearance of unexpected peaks in the chromatogram.	1. Formation of new degradation products. 2. Interaction with solvent or buffer components. 3. Contamination of the HPLC system or mobile phase.	1. Use a photodiode array (PDA) detector to check for peak purity. Employ LC-MS to identify the mass of the unknown peaks. 2. Run a blank injection of the solvent/buffer to ensure no interfering peaks are present. 3. Flush the HPLC system thoroughly and prepare fresh mobile phase.

Quantitative Data Summary

The following table provides a hypothetical summary of stability data for N-benzylhydroxylamine in various solvents under specific stress conditions. This data is for illustrative purposes to guide researchers in structuring their results.

Solvent System	Solvent Type	Stress Condition	Time (hours)	% N-benzylhydroxylamine Remaining	Major Degradation Products (% Peak Area)
Methanol (B129727)	Polar Protic	40°C, in dark	24	95.2	Degradant A (2.1%), Degradant B (1.5%)
Acetonitrile (B52724)	Polar Aprotic	40°C, in dark	24	98.5	Degradant A (0.8%), Degradant B (0.5%)
Water (pH 7)	Polar Protic	40°C, in dark	24	92.8	Degradant A (4.3%), Degradant C (2.0%)
Water (pH 3)	Polar Protic	40°C, in dark	24	88.5	Degradant C (7.8%), Degradant D (2.5%)
Water (pH 9)	Polar Protic	40°C, in dark	24	85.1	Degradant A (9.8%), Degradant E (3.2%)
Methanol	Polar Protic	UV Light (254 nm)	8	75.6	Degradant F (15.2%), Degradant A (5.8%)
Acetonitrile	Polar Aprotic	3% H₂O₂	4	60.3	Degradant G (25.1%), Degradant A (10.4%)

Experimental Protocols

Protocol 1: Forced Degradation Study of N-benzylhydroxylamine

Objective: To investigate the degradation pathways of N-benzylhydroxylamine under various stress conditions.

Materials:

• N-benzylhydroxylamine hydrochloride

• HPLC-grade solvents: Methanol, Acetonitrile, Water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Class A volumetric flasks and pipettes

• pH meter

• Calibrated oven/water bath

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of N-benzylhydroxylamine hydrochloride at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water).

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60°C for 8 hours.

  • At specified time points (e.g., 0, 2, 4, 8 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 60°C for 8 hours.

  • At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 8 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute for HPLC analysis.

• Thermal Degradation:

  • Place a solid sample of N-benzylhydroxylamine hydrochloride in an oven at 80°C for 24 hours.

  • Also, expose a solution of the compound (1 mg/mL in a chosen solvent) to the same conditions.

  • At the end of the study, dissolve the solid sample and dilute the solution for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of N-benzylhydroxylamine (1 mg/mL in a chosen solvent) to UV light (e.g., 254 nm) in a photostability chamber for 24 hours.

  • Keep a control sample wrapped in aluminum foil under the same conditions.

  • At the end of the study, dilute both the exposed and control samples for HPLC analysis.

• HPLC Analysis: Analyze all samples using a validated stability-indicating HPLC method.

Visualizations

Caption: Experimental workflow for the forced degradation study of N-benzylhydroxylamine.

Caption: Key factors influencing the stability of N-benzylhydroxylamine.

Reference Data & Comparative Studies

A Comparative Guide to HPLC and NMR for N-Benzylhydroxylamine Purity Determination

For researchers, scientists, and professionals in drug development, the accurate determination of purity for key intermediates like N-benzylhydroxylamine is critical for ensuring the quality, safety, and efficacy of the final product. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are two powerful and widely used analytical techniques for purity assessment. This guide provides an objective comparison of their performance for the purity determination of N-benzylhydroxylamine, supported by experimental data and detailed methodologies.

While both techniques are robust, they operate on different principles, offering complementary information. HPLC separates components of a mixture for individual quantification, whereas quantitative NMR (qNMR) provides a direct measure of the analyte concentration against a certified internal standard, offering a high degree of accuracy without the need for an identical reference standard of the analyte.[1][2][3]

Quantitative Data Summary

The following table summarizes the comparative performance of HPLC and qNMR for the purity analysis of N-benzylhydroxylamine.

Parameter	HPLC with UV Detection	Quantitative ¹H NMR (qNMR)
Principle	Chromatographic separation followed by UV detection and quantification.	Direct proportionality between NMR signal intensity and the number of nuclei.[4]
Reported Purity for N-Benzylhydroxylamine	75.17% (area normalization method for a crude product)[5]	≥97.0%[6]
Primary Strengths	High separation efficiency for complex mixtures, high sensitivity.[7]	High precision and accuracy, absolute quantification, structural confirmation.[1][4]
Primary Limitations	Requires a reference standard for each impurity, may not detect non-chromophoric impurities.[8]	Lower sensitivity than HPLC, potential for signal overlap in complex mixtures.[9]
Sample Throughput	Generally higher than NMR.	Can be lower due to longer acquisition times for high precision.
Destructive/Non-destructive	Destructive	Non-destructive[8]

Experimental Methodologies

Detailed protocols for both HPLC and qNMR analysis are provided below. These methodologies are based on established principles for the analysis of hydroxylamine (B1172632) derivatives and general quantitative analysis procedures.

HPLC Method with Pre-Column Derivatization

Due to the lack of a strong chromophore in N-benzylhydroxylamine, a pre-column derivatization step is often necessary to enhance its detectability by UV detectors.[10] Benzaldehyde (B42025) is a suitable derivatizing agent for hydroxylamines, forming a UV-active benzaldimine.[11]

1. Derivatization Procedure:

• Sample Preparation: Accurately weigh about 10 mg of the N-benzylhydroxylamine sample and dissolve it in 10 mL of a suitable solvent (e.g., a mixture of water and acetonitrile).

• Standard Preparation: Prepare a standard solution of N-benzylhydroxylamine at a known concentration in the same solvent.

• Derivatization Reaction: To 1 mL of both the sample and standard solutions, add 0.5 mL of a benzaldehyde solution (e.g., 1% in acetonitrile) and 0.1 mL of a catalyst (e.g., glacial acetic acid).

• Reaction Conditions: Vortex the mixtures and allow them to react at room temperature for 30 minutes.

• Quenching and Dilution: Quench the reaction if necessary and dilute the solutions to a final volume with the mobile phase.

2. Chromatographic Conditions:

• Instrument: HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.[11]

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

3. Purity Calculation: The purity is determined by the area normalization method or by using a reference standard for external calibration.

Quantitative ¹H NMR (qNMR) Method

qNMR allows for the direct quantification of N-benzylhydroxylamine by comparing the integral of one of its signals to the integral of a known amount of an internal standard.[4][12]

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the N-benzylhydroxylamine sample and about 5 mg of a certified internal standard (e.g., maleic acid or dimethyl sulfone) into a clean, dry vial. The internal standard should have signals that do not overlap with the analyte signals.

• Dissolve the mixture in a known volume (e.g., 0.75 mL) of a deuterated solvent (e.g., DMSO-d₆).

• Transfer the solution to a standard 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Experiment: 1D proton NMR experiment.

• Key Parameters:

  • Sufficiently long relaxation delay (D1) of at least 5 times the longest T₁ of the signals being integrated to ensure full relaxation.

  • A 90° pulse angle.

  • A sufficient number of scans to achieve a good signal-to-noise ratio.

3. Data Processing and Purity Calculation:

• Apply appropriate phasing and baseline correction to the spectrum.

• Integrate a well-resolved signal of N-benzylhydroxylamine (e.g., the benzylic CH₂ protons) and a signal from the internal standard.

• Calculate the purity using the following formula[12]:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Visualizing the Analytical Workflows

The following diagrams illustrate the logical flow of the purity determination process for both HPLC and qNMR.

Caption: Workflow for N-benzylhydroxylamine purity determination by HPLC.

Caption: Workflow for N-benzylhydroxylamine purity determination by qNMR.

Conclusion

Both HPLC and qNMR are indispensable tools for the purity determination of N-benzylhydroxylamine. The choice between the two often depends on the specific requirements of the analysis. HPLC, particularly with derivatization, offers excellent sensitivity and separation capabilities, making it ideal for identifying and quantifying trace impurities in complex matrices.[11][13] Conversely, qNMR provides a highly accurate and precise method for absolute purity determination without the need for a specific reference standard of the analyte, which is a significant advantage, especially for novel compounds.[3] For comprehensive quality control, the use of both techniques is recommended, as they provide orthogonal and complementary data, ensuring a more complete purity profile of the N-benzylhydroxylamine sample.[8][9]

References

• 1. pharmacognosy.pharmacy.uic.edu [pharmacognosy.pharmacy.uic.edu]
• 2. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 3. rssl.com [rssl.com]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 5. mdpi.com [mdpi.com]
• 6. file.leyan.com [file.leyan.com]
• 7. Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. specificpolymers.com [specificpolymers.com]
• 10. benchchem.com [benchchem.com]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. pubsapp.acs.org [pubsapp.acs.org]
• 13. A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Quantifying N-benzylhydroxylamine in Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the accurate quantification of N-benzylhydroxylamine in reaction mixtures. The selection of an appropriate analytical technique is critical for monitoring reaction progress, determining purity, and ensuring the quality of intermediates in pharmaceutical and chemical synthesis. This document outlines the principles, experimental protocols, and performance characteristics of several key analytical techniques, including High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and UV-Vis Spectrophotometry with derivatization.

Introduction to Analytical Challenges

N-benzylhydroxylamine, a key intermediate in the synthesis of various pharmaceuticals, presents unique challenges for quantification. Its high polarity and lack of a strong chromophore can make direct analysis by common techniques like UV-Vis spectrophotometry difficult. Therefore, methods often require derivatization to enhance detection or employ techniques that do not rely on UV absorbance, such as qNMR or mass spectrometry. This guide will explore the practical approaches to overcome these challenges and achieve reliable quantification.

Comparison of Analytical Methods

The choice of an analytical method depends on various factors, including the required sensitivity, selectivity, sample matrix complexity, and available instrumentation. The following table summarizes the key performance parameters of the discussed methods. Due to the limited availability of published, fully validated methods specifically for N-benzylhydroxylamine, some data presented is based on methods for closely related hydroxylamine (B1172632) derivatives and serves as a representative example.

Parameter	HPLC-UV (with Derivatization)	Quantitative NMR (qNMR)	UV-Vis Spectrophotometry (with Derivatization)	LC-MS/MS
Principle	Chromatographic separation followed by UV detection of a derivatized analyte.	Signal intensity is directly proportional to the number of nuclei, allowing for absolute quantification against a certified internal standard.	Formation of a colored complex with a derivatizing agent, which is then measured by its absorbance of light.	Chromatographic separation followed by mass spectrometric detection, providing high selectivity and sensitivity.
Selectivity	High	High	Moderate to High (depends on derivatizing agent)	Very High
Sensitivity	High	Moderate	Moderate to High	Very High
Linearity Range	Typically in the µg/mL range	Wide dynamic range	Typically in the µg/mL range	Wide dynamic range, often down to ng/mL or pg/mL levels
Accuracy (% Recovery)	Typically 98-102%	Typically >98%	Typically 95-105%	Typically 95-105%
Precision (% RSD)	< 2%	< 1%	< 5%	< 15% (for bioanalysis)
Sample Throughput	Moderate	Low to Moderate	High	Moderate
Instrumentation Cost	Moderate	High	Low	High
Strengths	Widely available, robust, good sensitivity.	Primary ratio method, no need for a reference standard of the analyte, non-destructive.	Simple, cost-effective, rapid.	High selectivity and sensitivity, suitable for complex matrices.
Limitations	Requires derivatization, potential for incomplete reaction.	Lower sensitivity than chromatographic methods, requires expensive instrumentation and skilled operators.	Indirect method, potential for interferences from other compounds that react with the derivatizing agent.	High instrumentation cost, potential for matrix effects.

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) using Pre-column Derivatization

This method involves the chemical modification of N-benzylhydroxylamine to attach a UV-absorbing molecule (a chromophore), enabling its detection by a standard HPLC-UV system.

Principle: The derivatization reaction enhances the molar absorptivity of the analyte, allowing for sensitive and selective quantification after separation from other reaction components on a reversed-phase HPLC column.

Illustrative Protocol (based on methods for similar hydroxylamines):

• Derivatization:

  • To 1.0 mL of the sample solution (or a standard solution) in a suitable solvent (e.g., acetonitrile (B52724)/water), add 0.5 mL of a derivatizing agent solution (e.g., dansyl chloride in acetone) and 0.5 mL of a buffer solution (e.g., sodium bicarbonate buffer, pH 9).

  • Vortex the mixture and heat at a specific temperature (e.g., 60 °C) for a defined period (e.g., 30 minutes).

  • Cool the reaction mixture to room temperature and quench the reaction by adding a small amount of a primary amine solution (e.g., proline).

  • Dilute the mixture to a final volume with the mobile phase.

• Chromatographic Conditions:

  • Instrument: HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with a modifier like 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: The maximum absorbance wavelength of the derivatized product.

  • Injection Volume: 10 µL.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the derivatized N-benzylhydroxylamine standards against their known concentrations.

  • Determine the concentration of the analyte in the sample by interpolating its peak area on the calibration curve.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a calibration curve of the analyte itself.[1]

Principle: The integral of an NMR signal is directly proportional to the number of protons giving rise to that signal. By comparing the integral of a known, certified internal standard with the integral of the analyte, the absolute concentration of the analyte can be determined.[2]

Protocol:

• Sample Preparation:

  • Accurately weigh a specific amount of the reaction mixture sample into an NMR tube.

  • Accurately weigh and add a certified internal standard (e.g., maleic acid, dimethyl sulfone) to the same NMR tube. The internal standard should have signals that do not overlap with the analyte or other components in the mixture.

  • Add a known volume of a deuterated solvent (e.g., DMSO-d6, D2O) to dissolve the sample and internal standard completely.

• NMR Data Acquisition:

  • Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Pulse Sequence: A standard 1D proton pulse sequence with a sufficiently long relaxation delay (D1) to ensure complete relaxation of all relevant protons (typically 5 times the longest T1 value).

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (S/N > 250:1 for accurate integration).

• Data Processing and Quantification:

  • Process the NMR spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate the well-resolved signals of both N-benzylhydroxylamine and the internal standard.

  • Calculate the concentration of N-benzylhydroxylamine using the following formula:

    Canalyte = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWstd / MWanalyte) * (mstd / V)

    Where:

    • Canalyte = Concentration of N-benzylhydroxylamine

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • mstd = Mass of the internal standard

    • V = Volume of the solvent

UV-Vis Spectrophotometry with Derivatization

This method provides a simple and cost-effective way to quantify N-benzylhydroxylamine after converting it into a colored product.

Principle: N-benzylhydroxylamine reacts with a chromogenic reagent to form a product with a strong absorbance in the visible region of the electromagnetic spectrum. The intensity of the color, measured by a spectrophotometer, is proportional to the concentration of the analyte.

Illustrative Protocol:

• Derivatization Reaction:

  • To a specific volume of the sample solution in a volumetric flask, add a solution of a derivatizing agent (e.g., sodium 1,2-naphthoquinone-4-sulfonate (NQS) in an alkaline medium).

  • Allow the reaction to proceed for a set amount of time at a controlled temperature to ensure complete color development.

  • Dilute the solution to the final volume with a suitable solvent.

• Spectrophotometric Measurement:

  • Instrument: UV-Vis Spectrophotometer.

  • Measurement: Measure the absorbance of the resulting solution at the wavelength of maximum absorbance (λmax) of the colored product against a reagent blank.

• Quantification:

  • Prepare a series of standard solutions of N-benzylhydroxylamine and subject them to the same derivatization procedure.

  • Construct a calibration curve by plotting the absorbance values of the standards against their concentrations.

  • Determine the concentration of N-benzylhydroxylamine in the sample from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers the highest selectivity and sensitivity, making it ideal for complex reaction mixtures or trace-level quantification.

Principle: The sample is first separated by HPLC, and then the analyte is detected by a tandem mass spectrometer. The mass spectrometer is set to monitor a specific precursor-to-product ion transition for N-benzylhydroxylamine, providing excellent specificity.

Protocol:

• Sample Preparation:

  • Dilute the reaction mixture with a suitable solvent (e.g., methanol/water).

  • Filter the sample through a 0.22 µm syringe filter before injection.

• LC-MS/MS Conditions:

  • Instrument: A liquid chromatograph coupled to a tandem mass spectrometer.

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and an aqueous solution containing a modifier (e.g., formic acid or ammonium (B1175870) formate).

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically suitable for N-benzylhydroxylamine.

  • MS/MS Parameters: Optimize the precursor ion (the protonated molecule [M+H]+) and product ions for N-benzylhydroxylamine using a standard solution. Set up a Multiple Reaction Monitoring (MRM) method to monitor the specific transition.

• Quantification:

  • Construct a calibration curve using standard solutions of N-benzylhydroxylamine.

  • Analyze the samples and quantify the analyte based on the peak area of the MRM transition. An internal standard (preferably a stable isotope-labeled version of the analyte) should be used to improve accuracy and precision.

Visualizing the Workflow

The following diagrams illustrate the general workflows for the analytical methods described.

Caption: General workflow for HPLC-UV analysis with pre-column derivatization.

Caption: General workflow for quantitative NMR (qNMR) analysis.

Caption: General workflow for UV-Vis spectrophotometric analysis with derivatization.

Conclusion

The selection of an appropriate analytical method for the quantification of N-benzylhydroxylamine in reaction mixtures is a critical decision that impacts the reliability of process monitoring and quality control.

• HPLC-UV with derivatization offers a good balance of sensitivity, selectivity, and accessibility for many laboratories.

• qNMR stands out as a powerful, non-destructive primary method for accurate purity assessment, particularly when a certified reference standard of the analyte is not available.

• UV-Vis spectrophotometry with derivatization provides a rapid, simple, and cost-effective option for routine analysis where high selectivity is not paramount.

• LC-MS/MS is the method of choice for challenging matrices and when very low detection limits are required.

Researchers and drug development professionals should carefully consider the specific requirements of their application, including the expected concentration range of the analyte, the complexity of the reaction mixture, and the available instrumentation, to select the most suitable analytical method. The detailed protocols and comparative data presented in this guide provide a solid foundation for making an informed decision.

References

• 1. Validated method for the analysis of 22 illicit drugs and their metabolites via liquid chromatography tandem mass spectrometry (LC-MS/MS) in illicit drug samples collected in Chicago, IL - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]

A Comparative Guide to N-Benzylhydroxylamine and O-Benzylhydroxylamine in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, hydroxylamine (B1172632) derivatives are indispensable reagents, serving as versatile building blocks for a myriad of nitrogen- and oxygen-containing compounds. Among these, N-benzylhydroxylamine and its isomer, O-benzylhydroxylamine, are of significant interest due to their distinct reactivity profiles and wide-ranging applications in the synthesis of pharmaceuticals and other complex molecules. This guide provides an objective comparison of these two reagents, supported by experimental data, to aid researchers in selecting the optimal building block for their synthetic endeavors.

Introduction to N- and O-Benzylhydroxylamine

N-benzylhydroxylamine and O-benzylhydroxylamine are structural isomers with the molecular formula C₇H₉NO. The key difference lies in the point of attachment of the benzyl (B1604629) group: to the nitrogen atom in N-benzylhydroxylamine and to the oxygen atom in O-benzylhydroxylamine. This seemingly subtle structural variance leads to profound differences in their chemical behavior and, consequently, their synthetic utility.

N-Benzylhydroxylamine is primarily employed as a precursor to N-benzyl nitrones, which are valuable 1,3-dipoles in cycloaddition reactions for the construction of five-membered heterocyclic rings like isoxazolidines. It is a key intermediate in the synthesis of the antiplatelet drug Ticagrelor.

O-Benzylhydroxylamine is widely used as a nucleophile for the preparation of O-benzyl oximes from aldehydes and ketones, and O-benzyl hydroxamates from esters or carboxylic acids. These functional groups are prevalent in many biologically active compounds and are important in drug discovery.

Comparison of Synthesis

Both isomers can be synthesized from common starting materials, though the synthetic routes are designed to favor either N- or O-alkylation of the hydroxylamine moiety.

Compound	Starting Materials	Synthetic Method	Overall Yield	Reference
N-Benzylhydroxylamine HCl	Benzyl chloride, Hydroxylamine hydrochloride	Continuous flow reaction	75%
Dibenzylamine, Oxidant	Oxidation followed by hydrolysis	High yield (not quantified)
O-Benzylhydroxylamine HCl	N-Hydroxyphthalimide, Benzyl chloride	Phase transfer catalysis followed by hydrolysis	>65%
N-Hydroxybenzamide, Benzylating agent	O-benzylation followed by hydrolysis and salt formation	>76%
N-Hydroxyurethane, Benzyl halides	One-pot O-benzylation and N-deprotection	>78%

Comparative Performance in Synthesis

• Nucleophilicity: In N-benzylhydroxylamine, the nitrogen atom is the primary nucleophilic center, leading to the formation of N-benzyl substituted products. In contrast, the nitrogen in O-benzylhydroxylamine is also nucleophilic, readily attacking carbonyls to form oximes or reacting with activated carboxylic acid derivatives to yield hydroxamates. The oxygen atom in N-benzylhydroxylamine is also nucleophilic, but its reactivity is often overshadowed by the nitrogen.

• Formation of Key Intermediates:

  • N-Benzylhydroxylamine is the reagent of choice for forming N-benzyl nitrones . The reaction with aldehydes or ketones proceeds under mild conditions, often in the presence of a drying agent, to give high yields of the corresponding nitrone. These nitrones are stable and can be isolated before their use in subsequent reactions.

  • O-Benzylhydroxylamine is superior for the synthesis of O-benzyl oximes and O-benzyl hydroxamates . The formation of oximes from aldehydes and ketones is a robust and high-yielding transformation. The synthesis of O-benzyl hydroxamates from unactivated esters can be achieved in high yields at low temperatures by in situ generation of the O-benzylhydroxylamine anion.

Experimental Protocols

Key Experiment 1: Synthesis of N-Benzylhydroxylamine Hydrochloride (Continuous Flow)

This protocol is based on an optimized continuous-flow process.

1. Preparation of Reagent Solutions:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol (B129727) to a total volume of 1000 mL (0.5 mol/L).

• Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide, maintaining the temperature below 20°C with an ice water bath. Stir for 30 minutes and filter to remove sodium chloride.

2. Reaction Setup:

• Utilize a continuous-flow reactor system with two inlet pumps for Solutions A and B and a heated reaction coil.

• Set the reaction temperature to 60°C and the system pressure to 8.0 bar.

3. Reaction Execution:

• Pump Solutions A and B into the reactor at a defined flow rate to achieve the desired residence time.

4. Work-up and Extraction:

• After the reaction mixture exits the reactor, cool it to room temperature.

• Adjust the pH to 4-5 using 1

Alternative reagents to N-benzylhydroxylamine for nitrone synthesis

A Comparative Guide to Alternative Reagents for Nitrone Synthesis

For researchers, scientists, and professionals in drug development, nitrones are pivotal intermediates in the synthesis of nitrogen-containing compounds. The classical approach for synthesizing N-benzyl nitrones involves the condensation of N-benzylhydroxylamine with aldehydes or ketones. While effective, the handling and stability of N-benzylhydroxylamine can present challenges. This guide provides an objective comparison of alternative reagents and methodologies for nitrone synthesis, supported by experimental data and detailed protocols.

The primary alternatives to the traditional condensation method focus on the oxidation of more stable precursors like secondary amines and N,N-disubstituted hydroxylamines. These methods offer advantages in terms of precursor stability, operational simplicity, and, in some cases, milder reaction conditions and improved environmental footprint.

Performance Comparison of Nitrone Synthesis Methods

The following table summarizes the performance of various methods for nitrone synthesis, providing a direct comparison of reagents, conditions, and yields for representative substrates.

Method	Substrate Precursor	Reagent/Catalyst	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Reference
Traditional Condensation	N-Benzylhydroxylamine	Benzaldehyde, MgSO₄	Dichloromethane (B109758)	RT	4	(Z)-N-Benzylidene benzylamine (B48309) N-oxide	~95	[1]
Oxidation of Secondary Amine	Dibenzylamine	Oxone, NaHCO₃	Ethyl Acetate (B1210297)/Water	RT	24	C-Phenyl-N-benzylnitrone	86	[2][3]
Oxidation of Secondary Amine	Dibenzylamine	H₂O₂ (30%), Na₂WO₄	Methanol	RT	3	C-Phenyl-N-benzylnitrone	High	[4][5]
Metal-Free Amine Oxidation	Dibenzylamine	H₂O₂ (30%)	Methanol	50	12	C-Phenyl-N-benzylnitrone	93	[6][7]
Metal-Free Amine Oxidation	Dibenzylamine	H₂O₂ (30%)	Acetonitrile	RT	2	C-Phenyl-N-benzylnitrone	92	[6][7]
Oxidation of Hydroxylamine (B1172632)	N,N-Dibenzylhydroxylamine	Active MnO₂	Dichloromethane	RT	2	C-Phenyl-N-benzylnitrone	96	[8][9]
Oxidation of Hydroxylamine	N-Benzyl-N-tert-butylhydroxylamine	N-t-butylbenzenesulfinimidoyl chloride, DBU	Dichloromethane	-78	Inst.	C-Phenyl-N-tert-butylnitrone	96	[10]

Experimental Protocols

Traditional Condensation with N-Benzylhydroxylamine

This method serves as the benchmark for nitrone synthesis.

Procedure: To a well-stirred solution of the aldehyde (20 mmol) in dichloromethane (150 ml), N-benzylhydroxylamine (2.46 g, 20 mmol) and anhydrous magnesium sulfate (B86663) (2.41 g, 20 mmol) are added. The stirring is maintained at room temperature for 4 hours. The mixture is then filtered, and the filtrate is evaporated to yield the crude product, which can be purified by silica (B1680970) gel chromatography.[1]

Oxidation of Secondary Amines with Oxone (Metal-Free)

This protocol offers an efficient and environmentally friendly metal-free alternative.

Procedure: A solution of the secondary amine (1.0 mmol) in ethyl acetate (5 mL) is mixed with a saturated aqueous solution of NaHCO₃ (5 mL). The biphasic mixture is cooled to 0 °C, and Oxone (2.0 mmol) is added in portions over 10 minutes. The reaction is stirred at room temperature for the specified time (typically 2-24 h). The organic layer is separated, and the aqueous layer is extracted with ethyl acetate (3 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography.[2][3]

Metal-Free Oxidation of Secondary Amines with H₂O₂

This method provides a catalyst-free approach using hydrogen peroxide as the oxidant.

Procedure:

• Conditions A (Methanol): To a solution of the benzylic secondary amine (0.5 mmol) in MeOH (2 mL), 30% v/v H₂O₂ (0.23 mL, 2.0 mmol, 4 equiv) is added. The mixture is stirred at 50 °C for 12 hours.[7]

• Conditions B (Acetonitrile): To a solution of the benzylic secondary amine (0.5 mmol) in CH₃CN (2 mL), 30% v/v H₂O₂ (0.11 mL, 1.0 mmol, 2 equiv) is added. The mixture is stirred at room temperature.[7]

After the reaction, the solvent is evaporated, and the resulting crude product is purified by flash column chromatography.[7]

Oxidation of N,N-Disubstituted Hydroxylamines with Manganese Dioxide

This method is a safer alternative to the use of toxic heavy metal oxidants like mercuric oxide.

Procedure: To a solution of the N,N-disubstituted hydroxylamine (1 mmol) in a suitable solvent such as dichloromethane or chloroform (B151607) (10 mL), activated manganese dioxide (MnO₂, ~10 equivalents) is added. The suspension is stirred vigorously at room temperature for 2-4 hours. The progress of the reaction is monitored by TLC. Upon completion, the mixture is filtered through a pad of Celite, and the solvent is removed under reduced pressure to yield the nitrone, which can be further purified if necessary.[8][9]

Reaction Pathways and Workflows

The following diagrams illustrate the general workflows and chemical transformations for the discussed nitrone synthesis methods.

Caption: Traditional nitrone synthesis via condensation.

Caption: Two-step oxidation pathway from secondary amines.

Caption: Direct oxidation of N,N-disubstituted hydroxylamines.

References

• 1. researchgate.net [researchgate.net]
• 2. A Metal-Free General Procedure for Oxidation of Secondary Amines to Nitrones [organic-chemistry.org]
• 3. A metal-free general procedure for oxidation of secondary amines to nitrones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tungstate-catalyzed oxidation of secondary amines to nitrones. .alpha.-Substitution of secondary amines via nitrones | Semantic Scholar [semanticscholar.org]
• 5. Tungstate catalysed oxidation of secondary amines with hydrogen peroxide. A novel transformation of secondary amines into nitrones - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Metal-Free Solvent Promoted Oxidation of Benzylic Secondary Amines to Nitrones with H2O2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. chimia.ch [chimia.ch]
• 10. arkat-usa.org [arkat-usa.org]

A Comparative Guide to the Synthesis of N-Benzylhydroxylamine: A Novel Continuous Flow Approach vs. Traditional Batch Methodologies

For researchers, scientists, and professionals in drug development, the efficient and safe synthesis of key intermediates is paramount. N-benzylhydroxylamine is a crucial building block in the synthesis of various pharmaceuticals, including the antiplatelet agent Ticagrelor[1]. This guide provides an objective comparison of a modern, continuous flow synthesis route for N-benzylhydroxylamine hydrochloride against established batch-wise methods. The information is intended to assist in selecting the most appropriate synthetic strategy based on performance, safety, and scalability.

Comparative Analysis of Synthetic Routes

The synthesis of N-benzylhydroxylamine has traditionally been approached via several distinct chemical pathways. The most common of these include the reduction of benzaldehyde (B42025) oxime, the hydrolysis of C-phenyl-N-benzyl nitrone, and the direct reaction of benzyl (B1604629) chloride with hydroxylamine (B1172632). Each of these methods carries its own set of advantages and disadvantages in terms of yield, cost, and safety. Recently, a continuous flow process has been developed to address some of the limitations of the traditional batch methods, particularly those associated with safety and efficiency[1][2].

The following table summarizes the key quantitative data for these synthetic routes, providing a clear comparison of their performance.

Parameter	Route 1: Reduction of Benzaldehyde Oxime (Batch)	Route 2: From Dibenzylamine (B1670424) via Nitrone Hydrolysis (Batch)	Route 3: Benzyl Chloride & Hydroxylamine (Continuous Flow)
Overall Yield	~46%[3]	72%[4]	75%[1]
Starting Materials	Benzaldehyde, Hydroxylamine Hydrochloride, Sodium Cyanoborohydride[1][3]	Dibenzylamine, Hydrogen Peroxide, Hydrochloric Acid[4]	Benzyl Chloride, Hydroxylamine Hydrochloride, Sodium Hydroxide[1][5]
Key Reagent Cost	High (due to Sodium Cyanoborohydride)[1][5]	Low (Dibenzylamine is inexpensive)[4]	Low (starting materials are readily available and inexpensive)[1][5]
Reaction Temperature	20-30°C[3]	<5°C for oxidation, then room temperature[6]	60°C[5]
Safety Concerns	Use of toxic cyanoborohydride reagent.	Potential explosion risk with hydrogen peroxide oxidation[1].	Minimized risk of hydroxylamine decomposition due to small reaction volume in flow[1][5].
Scalability	Limited by cost of reducing agent[1].	Demonstrated on a >0.5 mole scale[4].	Well-suited for large-scale industrial applications[1][2].
Key Advantage	Straightforward laboratory procedure[7].	Good overall yield from inexpensive starting material[4].	Enhanced safety, high yield, and potential for cost reduction via reagent recycling[1][2].

Experimental Protocols

Route 1: Reduction of Benzaldehyde Oxime (Batch Process)

This two-step laboratory method involves the initial formation of benzaldehyde oxime, followed by its reduction.

Step 1: Oximation of Benzaldehyde

• Dissolve 72 g (1.02 moles) of hydroxylamine hydrochloride in 600 mL of water in a 1-liter four-necked flask.

• Add 165 g of 25% NaOH solution.

• Cool the mixture to approximately 20°C in an ice bath.

• Slowly add 108 g (1.02 moles) of benzaldehyde, maintaining the temperature between 20-30°C.

• After the addition is complete, stir the mixture at room temperature for 1 hour.

• Allow the layers to separate for 30 minutes, then collect the lower oily layer of benzaldehyde oxime.

• Wash the product with water and dry with anhydrous MgSO4 to yield approximately 102 g (85%) of brown, oily benzaldehyde oxime[3].

Step 2: Reduction of Benzaldehyde Oxime

• In a clean, dry 1-liter four-necked flask, combine 108 g (0.9 moles) of benzaldehyde oxime, 600 mL of anhydrous methanol (B129727), and 2 drops of methyl orange indicator.

• Cool the mixture to below 20°C in an ice bath.

• Slowly add an HCl-methanol solution to maintain a pink color.

• Add 37.2 g (0.6 moles) of NaBH3CN in portions, controlling the temperature between 20-30°C.

• After the addition, remove the methanol under reduced pressure.

• Dissolve the resulting white viscous substance in 500 mL of water and adjust the pH to ~8.5 with a 25% NaOH solution.

• Saturate the solution with NaCl and extract three times with 500 mL of dichloromethane (B109758).

• Combine the organic phases, wash with water, and dry with anhydrous MgSO4.

• Cool the solution to 10°C and pass dry HCl gas through it until the pH reaches 3.

• Freeze the solution for 2 hours, then filter and wash the crystals with cold dichloromethane to obtain approximately 60 g (~46%) of N-benzylhydroxylamine hydrochloride as white crystals[3].

Route 2: From Dibenzylamine via Nitrone Hydrolysis (Batch Process)

This two-step procedure begins with the oxidation of dibenzylamine to form a nitrone, which is then hydrolyzed.

Step 1: Oxidation of Dibenzylamine The specific protocol for the oxidation of dibenzylamine to C-phenyl-N-benzyl nitrone is detailed in the literature and involves reacting dibenzylamine with hydrogen peroxide[4][6].

Step 2: Hydrolysis of C-phenyl-N-benzyl nitrone

• Treat the crude nitrone mixture with a 20% aqueous hydrochloric acid solution.

• Perform steam distillation under reduced pressure to remove the benzaldehyde byproduct.

• The resulting aqueous solution contains N-benzylhydroxylamine hydrochloride.

• Purify the crude product by recrystallization from hot methanol (120 mL) and diethyl ether (350 mL) to yield pure N-benzylhydroxylamine hydrochloride as white crystals (72% overall yield from dibenzylamine)[4].

Route 3: Benzyl Chloride & Hydroxylamine (Continuous Flow Process)

This novel approach utilizes a continuous-flow reactor for a safer and more efficient reaction.

1. Preparation of Reagent Solutions:

• Solution A (0.5 M Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol to a total volume of 1000 mL[5].

• Solution B (2.0 M Hydroxylamine): In a 2 L beaker, mix 800 mL of methanol and 200 mL of water. Add 139 g of hydroxylamine hydrochloride while stirring. Slowly add 80 g of sodium hydroxide, using an ice-water bath to keep the internal temperature below 20°C. Stir for 30 minutes and filter out the sodium chloride[1][5].

2. Reaction Setup and Execution:

• Utilize a continuous-flow reactor system equipped with two inlet pumps and a heated reaction coil.

• Set the reaction temperature to 60°C and the system pressure to 8.0 bar[5].

• Pump Solution A and Solution B into the reactor at the desired flow rates to achieve the optimal residence time[5].

3. Work-up and Purification:

• Cool the reaction mixture to room temperature as it exits the reactor.

• Adjust the pH to 4-5 with 10% hydrochloric acid.

• Remove the methanol by distillation under reduced pressure[5].

• To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate (B1210297).

• Combine the organic phases and dry over anhydrous Na₂SO₄.

• Concentrate the organic phase to obtain the crude product.

• Recrystallize the crude product from hot ethyl acetate (1 g crude product to 8 mL solvent).

• Cool the filtrate to 0°C to -5°C to induce crystallization.

• Isolate the crystals by filtration and dry them in an oven at 45°C to obtain pure N-benzylhydroxylamine hydrochloride[5].

Visualizing the Synthetic Pathways and Validation Workflow

To better illustrate the chemical transformations and the logical flow of the validation process, the following diagrams are provided.

References

• 1. mdpi.com [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. benchchem.com [benchchem.com]
• 6. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Synthesis of N-benzylhydroxylamine: Continuous Flow vs. Batch Processing

For researchers, scientists, and professionals in drug development, the efficient and safe synthesis of key intermediates is paramount. N-benzylhydroxylamine, a crucial building block in the creation of various pharmaceuticals, is traditionally synthesized using batch methods. However, recent advancements in continuous flow chemistry present a compelling alternative. This guide provides an objective comparison of these two synthetic approaches, supported by experimental data, to inform decisions on process optimization and implementation.

The synthesis of N-benzylhydroxylamine hydrochloride from benzyl (B1604629) chloride and hydroxylamine (B1172632) is a key transformation in organic chemistry. While batch processing has been the conventional approach, it is often hampered by safety concerns and scalability issues.[1][2] Continuous flow technology offers a promising solution to these challenges, providing enhanced control over reaction parameters and improving overall efficiency.[2][3]

Performance Benchmark: Continuous Flow vs. Batch Synthesis

The following table summarizes the key quantitative performance indicators for the synthesis of N-benzylhydroxylamine hydrochloride via continuous flow and a representative batch process.

Parameter	Continuous Flow Synthesis	Batch Synthesis
Overall Yield	75%[1]	Typically lower; subject to side reactions
Reaction Time	7.38 minutes[1]	Several hours[4]
Purity (after crystallization)	99.82%[1]	Variable, often requires extensive purification
Key Byproduct	N,N-dibenzylhydroxylamine (17.21% before purification)[1]	N,N-dibenzylhydroxylamine
Safety Profile	Enhanced safety due to small reaction volume and superior heat transfer[1][2]	Risk of thermal runaway and hydroxylamine decomposition at elevated temperatures[1][2]
Scalability	Readily scalable by extending operation time	Requires larger reactors, posing safety and handling challenges
Process Control	Precise control over temperature, pressure, and residence time[3]	Difficult to maintain uniform temperature and mixing

Experimental Protocols

Continuous Flow Synthesis of N-benzylhydroxylamine Hydrochloride

This protocol is based on an optimized continuous-flow process that demonstrates high yield and efficiency.[1]

Reagent Preparation:

• Solution A (0.5 M Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol (B129727) to a final volume of 1000 mL.[1]

• Solution B (2.0 M Hydroxylamine): In a 2 L beaker, add 800 mL of methanol and 200 mL of water. With stirring, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide, while maintaining the temperature below 20°C with an ice bath. Stir for 30 minutes and filter to remove the precipitated sodium chloride.[1]

Reaction Setup and Execution:

• A continuous-flow reactor system is equipped with two pumps for Solutions A and B and a heated reaction coil.

• The reaction temperature is set to 60°C and the system pressure to 8 bar.[1]

• Solution A and Solution B are pumped into the reactor at a flow rate of 5.0 mL/min each.[1]

• The reaction mixture proceeds through a preheating module and nine reaction modules, with a total residence time of 7.38 minutes.[1]

Work-up and Purification:

• The reaction mixture exiting the reactor is cooled to room temperature.

• The pH is adjusted to 4-5 with 10% hydrochloric acid.[1]

• Methanol is removed by distillation under reduced pressure.

• To the resulting solid, 200 mL of water is added, and the product is extracted three times with 200 mL of ethyl acetate (B1210297).[1]

• The combined organic phases are dried over anhydrous sodium sulfate.

• The solvent is evaporated to yield the crude product.

• The crude product is recrystallized from ethyl acetate (1 g crude product to 8 mL solvent). The mixture is heated to reflux at 70°C, treated with activated carbon for decolorization, and filtered while hot. The filtrate is cooled to 0 to -5°C to induce crystallization. The purified crystals are isolated by filtration and dried.[1]

Representative Batch Synthesis of N-benzylhydroxylamine Hydrochloride

This protocol represents a conventional batch approach for the synthesis of N-benzylhydroxylamine hydrochloride.

Reaction Setup and Execution:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, a solution of hydroxylamine is prepared by dissolving hydroxylamine hydrochloride in a suitable solvent such as methanol and neutralizing it with a base (e.g., sodium hydroxide).

• Benzyl chloride is added to the stirred solution.

• The reaction mixture is heated to reflux and maintained at this temperature for several hours. The progress of the reaction is monitored by a suitable technique like thin-layer chromatography (TLC).

Work-up and Purification:

• Upon completion of the reaction, the mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is taken up in water and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.

• Purification is achieved by recrystallization from a suitable solvent or solvent mixture to remove impurities, particularly the N,N-dibenzylhydroxylamine byproduct.

Workflow Diagrams

References

• 1. mdpi.com [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]

Comparative study of catalysts for N-benzylhydroxylamine synthesis

A Comparative Guide to Catalytic Synthesis of N-Benzylhydroxylamine

For Researchers, Scientists, and Drug Development Professionals

N-benzylhydroxylamine is a pivotal intermediate in organic synthesis, widely utilized in the pharmaceutical industry for the preparation of compounds such as Ticagrelor, a novel antiplatelet agent.[1] Its synthesis is a critical step that dictates the overall efficiency and cost-effectiveness of the manufacturing process. This guide provides a comparative analysis of different catalytic and synthetic strategies for the production of N-benzylhydroxylamine, with a focus on reaction yield, purity, and operational conditions.

Performance Comparison of Synthetic Routes

The synthesis of N-benzylhydroxylamine can be approached through several routes, each with distinct advantages and disadvantages. The choice of method often depends on the desired scale, available starting materials, and safety considerations. Below is a summary of key performance indicators for prominent synthetic pathways.

Synthetic Route	Key Reagents/Catalysts	Reaction Time	Temperature (°C)	Yield (%)	Purity (%)	Key Advantages	Key Disadvantages
From Benzyl (B1604629) Chloride & Hydroxylamine (B1172632) HCl (Continuous Flow) [1]	None (reagent-driven)	7.38 min	60	75	>99	High safety, short reaction time, suitable for industrial scale.	Requires specialized continuous-flow reactor.
From Benzyl Chloride & Hydroxylamine HCl (Batch Process) [1]	None (reagent-driven)	8 h	70	89 (separation yield)	99.82	High yield and purity.	Potential safety risks with hydroxylamine at high temperatures in batch.[2]
From C-phenyl-N-benzyl nitrone & Hydroxylamine HCl [3]	Tungstate (B81510) (for nitrone synthesis)	2-5 h	Room Temp.	72.4 - 73.0	98.4	High purity, stable conditions.	Multi-step process.
Reduction of Benzaldehyde (B42025) Oxime [1]	Sodium cyanoborohydride	-	-	-	-	Straightforward laboratory method.[2]	High cost of reducing agent limits industrial application.[1]

Data presented is based on reported laboratory and pilot-scale experiments. Performance may vary based on specific experimental conditions.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to facilitate replication and adaptation.

Continuous Flow Synthesis from Benzyl Chloride and Hydroxylamine Hydrochloride[4]

This method prioritizes safety and efficiency by utilizing a continuous-flow reactor.

Reagent Preparation:

• Solution A (Benzyl Chloride): Dissolve 63 g of benzyl chloride in methanol (B129727) to a total volume of 1000 mL (0.5 mol/L).

• Solution B (Hydroxylamine): In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring in an ice water bath, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide.

Reaction Procedure:

• Set up a continuous-flow reactor system with two inlet pumps for Solutions A and B.

• Set the reactor temperature to 60°C and the system pressure to 8.0 bar.

• Pump Solutions A and B into the reactor at a flow rate that achieves a residence time of approximately 7.38 minutes.[1]

• After the reaction mixture exits the reactor, cool it to room temperature.

• Adjust the pH to 4-5 with 10% hydrochloric acid.

• Remove methanol by distillation under reduced pressure.

• To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate.

• Combine the organic phases and dry over anhydrous Na₂SO₄.

• Concentrate the dried organic phase to obtain the crude product.

Purification:

• Recrystallize the crude product from a mixture of methanol and MTBE or ethyl acetate.[3][4]

• For instance, dissolve the crude product in heated methanol and then add MTBE to induce crystallization upon cooling.[3]

• Filter the white solid and dry at 40-45°C to obtain N-benzylhydroxylamine hydrochloride.[1][3]

Synthesis from C-phenyl-N-benzyl nitrone and Hydroxylamine Hydrochloride[3]

This two-step process involves the initial synthesis of a nitrone intermediate.

Step 1: Synthesis of C-phenyl-N-benzyl nitrone

• In a reactor, dissolve dibenzylamine (B1670424) and sodium tungstate dihydrate in methanol.

• Cool the mixture to 0°C.

• Slowly add 30% hydrogen peroxide while maintaining the temperature below 5°C.

• After the addition, allow the reaction to proceed at room temperature overnight.

• Pour the reaction solution into ice water and collect the solid product by suction filtration.

• Dry the solid at 45°C to yield C-phenyl-N-benzyl nitrone.

Step 2: Synthesis of N-benzylhydroxylamine hydrochloride

• In a reactor, add the C-phenyl-N-benzyl nitrone and methyl tert-butyl ether (MTBE).

• Separately, dissolve hydroxylamine hydrochloride in methanol.

• Add the hydroxylamine hydrochloride solution to the nitrone mixture at room temperature and react for 2-5 hours.

• Concentrate the reaction solution to remove the solvent.

• Add fresh MTBE to the residue, stir, and filter to collect the solid.

• For purification, dissolve the solid in hot methanol and recrystallize by adding MTBE.

• Filter and dry the resulting white solid to obtain N-benzylhydroxylamine hydrochloride.

Visualizing the Workflow

To better understand the procedural flow, the following diagrams illustrate the key steps in the synthesis of N-benzylhydroxylamine.

Caption: General workflow for N-benzylhydroxylamine synthesis.

Caption: Logic for selecting a synthesis method.

Conclusion

The synthesis of N-benzylhydroxylamine can be achieved through various methods, with the choice largely depending on the scale of production and economic factors. The continuous flow synthesis from benzyl chloride and hydroxylamine hydrochloride emerges as a highly efficient and safe method for industrial applications, significantly reducing the risks associated with handling hydroxylamine at elevated temperatures.[1][2] For laboratory-scale synthesis, other methods like the reduction of benzaldehyde oxime or the hydrolysis of C-phenyl-N-benzyl nitrone offer viable alternatives, though they may be less cost-effective for large-scale production.[1][3] The optimization of reaction conditions, such as the molar ratio of reactants, temperature, and pressure, is crucial for maximizing yield and purity while minimizing byproduct formation.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]

A Comparative Cost-Analysis of N-Benzylhydroxylamine Synthesis Methods

For Researchers, Scientists, and Drug Development Professionals

N-benzylhydroxylamine is a critical intermediate in the synthesis of various pharmaceuticals and complex organic molecules. The efficiency and cost-effectiveness of its production are paramount for drug development and manufacturing. This guide provides an objective comparison of the most common methods for synthesizing N-benzylhydroxylamine hydrochloride, supported by experimental data and detailed protocols to aid researchers in selecting the optimal method for their specific needs.

Executive Summary

This guide evaluates three primary methods for the synthesis of N-benzylhydroxylamine hydrochloride:

• Continuous Flow Synthesis from Benzyl (B1604629) Chloride: A modern approach favored for its safety and scalability.

• Reduction of Benzaldehyde (B42025) Oxime: A common laboratory-scale synthesis.

• Two-Step Synthesis from Dibenzylamine (B1670424): An alternative route involving oxidation and hydrolysis.

The analysis reveals that the Continuous Flow Synthesis from Benzyl Chloride is the most cost-effective and scalable method, primarily due to the low cost of starting materials and the potential for solvent and reagent recycling.[1][2] While the Reduction of Benzaldehyde Oxime is a straightforward laboratory procedure, it is hampered by the high cost of the reducing agent, sodium cyanoborohydride.[1] The Two-Step Synthesis from Dibenzylamine offers a viable alternative with good yields, utilizing inexpensive reagents.[3]

Cost-Analysis of Synthesis Methods

The following table summarizes the estimated cost of reagents to produce 100 grams of N-benzylhydroxylamine hydrochloride via each method. Prices are based on bulk chemical supplier costs and may vary.

Method	Reagent	Molar Mass ( g/mol )	Density (g/mL)	Price (USD/kg or USD/L)	Moles Required	Amount Required	Cost (USD)	Total Cost (USD)
1. Continuous Flow from Benzyl Chloride	Benzyl Chloride	126.58	1.10	35	0.5	56.5 mL	1.98	21.28
Hydroxylamine (B1172632) Hydrochloride	69.49	-	73	2.0	139 g	10.15
Sodium Hydroxide	40.00	-	0.29	2.0	80 g	0.02
Methanol (B129727)	32.04	0.792	0.45	-	1800 mL	0.81
Ethyl Acetate (B1210297)	88.11	0.902	1.00	-	1140 mL	1.14
Hydrochloric Acid (10%)	36.46	-	-	-	q.s.	(negligible)
2. Reduction of Benzaldehyde Oxime	Benzaldehyde	106.12	1.044	9	1.02	103.5 mL	0.93	110.87
Hydroxylamine Hydrochloride	69.49	-	73	1.02	70.9 g	5.18
Sodium Hydroxide (25% aq.)	40.00	-	-	-	165 g	(negligible)
Sodium Cyanoborohydride	62.84	-	2580	0.6	37.7 g	97.27
Methanol	32.04	0.792	0.45	-	600 mL	0.27
Methyl Orange	327.33	-	-	-	2 drops	(negligible)
Hydrochloric Acid in Methanol	-	-	-	-	q.s.	(negligible)
3. Two-Step from Dibenzylamine	Dibenzylamine	197.28	1.026	29	0.5	96.1 mL	2.79	7.59
Sodium Tungstate (B81510) Dihydrate	329.86	-	11	0.01	3.29 g	0.04
Hydrogen Peroxide (30%)	34.01	1.11	0.35	1.5	170 mL	0.06
Methanol	32.04	0.792	0.45	-	620 mL	0.28
Hydrochloric Acid (20% aq.)	36.46	-	-	-	1 L	(negligible)
Toluene (B28343)	92.14	0.867	-	-	300 mL	(variable)
Diethyl Ether	74.12	0.713	-	-	350 mL	(variable)

Experimental Protocols

Method 1: Continuous Flow Synthesis from Benzyl Chloride and Hydroxylamine Hydrochloride

This method utilizes a continuous-flow reactor to improve safety and reaction efficiency.[1][2]

Reagents and Materials:

• Benzyl Chloride (63 g, 0.5 mol)

• Hydroxylamine Hydrochloride (139 g, 2.0 mol)

• Sodium Hydroxide (80 g, 2.0 mol)

• Methanol (1800 mL)

• Water (200 mL)

• Ethyl Acetate (for extraction and crystallization)

• 10% Hydrochloric Acid

Procedure:

• Preparation of Solutions:

  • Solution A: Dissolve 63 g of benzyl chloride in methanol to a total volume of 1000 mL.

  • Solution B: In a beaker, mix 800 mL of methanol and 200 mL of water. While stirring and cooling in an ice bath, add 139 g of hydroxylamine hydrochloride, followed by the slow addition of 80 g of sodium hydroxide.

• Reaction:

  • Set up a continuous-flow reactor with two pumps for Solutions A and B.

  • Set the reactor temperature to 60°C and the pressure to 8.0 bar.

  • Pump both solutions into the reactor at a controlled flow rate.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature and adjust the pH to 4-5 with 10% hydrochloric acid.

  • Remove methanol by distillation under reduced pressure.

  • To the resulting solid, add 200 mL of water and extract three times with 200 mL of ethyl acetate.

  • Combine the organic phases and dry over anhydrous sodium sulfate.

• Purification:

  • Concentrate the organic phase to obtain the crude product.

  • Recrystallize the crude product from hot ethyl acetate (approximately 8 mL per gram of crude product).

  • Cool the solution to 0 to -5°C to induce crystallization, filter the solid, and dry to obtain N-benzylhydroxylamine hydrochloride.

Yield: Approximately 75%[1]

Method 2: Reduction of Benzaldehyde Oxime

This is a traditional two-step batch process often used in laboratory settings.

Step 1: Oximation of Benzaldehyde

Reagents and Materials:

• Benzaldehyde (108 g, 1.02 mol)

• Hydroxylamine Hydrochloride (72 g, 1.02 mol)

• 25% Sodium Hydroxide solution (165 g)

• Water (600 mL)

• Anhydrous Magnesium Sulfate

Procedure:

• Dissolve 72 g of hydroxylamine hydrochloride in 600 mL of water in a flask.

• Add 165 g of 25% NaOH solution.

• Cool the mixture to 20°C in an ice bath and slowly add 108 g of benzaldehyde, maintaining the temperature between 20-30°C.

• Stir the mixture at room temperature for 1 hour.

• Separate the lower oily layer, wash it with water, and dry it with anhydrous MgSO4 to obtain benzaldehyde oxime.

Yield: Approximately 85%

Step 2: Reduction of Benzaldehyde Oxime

Reagents and Materials:

• Benzaldehyde Oxime (from Step 1, ~0.9 mol)

• Sodium Cyanoborohydride (37.2 g, 0.6 mol)

• Anhydrous Methanol (600 mL)

• Methyl Orange indicator

• HCl-methanol solution

Procedure:

• In a flask, combine the benzaldehyde oxime, 600 mL of anhydrous methanol, and 2 drops of methyl orange.

• Cool the mixture to below 20°C in an ice bath and slowly add HCl-methanol solution to maintain a pink color.

• Add 37.2 g of sodium cyanoborohydride in portions, keeping the temperature between 20-30°C.

• Continue adding HCl-methanol to maintain the pink color for 30 minutes.

• Stir for an additional hour.

• Remove methanol under reduced pressure.

• The crude product is then purified, typically by recrystallization, to yield N-benzylhydroxylamine hydrochloride.

Overall Yield: Moderate and can be variable.

Method 3: Two-Step Synthesis from Dibenzylamine

This method involves the oxidation of dibenzylamine to a nitrone, followed by hydrolysis.[3]

Step 1: Oxidation of Dibenzylamine

Reagents and Materials:

• Dibenzylamine (98.5 g, 0.5 mol)

• Sodium Tungstate Dihydrate (2.94 g, 10 mmol)

• 30% Hydrogen Peroxide (170 mL, 1.5 mol)

• Methanol (0.5 L)

Procedure:

• In a flask, combine 98.5 g of dibenzylamine, 2.94 g of sodium tungstate dihydrate, and 0.5 L of methanol.

• Cool the mixture to 0-5°C in an ice bath.

• Slowly add 170 mL of 30% hydrogen peroxide over 2 hours, keeping the temperature below 5°C.

• After the addition, stir the mixture at room temperature for 16 hours.

• Pour the mixture over 1 kg of crushed ice with vigorous stirring.

• Collect the precipitated white solid (C-phenyl-N-benzyl nitrone) by filtration and wash with ice water.

Yield of Nitrone: High (85-96% after recrystallization)

Step 2: Hydrolysis of C-phenyl-N-benzyl nitrone

Reagents and Materials:

• Crude nitrone from Step 1

• 20% aqueous HCl solution (0.33 L)

• Toluene (for azeotropic removal of water)

• Methanol and Diethyl Ether (for recrystallization)

Procedure:

• Dissolve the wet crude nitrone in 0.33 L of 20% aqueous HCl.

• Concentrate the solution under reduced pressure.

• Add toluene and concentrate again to remove residual water (repeat 3 times).

• Dry the resulting solid overnight under vacuum.

• Recrystallize the crude N-benzylhydroxylamine hydrochloride from hot methanol and diethyl ether.

Overall Yield: Approximately 72%[3]

Visualization of Experimental Workflows

Conclusion

The choice of synthesis method for N-benzylhydroxylamine hydrochloride depends heavily on the scale of production and the acceptable cost. For large-scale, industrial applications, the Continuous Flow Synthesis from Benzyl Chloride is the most advantageous due to its cost-effectiveness, safety, and high throughput. The potential to recycle hydroxylamine hydrochloride further enhances its economic viability. For laboratory-scale synthesis where cost is less of a concern, the Reduction of Benzaldehyde Oxime provides a relatively simple and quick procedure, although the high price of sodium cyanoborohydride is a significant drawback. The Two-Step Synthesis from Dibenzylamine presents a good balance of low-cost starting materials and high yields, making it a competitive alternative, particularly for batch processes. Researchers and drug development professionals should carefully consider these factors when selecting a synthesis route to optimize their processes and manage costs effectively.

References

• 1. Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

A Comparative Spectroscopic Analysis of N-benzylhydroxylamine and Its Synthetic Byproducts

For researchers, scientists, and professionals in drug development, a thorough understanding of the spectral characteristics of N-benzylhydroxylamine and its common byproducts is crucial for reaction monitoring, purity assessment, and quality control. This guide provides a detailed spectroscopic comparison of N-benzylhydroxylamine with its primary byproduct, N,N-dibenzylhydroxylamine, and common impurities such as benzaldehyde (B42025) and benzyl (B1604629) alcohol. Experimental data from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) are presented, alongside detailed experimental protocols and a visualization of the synthetic pathway.

Spectroscopic Data Comparison

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, FTIR, and Mass Spectrometry for N-benzylhydroxylamine and its relevant byproducts.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
N-benzylhydroxylamine	7.25-7.40	m	5H	Ar-H
4.10	s	2H	CH₂
~5.5 (broad)	s	2H	NH-OH
N,N-dibenzylhydroxylamine	7.20-7.40	m	10H	Ar-H
3.85	s	4H	CH₂
~2.3 (broad)	s	1H	OH
Benzaldehyde	10.0	s	1H	CHO
7.85	d	2H	Ar-H (ortho)
7.62	t	1H	Ar-H (para)
7.52	t	2H	Ar-H (meta)
Benzyl alcohol	7.25-7.40	m	5H	Ar-H
4.65	s	2H	CH₂
~2.0 (broad)	s	1H	OH

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm	Assignment
N-benzylhydroxylamine	138.0	Ar-C (quaternary)
128.8, 128.5, 127.5	Ar-CH
58.0	CH₂
N,N-dibenzylhydroxylamine	139.9	Ar-C (quaternary)
128.6, 128.5, 127.5	Ar-CH
52.2	CH₂
Benzaldehyde	192.3	C=O
136.4	Ar-C (quaternary)
134.5, 129.8, 129.0	Ar-CH
Benzyl alcohol	141.0	Ar-C (quaternary)
128.6, 128.0, 127.2	Ar-CH
65.0	CH₂

Table 3: FTIR Spectroscopic Data (cm⁻¹)

Compound	O-H Stretch	N-H Stretch	C-H Stretch (sp²)	C-H Stretch (sp³)	C=O Stretch	C=C Stretch (Aromatic)	C-N Stretch	C-O Stretch
N-benzylhydroxylamine	3250 (broad)	3150 (broad)	~3030	~2850	-	~1600, 1495, 1450	~1050	-
N,N-dibenzylhydroxylamine	3400 (broad)	-	~3030	~2860	-	~1605, 1495, 1450	~1070	-
Benzaldehyde	-	-	~3060	2820, 2720	1703	~1595, 1580, 1450	-	-
Benzyl alcohol	3350 (broad)	-	~3030	~2870	-	~1600, 1495, 1450	-	~1020

Table 4: Mass Spectrometry Data (Electron Ionization)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Interpretation
N-benzylhydroxylamine	123	91 (C₇H₇⁺, tropylium (B1234903) ion), 106 (M-NHOH), 77 (C₆H₅⁺)
N,N-dibenzylhydroxylamine	213	106 (C₇H₈N⁺), 91 (C₇H₇⁺, tropylium ion), 122 (M-C₇H₇), 181 (loss of NH₃ from protonated molecule in CID)[1]
Benzaldehyde	106	105 (M-H), 77 (C₆H₅⁺), 51
Benzyl alcohol	108	107 (M-H), 91 (C₇H₇⁺, tropylium ion), 79 (M-CHO), 77 (C₆H₅⁺)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the analyte in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).[2] Transfer the solution to a 5 mm NMR tube.

• Instrument : A 400 MHz NMR spectrometer.

• ¹H NMR Acquisition :

  • Pulse Program : Standard single-pulse sequence.

  • Spectral Width : -2 to 12 ppm.

  • Number of Scans : 16.

  • Relaxation Delay : 1.0 s.

• ¹³C NMR Acquisition :

  • Pulse Program : Proton-decoupled single-pulse sequence.

  • Spectral Width : 0 to 220 ppm.

  • Number of Scans : 1024.

  • Relaxation Delay : 2.0 s.

• Processing : Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Chemical shifts are referenced to the residual solvent peak of CDCl₃ (δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : For liquid samples (benzaldehyde, benzyl alcohol), a thin film was prepared between two potassium bromide (KBr) plates. For solid samples (N-benzylhydroxylamine, N,N-dibenzylhydroxylamine), a KBr pellet was prepared by grinding 1-2 mg of the sample with approximately 100 mg of dry KBr powder and pressing the mixture into a transparent disk.[3]

• Instrument : A standard FTIR spectrometer.

• Acquisition :

  • Spectral Range : 4000-400 cm⁻¹.

  • Resolution : 4 cm⁻¹.

  • Number of Scans : 32.

• Processing : A background spectrum of the empty sample compartment (for thin films) or a pure KBr pellet was recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction : Samples were introduced via a direct insertion probe or a gas chromatography (GC) interface.

• Instrument : A mass spectrometer equipped with an electron ionization (EI) source.

• Ionization : Electron ionization at 70 eV.[4]

• Mass Analyzer : Quadrupole or Time-of-Flight (TOF).

• Acquisition : Data was collected over a mass-to-charge (m/z) range of 40-300.

• Data Analysis : The resulting mass spectra were analyzed for the molecular ion peak and characteristic fragmentation patterns.

Synthesis and Byproduct Formation Pathway

The synthesis of N-benzylhydroxylamine often involves the reaction of benzyl chloride with hydroxylamine.[5] During this process, the desired product can further react with benzyl chloride to form the N,N-dibenzylhydroxylamine byproduct. Incomplete reaction or side reactions can also lead to the presence of starting materials or their derivatives like benzaldehyde (from oxidation of benzyl chloride or benzyl alcohol) and benzyl alcohol (from hydrolysis of benzyl chloride).

Synthesis of N-benzylhydroxylamine and formation of byproducts.

Experimental Workflow for Synthesis and Purification

The following diagram illustrates a typical workflow for the synthesis of N-benzylhydroxylamine, including the crucial purification step to remove byproducts.

References

• 1. An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. whitman.edu [whitman.edu]
• 4. researchgate.net [researchgate.net]
• 5. Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Efficacy of N-benzylhydroxylamine hydrochloride from Commercial Suppliers

For Researchers, Scientists, and Drug Development Professionals

Supplier Product Comparison

The following table summarizes the product specifications for N-benzylhydroxylamine hydrochloride as provided by several commercial suppliers. This information is based on publicly available data and should be verified with the respective suppliers for the most current information.

Supplier	Product Number	CAS Number	Molecular Formula	Stated Purity
Sigma-Aldrich	365181	29601-98-7	C₇H₉NO · HCl	≥99.0%
Santa Cruz Biotechnology	sc-225439	29601-98-7	C₇H₉NO · HCl	≥97%
Huateng Pharma	Not specified	29601-98-7	C₇H₉NO · HCl	High-purity
BLD Pharm	Not specified	29601-98-7	C₇H₁₀ClNO	Not specified
Chem-Impex	02155	29601-98-7	C₇H₁₀ClNO	Not specified

Experimental Protocols for Efficacy and Purity Assessment

To ensure the quality and consistency of N-benzylhydroxylamine hydrochloride for your research, it is essential to perform independent analytical and biological testing. The following protocols provide a detailed methodology for these assessments.

Purity and Identity Verification

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a method to determine the purity of N-benzylhydroxylamine hydrochloride samples and to identify the presence of potential impurities, such as dibenzyl-substituted byproducts.[1]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both with 0.1% trifluoroacetic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh and dissolve the N-benzylhydroxylamine hydrochloride sample in the mobile phase to a concentration of 1 mg/mL.

• Procedure:

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

  • Inject 10 µL of the prepared sample.

  • Run the gradient program to elute the compound and any impurities.

  • The purity is calculated based on the area percentage of the main peak in the chromatogram.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Impurity Identification

¹H NMR and ¹³C NMR spectroscopy are powerful tools to confirm the chemical structure of N-benzylhydroxylamine hydrochloride and to identify any organic impurities.

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Sample Preparation: Dissolve approximately 10 mg of the sample in a suitable deuterated solvent, such as DMSO-d₆ or D₂O.

• ¹H NMR Analysis: Acquire the proton NMR spectrum. The expected signals for N-benzylhydroxylamine hydrochloride in DMSO-d₆ are approximately: δ 11.77 (br, 2H), 10.98 (br, 1H), 7.60–7.46 (m, 2H), 7.46–7.35 (m, 3H), 4.30 (s, 2H).[2]

• ¹³C NMR Analysis: Acquire the carbon-13 NMR spectrum to confirm the carbon framework of the molecule.

• Impurity Analysis: The presence of unexpected signals may indicate impurities. For example, signals corresponding to dibenzylamine (B1670424) or other related compounds could be identified.

Biological Efficacy Evaluation: Synthesis and Activity of a Downstream Product

The ultimate measure of efficacy for a synthetic intermediate is its performance in a subsequent reaction and the biological activity of the final product. As N-benzylhydroxylamine hydrochloride is a key precursor for many HDAC inhibitors, a conceptual workflow to assess its efficacy is provided below.

Workflow for Biological Efficacy Comparison:

Caption: Experimental workflow for comparing the efficacy of N-benzylhydroxylamine hydrochloride from different suppliers.

Conceptual Protocol:

• Synthesize an HDAC Inhibitor: Using N-benzylhydroxylamine hydrochloride from each supplier, perform a standardized synthesis of a simple hydroxamic acid-based HDAC inhibitor (e.g., a suberoylanilide hydroxamic acid (SAHA) analog).

• Characterize the Product: For each synthesis, determine the reaction yield and the purity of the final product using HPLC and NMR.

• In Vitro HDAC Inhibition Assay: Test the potency of the synthesized HDAC inhibitors from each batch in a commercially available in vitro HDAC enzyme activity assay to determine the IC₅₀ value.

• Cell-Based Assay: Evaluate the ability of the synthesized compounds to increase histone acetylation in a relevant cancer cell line using techniques such as Western blotting or immunofluorescence.

The comparison of reaction yields, final product purity, and biological activity (IC₅₀ values) will provide a comprehensive assessment of the efficacy of the N-benzylhydroxylamine hydrochloride from different suppliers.

Relevant Signaling Pathway: HDAC Inhibition and the Akt/FOXO3a Pathway

HDAC inhibitors, synthesized from N-benzylhydroxylamine hydrochloride, can induce apoptosis in cancer cells through various signaling pathways. One such pathway is the Akt/FOXO3a signaling cascade.[3] HDAC inhibitors can lead to the dephosphorylation of Akt, which in turn leads to the dephosphorylation and activation of the transcription factor FOXO3a. Activated FOXO3a then translocates to the nucleus and upregulates the expression of pro-apoptotic genes, such as Bim and Fas ligand, ultimately leading to programmed cell death.

Caption: HDAC inhibitor mechanism of action, including chromatin remodeling and modulation of the Akt/FOXO3a signaling pathway.

Conclusion

The selection of a high-quality N-benzylhydroxylamine hydrochloride is a critical first step in the successful synthesis of biologically active molecules. While suppliers provide initial purity data, this guide emphasizes the importance of independent verification. By employing the detailed analytical and biological testing protocols outlined, researchers can confidently assess and compare the efficacy of this vital reagent from different commercial sources, ensuring the reliability and reproducibility of their experimental results.

References

• 1. mdpi.com [mdpi.com]
• 2. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 3. Histone Deacetylase (HDAC) Inhibitor, Suberoylanilide Hydroxamic Acid (SAHA), Induces Apoptosis in Prostate Cancer Cell Lines via the Akt/FOXO3a Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-benzylhydroxylamine: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of N-benzylhydroxylamine, ensuring a safe laboratory environment and regulatory compliance.

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount. N-benzylhydroxylamine, a versatile intermediate in organic synthesis, requires careful management throughout its lifecycle, including its final disposal. This guide provides a procedural, step-by-step approach to its proper disposal, grounded in established safety protocols for hazardous chemical waste.

Immediate Safety and Handling

Before initiating any disposal procedure, it is crucial to handle N-benzylhydroxylamine with appropriate personal protective equipment (PPE). As outlined in its Safety Data Sheet (SDS), N-benzylhydroxylamine hydrochloride is classified as a skin and eye irritant and may cause respiratory irritation.[1][2]

Required PPE:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[2]

Quantitative Hazard Data

For quick reference, the following table summarizes the key hazard information for N-benzylhydroxylamine hydrochloride.

Hazard Classification	GHS Code	Description	Source
Skin Corrosion/Irritation	H315	Causes skin irritation	[1]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[1]
Specific target organ toxicity (single exposure)	H335	May cause respiratory irritation	[1]

Step-by-Step Disposal Procedure

The recommended and safest method for the disposal of N-benzylhydroxylamine is to manage it as hazardous chemical waste through a licensed environmental waste management company. In-lab neutralization is not recommended for bulk quantities due to potential hazards and the lack of standardized, validated protocols.

Step 1: Waste Collection and Segregation

• Designated Waste Container: Use a dedicated, properly labeled, and chemically compatible container for collecting N-benzylhydroxylamine waste. The container should be in good condition, with a secure, tight-fitting lid.[3][4][5][6]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "N-benzylhydroxylamine". The label should also include the date of accumulation and the primary hazards (e.g., "Irritant").[4][6]

• Segregation: Store the N-benzylhydroxylamine waste container separately from incompatible materials, particularly strong oxidizing agents.[2]

Step 2: Storage Prior to Disposal

• Satellite Accumulation Area: Store the sealed waste container in a designated satellite accumulation area within the laboratory, at or near the point of generation.[7][8]

• Secondary Containment: Place liquid waste containers in secondary containment bins to prevent the spread of material in case of a leak.[6]

• Quantity Limits: Adhere to institutional and regulatory limits for the amount of hazardous waste stored in a satellite accumulation area (typically no more than 55 gallons of total hazardous waste).[8]

Step 3: Arranging for Professional Disposal

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[4]

• Documentation: Complete any required waste disposal forms or manifests as instructed by your EHS department.[4]

• Handover: Ensure the waste is securely packaged and labeled according to EHS guidelines before it is collected by the hazardous waste contractor.

Principles of Decontamination and Spill Management

For minor spills or decontaminating emptied containers, the following principles, derived from the chemistry of hydroxylamines, can be applied. These methods should be performed on a small scale with appropriate safety precautions.

• Rinsing: For empty containers, a triple rinse with a suitable solvent (e.g., water or an alcohol) is a common practice. The first rinsate must be collected and disposed of as hazardous waste.[5][6] Subsequent rinses may be permissible for drain disposal, but only with explicit approval from your institution's EHS.[4]

• Neutralization of Residues: While not for bulk disposal, the chemical reactivity of the hydroxylamine (B1172632) functional group allows for its theoretical neutralization. This can be achieved through oxidation. A common laboratory practice for the destruction of hydroxylamines is the use of an oxidizing agent like sodium hypochlorite (B82951) (bleach) in a controlled manner. This process should only be undertaken by trained personnel in a fume hood, as the reaction can be exothermic and may release gases.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-benzylhydroxylamine waste.

Caption: A workflow for the proper disposal of N-benzylhydroxylamine.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of N-benzylhydroxylamine, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 8. odu.edu [odu.edu]

Essential Safety and Logistics for Handling N-benzylhydroxylamine

This guide provides crucial safety protocols and logistical plans for the handling and disposal of N-benzylhydroxylamine, tailored for research scientists and drug development professionals. Following these procedures is essential for ensuring a safe laboratory environment.

N-benzylhydroxylamine hydrochloride is classified as a hazardous chemical, causing skin and serious eye irritation, and may cause respiratory irritation.[1][2] Some safety data sheets also indicate that it may cause an allergic skin reaction and serious eye damage.[3][4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following table summarizes the required PPE for handling N-benzylhydroxylamine.

Body Part	Personal Protective Equipment	Specification
Eyes/Face	Safety Glasses/Goggles and Face Shield	Chemical splash-resistant safety glasses or goggles with side protection. A face shield may be necessary for certain procedures.[3]
Skin	Protective Gloves and Clothing	Chemically resistant gloves and appropriate protective clothing to prevent skin exposure.[1][3]
Respiratory	Dust Mask/Respirator	A NIOSH/MSHA or European Standard EN 149 approved respirator, such as a type N95 dust mask, should be used if exposure limits are exceeded or if irritation is experienced.[1][5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. The following diagram and procedural steps outline the safe handling of N-benzylhydroxylamine from receipt to disposal.

Caption: Workflow for the safe handling of N-benzylhydroxylamine.

Procedural Steps:

• Preparation :

  • Thoroughly review the Safety Data Sheet (SDS) before starting any work.

  • Ensure that a properly functioning chemical fume hood or other suitable local exhaust ventilation is available and in use.[3][6]

  • Put on all required personal protective equipment as detailed in the PPE table.[1]

• Handling :

  • Conduct all weighing and handling of the solid chemical within a fume hood to minimize inhalation exposure.

  • Handle the substance carefully to avoid the formation of dust.[1][7]

  • Keep the container tightly closed when not in use to prevent contamination and exposure to moisture.[1][7]

  • Avoid contact with skin, eyes, and clothing.[3]

  • Wash hands thoroughly with soap and water after handling.[1][3]

• Storage :

  • Store N-benzylhydroxylamine in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

  • To maintain product quality, store under an inert atmosphere and protect from moisture.[1][8]

  • Keep away from incompatible materials such as strong oxidizing agents.[1][7]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][7]
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][7]

Disposal Plan

Proper disposal of N-benzylhydroxylamine and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

• Waste Collection :

  • Collect all waste material, including any contaminated consumables (e.g., paper towels, gloves), in a designated and clearly labeled hazardous waste container.

  • For spills, sweep up the solid material and place it into a suitable container for disposal.[1][7] Avoid creating dust.

• Container Management :

  • Ensure the waste container is kept tightly closed and stored in a safe and secure area, away from incompatible materials.

  • Do not reuse empty containers.[3]

• Final Disposal :

  • Dispose of the contents and the container at an approved waste disposal facility in accordance with local, state, and federal regulations.[1][3][4] Do not dispose of it down the drain.

References

• 1. fishersci.com [fishersci.com]
• 2. N-benzylhydroxylamine hydrochloride | C7H10ClNO | CID 11332622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. aksci.com [aksci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. N-Benzylhydroxylamine puriss., = 99.0 AT 29601-98-7 [sigmaaldrich.com]
• 6. msds.nipissingu.ca [msds.nipissingu.ca]
• 7. fishersci.com [fishersci.com]
• 8. tcichemicals.com [tcichemicals.com]